2,2-Dimethoxypentane

• CAS: 55904-98-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2,2-Dimethoxypentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,2-dimethoxypentane, a ketal of significant interest in organic synthesis and pharmaceutical development. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development by presenting key physical data, detailed experimental protocols for its determination, and a logical workflow for its characterization.

Core Physical Properties

2,2-Dimethoxypentane, with the chemical formula C₇H₁₆O₂, is the dimethyl acetal (B89532) of 2-pentanone.[1][2] Its physical characteristics are crucial for its application in various chemical processes, including reaction kinetics, formulation development, and purification procedures.

Data Presentation

The quantitative physical properties of 2,2-dimethoxypentane are summarized in the table below for easy reference and comparison. It is important to note that while several physical properties have been experimentally determined, the values for refractive index and melting point are based on computational predictions.

Physical Property	Value	Source
Molecular Formula	C₇H₁₆O₂	[1][3]
Molecular Weight	132.20 g/mol	[1][3]
Boiling Point	121.2 °C at 760 mmHg	[3]
Density	0.842 g/cm³	[3]
Vapor Pressure	17.7 mmHg at 25°C	[3]
Flash Point	11.5 °C	[3]
Refractive Index	1.401 (Predicted)	[1]
Melting Point	-69.7 °C (Predicted)	[1]
Solubility	Soluble in many organic solvents.

Note: Values for Refractive Index and Melting Point are computationally predicted and have not been experimentally verified in the cited literature.

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the key physical properties of 2,2-dimethoxypentane. These protocols are based on standard laboratory practices and can be adapted to specific equipment and regulatory requirements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.

Methodology:

• Apparatus Setup: A small quantity of 2,2-dimethoxypentane is placed in a test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube containing the liquid. The test tube is then securely clamped in a heating bath (e.g., an oil bath) and a calibrated thermometer is positioned so that the bulb is level with the sample.

• Heating: The heating bath is gradually heated with constant stirring to ensure uniform temperature distribution.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. The temperature at which a continuous and rapid stream of bubbles is observed is noted.

• Cooling and Confirmation: The heat source is removed, and the liquid is allowed to cool. The temperature at which the liquid begins to enter the capillary tube is recorded. This temperature is the boiling point of the liquid.

• Replication: The procedure should be repeated at least two more times, and the average of the consistent readings should be taken as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume.

Methodology:

• Apparatus: A calibrated pycnometer (a flask with a precise volume) and an analytical balance are required.

• Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using the analytical balance.

• Mass of Pycnometer with Sample: The pycnometer is filled with 2,2-dimethoxypentane, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the exterior. The mass of the filled pycnometer is then measured.

• Volume Determination: The volume of the pycnometer is determined by repeating the above procedure with a liquid of known density, such as deionized water, at a specific temperature.

• Calculation: The density of 2,2-dimethoxypentane is calculated by dividing the mass of the sample (mass of filled pycnometer minus mass of empty pycnometer) by its volume. The measurement should be performed at a constant, recorded temperature.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light propagates through that medium.

Methodology:

• Apparatus: A calibrated Abbe refractometer is used for this measurement. The instrument should be connected to a constant temperature water bath.

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: A few drops of 2,2-dimethoxypentane are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs. The refractive index is then read from the instrument's scale.

• Temperature Control: The temperature of the sample should be maintained at a constant value (typically 20°C or 25°C) by the circulating water bath, as the refractive index is temperature-dependent.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the physical properties of 2,2-dimethoxypentane.

Caption: A logical workflow for the synthesis, purification, and physical property characterization.

References

• 1. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-Dimethoxypentane [webbook.nist.gov]
• 3. lookchem.com [lookchem.com]

An In-depth Technical Guide to the Chemical Properties of 2,2-Dimethoxypentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 2,2-dimethoxypentane. The information is intended for researchers, scientists, and professionals in drug development who may utilize this compound in their work.

Core Chemical Properties

2,2-Dimethoxypentane is a diether and a ketal. Its physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[1]
Molecular Weight	132.20 g/mol	[1]
CAS Number	55904-98-8	[1][2][3]
Boiling Point	121.2 °C at 760 mmHg	[1]
Density	0.842 g/cm³	[1]
Flash Point	11.5 °C	[1]
Vapor Pressure	17.7 mmHg at 25°C	[1]
Hydrogen Bond Acceptor Count	2	[1]
Hydrogen Bond Donor Count	0	[1]
Rotatable Bond Count	4	[1]
Exact Mass	132.115029749	[1]
LogP (XLogP3)	1.5	[1]

Experimental Protocols

Synthesis of 2,2-Dimethoxypentane via Ketalization

General Procedure:

• Materials:

  • 2-Pentanone

  • Trimethyl orthoformate

  • Anhydrous methanol (B129727)

  • Acid catalyst (e.g., p-toluenesulfonic acid, anhydrous HCl)

  • Anhydrous sodium bicarbonate or other suitable base for quenching

  • Anhydrous magnesium sulfate (B86663) or sodium sulfate for drying

  • An appropriate solvent for extraction (e.g., diethyl ether)

• Methodology:

  • To a solution of 2-pentanone in anhydrous methanol, add a stoichiometric excess of trimethyl orthoformate.

  • Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

  • The reaction mixture is typically stirred at room temperature or gently heated to drive the reaction to completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, the reaction is quenched by the addition of a weak base, such as sodium bicarbonate, to neutralize the acid catalyst.

  • The mixture is then concentrated under reduced pressure to remove methanol and other volatile components.

  • The residue is taken up in a suitable organic solvent (e.g., diethyl ether) and washed with water and brine to remove any remaining water-soluble impurities.

  • The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed by rotary evaporation.

  • The crude product can be purified by fractional distillation under reduced pressure to yield pure 2,2-dimethoxypentane.

Chemical Reactivity and Mechanisms

Acid-Catalyzed Hydrolysis of 2,2-Dimethoxypentane

A key reaction of ketals, including 2,2-dimethoxypentane, is their hydrolysis back to the corresponding ketone and alcohol in the presence of an acid catalyst.[4][5][6][7] This reaction is the reverse of the ketal formation. The NIST Chemistry WebBook provides thermochemical data for the hydrolysis of 2,2-dimethoxypentane.[2]

The mechanism for the acid-catalyzed hydrolysis of 2,2-dimethoxypentane proceeds through the following steps:

• Protonation of one of the methoxy (B1213986) groups by an acid catalyst.

• Loss of methanol to form a resonance-stabilized oxocarbenium ion.

• Nucleophilic attack by water on the carbocation.

• Deprotonation to form a hemiketal.

• Protonation of the second methoxy group.

• Elimination of a second molecule of methanol to form a protonated ketone.

• Deprotonation to yield 2-pentanone and regenerate the acid catalyst.

Figure 1: Acid-catalyzed hydrolysis of 2,2-dimethoxypentane.

Spectroscopic Data (Predicted)

Experimentally determined ¹H and ¹³C NMR spectra for 2,2-dimethoxypentane were not found in the searched databases. However, the expected spectra can be predicted based on the molecule's structure.

Predicted ¹H NMR Spectrum:

• δ ~0.9 ppm (triplet, 3H): Methyl protons of the propyl group (CH₃-CH₂-CH₂-).

• δ ~1.3 ppm (sextet, 2H): Methylene protons adjacent to the terminal methyl group (-CH₂-CH₃).

• δ ~1.5 ppm (triplet, 2H): Methylene protons adjacent to the quaternary carbon (-CH₂-C(OCH₃)₂-).

• δ ~3.1 ppm (singlet, 6H): Protons of the two equivalent methoxy groups (-OCH₃).

• δ ~1.2 ppm (singlet, 3H): Methyl protons attached to the quaternary carbon (CH₃-C(OCH₃)₂-).

Predicted ¹³C NMR Spectrum:

• Quaternary carbon (C-2): Expected to be the most downfield signal in the aliphatic region.

• Methoxy carbons: Expected to appear around 50 ppm.

• Propyl group carbons (C-3, C-4, C-5): Expected to appear in the upfield region, with C-3 being the most deshielded of the three.

• Methyl carbon attached to C-2: Expected to be in the upfield region.

Safety and Handling

2,2-Dimethoxypentane is a flammable liquid and should be handled with appropriate safety precautions.[8][9][10]

• Handling: Use in a well-ventilated area.[9] Keep away from heat, sparks, and open flames.[8][10] Ground and bond containers when transferring material.[9] Use spark-proof tools and explosion-proof equipment.[8][9] Avoid contact with skin and eyes.[9]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and strong acids.[8] Keep container tightly closed.[8][9]

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and clothing to prevent skin exposure.[9][10] In case of insufficient ventilation, wear a suitable respirator.

In case of exposure, flush eyes or skin with plenty of water for at least 15 minutes and seek medical attention.[9] If inhaled, move to fresh air. If ingested, do not induce vomiting and seek immediate medical attention.[9][10]

References

• 1. 2,2-Dimethoxypentane｜lookchem [lookchem.com]
• 2. 2,2-Dimethoxypentane [webbook.nist.gov]
• 3. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. fishersci.com [fishersci.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. southwest.tn.edu [southwest.tn.edu]

An In-depth Technical Guide to 2,2-Dimethoxypentane

CAS Number: 55904-98-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-dimethoxypentane, a valuable ketal compound with applications in organic synthesis and potential relevance to drug development. This document details its chemical and physical properties, experimental protocols for its synthesis, and explores its functional role as a protecting group and chemical intermediate.

Chemical and Physical Properties

2,2-Dimethoxypentane, also known as the dimethyl ketal of 2-pentanone, is a colorless liquid. Its properties are summarized in the tables below, compiled from various chemical databases and supplier information.

Physical Properties

Property	Value	Source
Molecular Formula	C₇H₁₆O₂	PubChem[1]
Molecular Weight	132.20 g/mol	PubChem[1]
Boiling Point	121.2 °C at 760 mmHg	LookChem
Density	0.842 g/cm³	LookChem
Flash Point	11.5 °C	LookChem
Vapor Pressure	17.7 mmHg at 25°C	LookChem

Chemical Properties and Descriptors

Property	Value	Source
IUPAC Name	2,2-dimethoxypentane	PubChem[1]
SMILES	CCCC(C)(OC)OC	PubChem[1]
InChIKey	IRAHAFAANXPSRY-UHFFFAOYSA-N	PubChem[1]
XLogP3	1.5	LookChem
Hydrogen Bond Donor Count	0	LookChem
Hydrogen Bond Acceptor Count	2	LookChem
Rotatable Bond Count	4	LookChem

Synthesis of 2,2-Dimethoxypentane: An Experimental Protocol

The primary route for the synthesis of 2,2-dimethoxypentane is the acid-catalyzed reaction of 2-pentanone with methanol (B129727) or an orthoformate. The following is a representative experimental protocol adapted from established methods for ketal synthesis.

Reaction: The acid-catalyzed ketalization of 2-pentanone.

Materials:

• 2-Pentanone

• Methanol (anhydrous)

• Trimethyl orthoformate (optional, as a water scavenger)

• Anhydrous p-Toluenesulfonic acid (p-TsOH) or other acid catalyst (e.g., sulfuric acid)

• Anhydrous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Dichloromethane (DCM) or other suitable organic solvent

• Saturated aqueous sodium bicarbonate solution

• Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a solution of 2-pentanone (1.0 eq) in anhydrous methanol (excess, can be used as solvent), add a catalytic amount of p-toluenesulfonic acid (0.01-0.05 eq).

• The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed. The reaction can be gently heated to reflux to increase the rate.

• Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• The mixture is transferred to a separatory funnel and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with water and then with brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation to yield pure 2,2-dimethoxypentane.

Applications in Research and Drug Development

While specific applications of 2,2-dimethoxypentane in marketed drugs are not widely documented, its chemical nature as a ketal lends it significant potential in several areas of pharmaceutical and chemical research.

Protecting Group for Carbonyls

Ketals are widely used as protecting groups for ketones and aldehydes in multi-step organic synthesis. The formation of the ketal masks the reactivity of the carbonyl group towards nucleophiles and bases, allowing for chemical transformations on other parts of a molecule. The carbonyl group can be readily deprotected by treatment with aqueous acid.

Chemical Intermediate

2,2-Dimethoxypentane can serve as a precursor for the synthesis of other molecules. For instance, elimination of methanol can lead to the formation of 2-methoxy-2-pentene, a potentially useful enol ether intermediate.

Ketal Motifs in Drug Discovery

Ketals and acetals are found in a number of approved drugs. They can be used as bioisosteres for other functional groups or as acid-labile linkers in prodrugs and drug delivery systems.[2] In the acidic environment of endosomes or lysosomes within cells, or in the stomach, these linkers can be cleaved to release the active pharmaceutical ingredient.[1]

Safety and Hazard Information

2,2-Dimethoxypentane is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Hazard	Description
GHS Pictograms
Signal Word	Danger
Hazard Statements	Highly flammable liquid and vapor.
Precautionary Statements	Keep away from heat, sparks, open flames, and hot surfaces. — No smoking. Keep container tightly closed. Ground/bond container and receiving equipment. Use explosion-proof electrical/ventilating/lighting equipment. Use only non-sparking tools. Take precautionary measures against static discharge. Wear protective gloves/protective clothing/eye protection/face protection. IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin with water/shower. In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam for extinction. Store in a well-ventilated place. Keep cool. Dispose of contents/container to an approved waste disposal plant.

Data sourced from PubChem.[1]

Visualizations

Synthesis of 2,2-Dimethoxypentane

Caption: Synthesis of 2,2-dimethoxypentane via acid-catalyzed ketalization.

Experimental Workflow for Synthesis and Purification

Caption: Experimental workflow for the synthesis and purification of 2,2-dimethoxypentane.

References

• 1. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Preparation method of 2, 2-dimethoxypropane - Eureka | Patsnap [eureka.patsnap.com]

Molecular formula and weight of 2,2-Dimethoxypentane

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and key data for 2,2-dimethoxypentane, tailored for researchers, scientists, and professionals in the field of drug development.

Core Chemical Properties and Data

2,2-Dimethoxypentane, an acetal, presents as a colorless liquid. Its core function in a laboratory setting is primarily as a protecting group for ketones and as a reagent in organic synthesis. The physical and chemical properties of 2,2-dimethoxypentane are summarized in the table below for ease of reference.

Property	Value	Unit
Molecular Formula	C7H16O2
Molecular Weight	132.20	g/mol
Boiling Point	121.2	°C at 760 mmHg
Density	0.842	g/cm³
Flash Point	11.5	°C
Vapor Pressure	17.7	mmHg at 25°C

Synthesis of 2,2-Dimethoxypentane

The synthesis of 2,2-dimethoxypentane is typically achieved through the acid-catalyzed reaction of 2-pentanone with methanol (B129727). This reaction is an equilibrium process, and to drive it towards the formation of the acetal, the water formed as a byproduct must be removed.

General Reaction Scheme

The overall chemical transformation can be represented as follows:

Synthesis of 2,2-Dimethoxypentane from 2-Pentanone and Methanol.

Detailed Experimental Protocol

The following is a representative experimental protocol for the synthesis of 2,2-dimethoxypentane.

Materials:

• 2-Pentanone

• Methanol (anhydrous)

• Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or a strongly acidic ion-exchange resin)

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

• Round-bottom flask

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Distillation apparatus

Procedure:

• Reaction Setup: Assemble a Dean-Stark apparatus with a round-bottom flask, a reflux condenser, and a heating mantle.

• Reagent Charging: To the round-bottom flask, add 2-pentanone and a molar excess of anhydrous methanol (typically 2.5 to 3 equivalents). Add a catalytic amount of the acid catalyst.

• Reaction: Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed with methanol and collected in the side arm of the Dean-Stark trap. The reaction progress can be monitored by the amount of water collected.

• Work-up: Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature. Neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extraction: Transfer the mixture to a separatory funnel and wash with water to remove any remaining methanol and salts. Separate the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate.

• Purification: Filter off the drying agent and purify the crude 2,2-dimethoxypentane by fractional distillation to obtain the pure product.

Logical Workflow for Synthesis and Purification

The logical progression from starting materials to the final purified product can be visualized as a clear workflow.

Workflow for the Synthesis and Purification of 2,2-Dimethoxypentane.

IUPAC name for 2,2-Dimethoxypentane

An In-depth Technical Guide to 2,2-Dimethoxypentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2-dimethoxypentane, a simple ketal with significant applications in organic synthesis. While not a therapeutic agent itself, its role as a protecting group for ketones is of considerable importance in the multi-step synthesis of complex molecules, including active pharmaceutical ingredients (APIs). This document covers the chemical and physical properties, synthesis, and applications of 2,2-dimethoxypentane, with a focus on its relevance to drug development. Detailed experimental protocols and workflow diagrams are provided to illustrate key processes.

Chemical and Physical Properties

2,2-Dimethoxypentane, also known by its IUPAC name, is a colorless liquid.[1][2] Its key chemical and physical properties are summarized in the table below for easy reference and comparison.

Property	Value	Source
IUPAC Name	2,2-dimethoxypentane	[1]
Molecular Formula	C₇H₁₆O₂	[1][2][3]
Molecular Weight	132.20 g/mol	[1][2][3]
CAS Number	55904-98-8	[1][2][3]
Appearance	Colorless liquid	[4]
Density	0.842 g/cm³	[2]
Boiling Point	121.2 °C at 760 mmHg	[2]
Flash Point	11.5 °C	[2]
Vapor Pressure	17.7 mmHg at 25°C	[2]
Solubility in Water	15 g/L (20 °C) (for 2,2-dimethoxypropane)	[4]
SMILES	CCCC(C)(OC)OC	[1]
InChIKey	IRAHAFAANXPSRY-UHFFFAOYSA-N	[1]

Synthesis of 2,2-Dimethoxypentane

The synthesis of 2,2-dimethoxypentane is analogous to the preparation of other simple ketals, such as 2,2-dimethoxypropane (B42991) from acetone (B3395972) and methanol (B129727).[4] The reaction involves the acid-catalyzed addition of two equivalents of methanol to 2-pentanone. The equilibrium is driven towards the product by removing the water formed during the reaction.

Experimental Protocol: Synthesis of 2,2-Dimethoxypentane

This protocol describes a general procedure for the synthesis of 2,2-dimethoxypentane from 2-pentanone and methanol using an acid catalyst.

Materials:

• 2-Pentanone

• Methanol (anhydrous)

• Trimethyl orthoformate (as a water scavenger)

• p-Toluenesulfonic acid (catalyst)

• Sodium bicarbonate (for neutralization)

• Anhydrous sodium sulfate (B86663) (for drying)

• Diethyl ether (for extraction)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-pentanone (1.0 eq), methanol (3.0 eq), and trimethyl orthoformate (1.2 eq).

• Add a catalytic amount of p-toluenesulfonic acid (0.01 eq) to the mixture.

• Heat the reaction mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by fractional distillation to obtain pure 2,2-dimethoxypentane.

Logical Workflow for Synthesis

Caption: A logical workflow for the synthesis of 2,2-dimethoxypentane.

Application in Organic Synthesis: A Protecting Group for Ketones

In the synthesis of complex molecules, particularly in drug development, it is often necessary to protect a reactive functional group to prevent it from reacting under certain conditions.[5][6] Ketals, such as 2,2-dimethoxypentane, are excellent protecting groups for ketones because they are stable under basic and nucleophilic conditions but can be easily removed with aqueous acid.[6][7]

Experimental Protocol: Protection and Deprotection of a Ketone

This protocol provides a general procedure for the protection of a ketone as a dimethyl ketal using 2,2-dimethoxypentane and its subsequent deprotection.

Part A: Protection of a Ketone

Materials:

• A ketone-containing substrate

• 2,2-Dimethoxypentane (or 2,2-dimethoxypropane as a more common reagent)

• Anhydrous solvent (e.g., dichloromethane (B109758) or toluene)

• Acid catalyst (e.g., p-toluenesulfonic acid or pyridinium (B92312) p-toluenesulfonate)

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• Dissolve the ketone-containing substrate (1.0 eq) in the anhydrous solvent in a round-bottom flask.

• Add 2,2-dimethoxypentane (1.5 eq) to the solution.

• Add a catalytic amount of the acid catalyst.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC or GC).

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the protected ketone.

Part B: Deprotection of the Ketal

Materials:

• The ketal-protected substrate

• Aqueous acid (e.g., 1 M HCl or a mixture of acetic acid and water)

• An organic solvent (e.g., acetone or tetrahydrofuran)

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• Dissolve the ketal-protected substrate in the organic solvent in a round-bottom flask.

• Add the aqueous acid to the solution.

• Stir the reaction mixture at room temperature until the deprotection is complete (monitor by TLC or GC).

• Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the deprotected ketone with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the original ketone.

Relevance in Drug Development

The synthesis of complex drug molecules often involves multiple steps where specific functional groups must be manipulated while others remain unchanged.[5] The use of protecting groups is a fundamental strategy in medicinal chemistry to achieve this selectivity.[5][8] Although 2,2-dimethoxypentane may not be directly incorporated into a final drug molecule, its function as a protecting group is crucial in the synthetic pathway of many pharmaceuticals.

Conceptual Workflow in Drug Synthesis

The following diagram illustrates the conceptual role of a ketal protecting group, such as that derived from 2,2-dimethoxypentane, in a hypothetical multi-step drug synthesis.

Caption: A conceptual workflow of ketal protection in drug synthesis.

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 2,2-dimethoxypentane.

• ¹³C NMR Spectrum: The ¹³C NMR spectrum of the analogous 2,2-dimethoxypropane shows characteristic peaks for the methyl and quaternary carbons.[9] For 2,2-dimethoxypentane, one would expect distinct signals for the two methoxy (B1213986) carbons, the quaternary carbon at position 2, and the carbons of the pentyl chain.

• Mass Spectrometry: The mass spectrum of 2,2-dimethoxypentane would likely show a molecular ion peak (M+) and characteristic fragmentation patterns, including the loss of a methoxy group or an alkyl fragment.[1]

• Infrared (IR) Spectrum: The IR spectrum would be characterized by the absence of a strong carbonyl (C=O) absorption band (typically around 1715 cm⁻¹) and the presence of C-O stretching bands characteristic of ethers.

Safety Information

2,2-Dimethoxypentane is a flammable liquid and vapor.[1] It is important to handle this chemical with appropriate safety precautions in a well-ventilated area, away from sources of ignition.[1] Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS).

References

• 1. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-Dimethoxypentane｜lookchem [lookchem.com]
• 3. 2,2-Dimethoxypentane [webbook.nist.gov]
• 4. 2,2-Dimethoxypropane - Wikipedia [en.wikipedia.org]
• 5. Protecting the Ketone: Preparation of Ethyl Acetoacetate Ethylene Ketal and Its Relevance to Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. 2,2-Dimethoxypropane(77-76-9) 13C NMR spectrum [chemicalbook.com]

Synthesis of 2,2-Dimethoxypentane from 2-Pentanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2,2-dimethoxypentane, a valuable ketal compound, from its precursor 2-pentanone. This guide provides a comprehensive overview of the synthetic pathway, detailed experimental protocols, and key quantitative data to support research and development in the chemical and pharmaceutical sciences.

Introduction

The formation of ketals, such as 2,2-dimethoxypentane, is a fundamental and widely utilized transformation in organic synthesis. This reaction serves as a crucial method for the protection of ketone functionalities, preventing their participation in subsequent chemical reactions. The resulting ketals are stable under neutral and basic conditions, and can be readily deprotected under acidic conditions, making them an invaluable tool in the synthesis of complex molecules. 2,2-Dimethoxypentane, specifically, finds applications as a solvent, a reaction intermediate, and a building block in the synthesis of various organic compounds.

This guide focuses on the acid-catalyzed reaction of 2-pentanone with an excess of methanol (B129727) or, more efficiently, with trimethyl orthoformate, which acts as both a methoxy (B1213986) source and a dehydrating agent to drive the reaction equilibrium towards the desired product.

Reaction Mechanism and Signaling Pathway

The synthesis of 2,2-dimethoxypentane from 2-pentanone proceeds via an acid-catalyzed nucleophilic addition of methanol to the carbonyl group of the ketone. The generally accepted mechanism involves the following key steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of 2-pentanone, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack by Methanol: A molecule of methanol acts as a nucleophile, attacking the activated carbonyl carbon to form a protonated hemiketal intermediate.

• Deprotonation: A base (such as another molecule of methanol) removes a proton from the oxonium ion, yielding a neutral hemiketal.

• Protonation of the Hydroxyl Group: The hydroxyl group of the hemiketal is protonated by the acid catalyst, forming a good leaving group (water).

• Elimination of Water: The departure of a water molecule results in the formation of a resonance-stabilized oxonium ion.

• Second Nucleophilic Attack: A second molecule of methanol attacks the oxonium ion.

• Final Deprotonation: Deprotonation of the resulting intermediate yields the final product, 2,2-dimethoxypentane, and regenerates the acid catalyst.

When trimethyl orthoformate is used, it reacts with the water generated during the reaction to form methanol and methyl formate, thus shifting the equilibrium towards the formation of the ketal.

Caption: Acid-catalyzed mechanism for the formation of 2,2-dimethoxypentane.

Quantitative Data

The following tables summarize the key quantitative data for the synthesis of 2,2-dimethoxypentane from 2-pentanone.

Table 1: Physicochemical Properties of 2,2-Dimethoxypentane

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[1]
Molecular Weight	132.20 g/mol	[1]
CAS Number	55904-98-8	[1]
Appearance	Colorless liquid (presumed)
Boiling Point	121.2 °C at 760 mmHg	[2]
Density	0.842 g/cm³	[2]
Flash Point	11.5 °C	[2]

Table 2: Reaction Parameters for the Synthesis of 2,2-Dimethoxypentane

Parameter	Value	Reference
Reactants	2-Pentanone, Trimethyl orthoformate, Methanol	[2]
Catalyst	p-Toluenesulfonic acid (p-TsOH) or other acid catalysts (e.g., HCl, H₂SO₄)	[3]
Solvent	Methanol (can be used in excess as a reactant)	[2]
Reaction Temperature	Room temperature to reflux	[4][5]
Reaction Time	1.5 - 12 hours (dependent on conditions)	[3][5]
Typical Yield	>90%	[4][5]

Table 3: Spectroscopic Data for 2,2-Dimethoxypentane

Data Type	Key Features	Reference
GC-MS	A mass spectrum is available on PubChem, which can be used for identification.	[1]
¹H NMR	No experimental data found in the search results. Expected chemical shifts (CDCl₃, ppm): ~3.1-3.2 (s, 6H, -OCH₃), ~1.5-1.6 (t, 2H, -CH₂-), ~1.2-1.4 (m, 2H, -CH₂-), ~1.2 (s, 3H, -CH₃), ~0.9 (t, 3H, -CH₃).
¹³C NMR	No experimental data found in the search results. Expected chemical shifts (CDCl₃, ppm): ~100-102 (quaternary C), ~48-50 (-OCH₃), ~40-42 (-CH₂-), ~17-19 (-CH₂-), ~23-25 (-CH₃), ~14-15 (-CH₃).

Note: The NMR data provided are estimations based on analogous structures and common chemical shift ranges. Experimental verification is recommended.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 2,2-dimethoxypentane from 2-pentanone.

Method A: Using Trimethyl Orthoformate as a Dehydrating Agent

This method, adapted from general procedures for ketalization, is highly efficient due to the in-situ removal of water by trimethyl orthoformate.

Materials:

• 2-Pentanone

• Trimethyl orthoformate

• Methanol (anhydrous)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) or other suitable acid catalyst

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for reaction, workup, and distillation

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-pentanone (1.0 eq), trimethyl orthoformate (1.2-1.5 eq), and anhydrous methanol.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.01-0.05 eq).

• Stir the reaction mixture at room temperature or gently reflux for 1.5 to 12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion of the reaction, cool the mixture to room temperature and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate until the bubbling ceases.

• Extract the mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under atmospheric or reduced pressure to obtain pure 2,2-dimethoxypentane.

Method B: Using Excess Methanol with Azeotropic Removal of Water

This classic method relies on driving the equilibrium by removing the water formed during the reaction.

Materials:

• 2-Pentanone

• Methanol (anhydrous)

• A suitable acid catalyst (e.g., p-TsOH·H₂O, concentrated H₂SO₄)

• A suitable solvent for azeotropic removal of water (e.g., benzene, toluene)

• Dean-Stark apparatus

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• To the flask, add 2-pentanone (1.0 eq), a large excess of anhydrous methanol, the azeotroping solvent (e.g., benzene), and a catalytic amount of an acid catalyst.

• Heat the mixture to reflux. Water will be removed as an azeotrope with the solvent and collected in the Dean-Stark trap.

• Continue the reaction until no more water is collected in the trap.

• Cool the reaction mixture to room temperature and proceed with the workup as described in Method A (quenching, extraction, drying, and purification).

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general experimental workflow for the synthesis of 2,2-dimethoxypentane.

Caption: Experimental workflow for the synthesis of 2,2-dimethoxypentane.

Conclusion

The synthesis of 2,2-dimethoxypentane from 2-pentanone is a straightforward and high-yielding reaction that can be accomplished through well-established ketalization procedures. The use of trimethyl orthoformate is particularly advantageous as it simplifies the process by acting as both a reagent and a dehydrating agent. This technical guide provides the necessary information for researchers and professionals to successfully perform this synthesis and utilize the product in their respective fields. Further investigation into the spectroscopic characterization, particularly NMR, of the final product is recommended for complete analytical confirmation.

References

• 1. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-Dimethoxypentane｜lookchem [lookchem.com]
• 3. A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US5399778A - Process for the preparation of ketals - Google Patents [patents.google.com]
• 5. EP0595228A2 - Process for the preparation of ketals - Google Patents [patents.google.com]

A Technical Guide to the Thermodynamic Properties of 2,2-Dimethoxypentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known thermodynamic properties of 2,2-Dimethoxypentane (CAS No: 55904-98-8), an aliphatic ketal. The document summarizes available quantitative data, details relevant experimental methodologies, and presents a logical workflow for the determination of its heat of hydrolysis. Due to the specificity of available literature, this guide focuses on experimentally determined reaction thermochemistry, supplemented by key physical properties.

Core Physicochemical and Thermodynamic Data

Quantitative data for 2,2-Dimethoxypentane are compiled below. Table 1 outlines its fundamental physical properties, while Table 2 presents the experimentally determined enthalpy for its hydrolysis reaction, a key thermodynamic parameter available in the scientific literature.

Table 1: Physical Properties of 2,2-Dimethoxypentane

Property	Value	Units
Molecular Formula	C₇H₁₆O₂	-
Molecular Weight	132.203	g/mol
Boiling Point	121.2	°C at 760 mmHg
Density	0.842	g/cm³
Vapor Pressure	17.7	mmHg at 25°C
Flash Point	11.5	°C
Hydrogen Bond Acceptor Count	2	-
Rotatable Bond Count	4	-
Data sourced from LookChem[1].

Table 2: Reaction Thermochemistry for 2,2-Dimethoxypentane

Reaction	Quantity	Value	Units	Method	Reference
2,2-Dimethoxypentane(l) + H₂O(l) → 2-Pentanone(l) + 2 CH₃OH(l)	Standard Enthalpy of Hydrolysis (ΔrH°)	19.52 ± 0.059	kJ/mol	Calorimetry (Cm)	Wiberg and Squires, 1979[2]
Data sourced from the NIST Chemistry WebBook[2]. The reaction is conducted in the liquid phase.

Experimental Protocols

The determination of thermodynamic properties relies on precise calorimetric measurements. The following sections describe generalized protocols for solution calorimetry and combustion calorimetry, which are standard methods for determining the enthalpy of reaction and enthalpy of formation for organic compounds like ketals.

Solution calorimetry measures the heat absorbed or released when a substance dissolves or reacts in a solvent.[4] For the hydrolysis of an aliphatic ketal, this method is used to determine the enthalpy change of the reaction with water.

Apparatus:

• Isoperibol Solution Calorimeter: This type of calorimeter features a reaction vessel (often a Dewar flask) submerged in a constant-temperature water bath.[5] This setup allows for the measurement of heat flow between the reaction vessel and its surroundings.

• High-Precision Thermometer: A digital thermometer or thermistor capable of resolving temperature changes to at least ±0.001 °C.

• Reactant Cell: A small, sealed ampule or cell, typically made of glass, to hold one of the reactants (e.g., the 2,2-dimethoxypentane) separate from the solvent (e.g., water or an aqueous solution) before the reaction is initiated.[5]

• Stirrer: To ensure the solution remains thermally homogeneous.[4]

• Calibration Heater: A resistor with a known power output used to calibrate the heat capacity of the calorimeter system.[4]

Procedure:

• Calorimeter Calibration: The heat capacity of the calorimeter and its contents is determined by introducing a known amount of electrical energy through the calibration heater and measuring the resulting temperature change (ΔT).[4] This "electrical calibration" establishes the energy equivalent of the system.

• Sample Preparation: A precisely weighed amount of 2,2-dimethoxypentane is sealed in the glass ampule. The Dewar vessel is filled with a known mass of the solvent (e.g., water or a suitable buffer).

• Thermal Equilibration: The assembled calorimeter is allowed to reach thermal equilibrium, indicated by a stable, baseline temperature drift.

• Reaction Initiation: The ampule is broken beneath the surface of the solvent to initiate the hydrolysis reaction.

• Temperature Monitoring: The temperature of the solution is recorded continuously before, during, and after the reaction until a stable final temperature is reached.

• Data Analysis: The observed temperature change (ΔT) is corrected for any heat exchange with the surroundings. The total heat of the reaction (q_rxn) is then calculated using the calibrated heat capacity of the calorimeter. The molar enthalpy of hydrolysis (ΔrH°) is determined by dividing q_rxn by the number of moles of the limiting reactant.

Caption: Experimental workflow for determining the enthalpy of hydrolysis via solution calorimetry.

While not experimentally reported for 2,2-dimethoxypentane in the available literature, the standard enthalpy of formation (ΔfH°) of an organic compound is most commonly derived from its enthalpy of combustion (ΔcH°), determined using a bomb calorimeter.[3][6]

Apparatus:

• Bomb Calorimeter: A high-pressure stainless steel vessel (the "bomb") where the sample is combusted in an excess of pure oxygen.[3] The bomb is submerged in a known quantity of water in an insulated container.

• Ignition System: A fuse wire (e.g., platinum or nickel-chromium) connected to a power source to ignite the sample.

• High-Precision Thermometer: To measure the temperature change of the water surrounding the bomb.

• Oxygen Supply: A cylinder of high-purity oxygen to pressurize the bomb.

Procedure:

• Sample Preparation: A precisely weighed pellet of the liquid sample (often encapsulated in a gelatin capsule or absorbed onto a combustible material) is placed in a crucible inside the bomb.

• Bomb Assembly: The fuse wire is positioned to be in contact with the sample, and a small amount of water is added to the bomb to ensure the final water product is in the liquid state. The bomb is then sealed and pressurized with oxygen to approximately 30 atm.

• Calorimeter Setup: The sealed bomb is placed in the calorimeter, which is filled with a known mass of water. The system is allowed to reach thermal equilibrium.

• Combustion: The sample is ignited by passing an electric current through the fuse wire. The combustion reaction releases heat, which is transferred to the surrounding water, causing a temperature rise.[6]

• Temperature Measurement: The temperature is monitored until it reaches a maximum and then begins to cool.

• Analysis: The gross heat released is calculated from the temperature rise and the previously determined heat capacity of the calorimeter (calibrated using a standard substance like benzoic acid).[6] Corrections are applied for the heat of ignition from the fuse wire and for the formation of any side products (like nitric acid from residual nitrogen). This yields the standard internal energy of combustion (ΔcU°).

• Enthalpy Calculation: The standard enthalpy of combustion (ΔcH°) is calculated from ΔcU°. Finally, the standard enthalpy of formation (ΔfH°) of 2,2-dimethoxypentane is calculated using Hess's Law, based on the known standard enthalpies of formation of the combustion products, CO₂(g) and H₂O(l).

Caption: Logical workflow for deriving the enthalpy of formation from combustion calorimetry data.

References

• 1. 2,2-Dimethoxypentane｜lookchem [lookchem.com]
• 2. 2,2-Dimethoxypentane [webbook.nist.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Solution Calorimetry [serc.carleton.edu]
• 5. Molecular Energetics Group [molenergetics.fc.ul.pt]
• 6. biopchem.education [biopchem.education]

Spectral Analysis of 2,2-Dimethoxypentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2,2-dimethoxypentane, a key organic compound. The following sections detail its predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering valuable insights for its identification and characterization in research and development settings.

Spectroscopic Data Summary

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.15	s	6H	2 x -OCH₃
~1.45	t	3H	-CH₂CH₃
~1.25	sextet	2H	-CH₂CH₂CH₃
~1.20	s	3H	C(CH₃)(OCH₃)₂
~0.90	t	3H	-CH₂CH₂CH₃

¹³C NMR (Carbon-13) Data (Predicted)

Chemical Shift (ppm)	Assignment
~100.5	C(CH₃)(OCH₃)₂
~49.0	-OCH₃
~41.0	-CH₂CH₂CH₃
~24.0	C(CH₃)(OCH₃)₂
~17.0	-CH₂CH₂CH₃
~14.0	-CH₂CH₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2,2-dimethoxypentane is expected to be dominated by C-H and C-O stretching and bending vibrations.

Key IR Absorptions (Predicted)

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2960-2850	C-H stretch	Alkane (CH₃, CH₂)
1470-1450	C-H bend	Alkane (CH₂, CH₃)
1380-1365	C-H bend	Alkane (CH₃)
1150-1085	C-O stretch	Acetal

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The electron ionization (EI) mass spectrum of 2,2-dimethoxypentane is expected to show a molecular ion peak and several characteristic fragment ions.

Major Mass Spectrum Peaks (Predicted)

m/z	Relative Intensity	Possible Fragment Ion
132	Low	[M]⁺ (Molecular Ion)
117	Moderate	[M - CH₃]⁺
101	High	[M - OCH₃]⁺
87	High	[M - CH₂CH₂CH₃]⁺
71	Moderate	[C₄H₇O]⁺
43	Very High	[C₃H₇]⁺

Experimental Protocols

The following are detailed, generalized methodologies for obtaining the spectral data presented above. These protocols are standard for the analysis of liquid organic compounds like 2,2-dimethoxypentane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of 2,2-dimethoxypentane.

Materials:

• 2,2-Dimethoxypentane sample

• Deuterated chloroform (B151607) (CDCl₃) or other suitable deuterated solvent

• NMR tube (5 mm)

• Pipette

• Vortex mixer

Procedure:

• Sample Preparation: Dissolve approximately 5-20 mg of 2,2-dimethoxypentane in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) directly in a clean, dry 5 mm NMR tube.

• Homogenization: Cap the NMR tube and gently vortex the sample to ensure a homogeneous solution.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth according to the manufacturer's guidelines.

  • Place the sample in the NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity, maximizing spectral resolution.

• ¹H NMR Acquisition:

  • Set the appropriate spectral width, acquisition time, and number of scans.

  • Acquire the ¹H NMR spectrum.

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the peaks and reference the spectrum using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition:

  • Switch the spectrometer to the ¹³C nucleus frequency.

  • Set the appropriate spectral width, acquisition time, and a larger number of scans (due to the lower natural abundance of ¹³C).

  • Acquire the proton-decoupled ¹³C NMR spectrum.

  • Process the data similarly to the ¹H spectrum and reference it using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of liquid 2,2-dimethoxypentane.

Materials:

• 2,2-Dimethoxypentane sample

• FTIR spectrometer with a liquid sample holder (e.g., salt plates (NaCl or KBr) or an Attenuated Total Reflectance (ATR) accessory)

• Pipette

Procedure (using Salt Plates):

• Background Spectrum: Ensure the FTIR sample compartment is empty and clean. Collect a background spectrum to account for atmospheric CO₂ and H₂O.

• Sample Preparation: Place one or two drops of the liquid 2,2-dimethoxypentane onto a clean, dry salt plate.

• Sample Mounting: Carefully place a second salt plate on top of the first, spreading the liquid into a thin, uniform film.

• Spectrum Acquisition: Place the salt plate assembly into the sample holder in the FTIR spectrometer.

• Data Collection: Acquire the IR spectrum over the desired range (typically 4000-400 cm⁻¹).

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Clean the salt plates thoroughly with a dry, volatile solvent (e.g., dichloromethane (B109758) or isopropanol) and store them in a desiccator.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate 2,2-dimethoxypentane from any volatile impurities and obtain its mass spectrum.

Materials:

• 2,2-Dimethoxypentane sample

• Volatile solvent (e.g., dichloromethane or hexane) for dilution

• GC-MS instrument equipped with a suitable capillary column (e.g., nonpolar or weakly polar)

• Autosampler vial with a septum cap

• Microsyringe

Procedure:

• Sample Preparation: Prepare a dilute solution of 2,2-dimethoxypentane (e.g., 1 mg/mL) in a volatile solvent. Transfer the solution to an autosampler vial and seal it.

• Instrument Setup:

  • Set the GC oven temperature program. A typical program might start at a low temperature (e.g., 50 °C), hold for a few minutes, and then ramp to a higher temperature (e.g., 250 °C) to elute all components.

  • Set the injector temperature (e.g., 250 °C) and the transfer line temperature (e.g., 280 °C).

  • Set the carrier gas (typically helium) flow rate.

  • Set the mass spectrometer to scan over a suitable mass range (e.g., m/z 40-300) in electron ionization (EI) mode.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet using an autosampler or manual injection.

• Data Acquisition: The GC will separate the components of the sample based on their boiling points and interactions with the column's stationary phase. As each component elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The mass analyzer separates the ions based on their mass-to-charge ratio, and the detector records their abundance.

• Data Analysis:

  • Analyze the resulting total ion chromatogram (TIC) to identify the peak corresponding to 2,2-dimethoxypentane.

  • Extract the mass spectrum for that peak.

  • Identify the molecular ion and major fragment ions. The fragmentation pattern can be compared to spectral libraries for confirmation.

Data Interpretation and Visualization

The relationship between the different spectroscopic methods and the structural information they provide for 2,2-dimethoxypentane can be visualized as follows:

Formation of 2,2-Dimethoxypentane in Acidic Methanol: A Mechanistic and Experimental Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism, experimental protocol, and quantitative data related to the formation of 2,2-dimethoxypentane from the acid-catalyzed reaction of 2-pentanone with methanol (B129727). This reaction, a classic example of ketal formation, is a fundamental tool in organic synthesis for the protection of carbonyl groups.

Core Mechanism: Acid-Catalyzed Ketalization

The formation of 2,2-dimethoxypentane proceeds via a reversible, acid-catalyzed nucleophilic addition of methanol to 2-pentanone. The mechanism can be delineated into two main stages: formation of a hemiketal intermediate, followed by its conversion to the ketal.

Stage 1: Hemiketal Formation

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of 2-pentanone by an acid catalyst (e.g., H⁺). This step increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Nucleophilic Attack by Methanol: A molecule of methanol, acting as a nucleophile, attacks the protonated carbonyl carbon.

• Deprotonation: A subsequent deprotonation step, typically involving another molecule of methanol or the conjugate base of the acid catalyst, yields a neutral hemiketal intermediate.

Stage 2: Ketal Formation

• Protonation of the Hydroxyl Group: The hydroxyl group of the hemiketal is protonated by the acid catalyst, converting it into a good leaving group (water).

• Elimination of Water: The departure of a water molecule results in the formation of a resonance-stabilized oxonium ion.

• Second Nucleophilic Attack: A second molecule of methanol attacks the electrophilic carbon of the oxonium ion.

• Final Deprotonation: Removal of a proton from the newly added methoxy (B1213986) group regenerates the acid catalyst and yields the final product, 2,2-dimethoxypentane.

The overall reaction is an equilibrium process. To drive the reaction towards the formation of the ketal, it is often necessary to remove the water that is formed as a byproduct, for example, by using a Dean-Stark apparatus or a dehydrating agent.[1]

Reaction Pathway Diagram

References

• 1. uobabylon.edu.iq [uobabylon.edu.iq]

2,2-Dimethoxypentane: A Comprehensive Technical Guide to its Safety and Hazards

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety and hazards associated with 2,2-Dimethoxypentane. The information is intended to guide researchers, scientists, and professionals in the drug development industry in the safe handling, storage, and use of this chemical. All quantitative data is summarized in structured tables for ease of reference, and detailed experimental protocols for key toxicological assessments are provided.

Chemical and Physical Properties

2,2-Dimethoxypentane is a flammable, colorless liquid.[1] A summary of its key chemical and physical properties is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C7H16O2
Molecular Weight	132.20 g/mol
CAS Number	55904-98-8	[2]
Appearance	Colorless liquid	[1]
Odor	Sweet	[1]
Boiling Point	121.2 °C at 760 mmHg
Flash Point	11.5 °C	[3]
Density	0.842 g/cm³	[3]
Vapor Pressure	17.7 mmHg at 25°C	[3]
Solubility	Slightly soluble in water.	[4]

Hazard Identification and GHS Classification

2,2-Dimethoxypentane is classified as a highly flammable liquid and vapor.[2] Appropriate precautions must be taken to avoid ignition sources.

GHS Classification: [2]

• Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)

Signal Word: Danger[2]

Hazard Statements: [2]

• H225: Highly flammable liquid and vapor

Precautionary Statements: [2]

• P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

• P233: Keep container tightly closed.

• P240: Ground/bond container and receiving equipment.

• P241: Use explosion-proof electrical/ventilating/lighting equipment.

• P242: Use only non-sparking tools.

• P243: Take precautionary measures against static discharge.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

• P370+P378: In case of fire: Use dry chemical, foam, or carbon dioxide to extinguish.

• P403+P235: Store in a well-ventilated place. Keep cool.

• P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data

Comprehensive toxicological data for 2,2-Dimethoxypentane is limited.[1] Therefore, data for the structurally similar compound, 2,2-Dimethoxypropane, is often used as a surrogate for assessing potential hazards.

Test	Species	Route	Value	Reference(s)
Acute Oral Toxicity (LD50)	Rat	Oral	2,260 mg/kg (for 2,2-Dimethoxypropane)	[4]
Acute Dermal Toxicity (LD50)	Rabbit	Dermal	2,100 mg/kg (for 2,2-Dimethoxypropane)	[4]
Eye Irritation	Not available	-	Causes serious eye irritation (for 2,2-Dimethoxypropane)	[4]
Skin Irritation	Not available	-	Slight irritation (for 2,2-Dimethoxypropane)	[4]

Reactivity and Stability

2,2-Dimethoxypentane is stable under recommended storage conditions.[5] However, like other ethers, it may form explosive peroxides upon exposure to air and light over time.[5][6]

• Incompatible Materials: Strong oxidizing agents, strong acids.[1]

• Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon combustion.[1]

• Hazardous Polymerization: Does not occur.[1]

Experimental Protocols

Detailed methodologies for key toxicological assessments are provided below. These are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50) - OECD 423 (Acute Toxic Class Method)

This method is designed to classify a substance based on its acute oral toxicity.[7]

Principle: A stepwise procedure is used where a small group of animals is dosed at a defined level.[7] The outcome of this step determines the next dose level, allowing for classification with a minimal number of animals.[7]

Methodology:

• Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[8]

• Housing and Fasting: Animals are housed in appropriate conditions with controlled temperature and humidity for at least 5 days to acclimatize.[8] Food is withheld overnight before dosing.[6]

• Dose Preparation and Administration: The test substance is prepared at the desired concentration. The dose is administered orally via gavage.[6]

• Stepwise Dosing:

  • Step 1: Three animals are dosed at a starting dose selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg).[3]

  • Subsequent Steps: The response of the animals in the previous step (mortality or survival) determines the next dose level. If mortality is observed, the next step uses a lower dose. If no mortality, a higher dose is used.[7]

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[9]

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.[9]

• Data Analysis: The results are used to classify the substance according to GHS categories.[3]

Acute Dermal Toxicity - OECD 402

This test assesses the potential for a substance to cause toxicity through skin contact.[10]

Principle: The substance is applied to the skin of a small number of animals at a specific dose.[11]

Methodology:

• Animal Selection: Healthy, young adult rats or rabbits with intact skin are used.[8]

• Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the dorsal area of the animals.[9]

• Dose Application: The test substance is applied uniformly over the shaved area (at least 10% of the body surface area).[8] The area is then covered with a porous gauze dressing for 24 hours.[9]

• Dose Levels: A limit test at 2000 mg/kg is often performed first. If toxicity is observed, a full study with multiple dose groups is conducted.[11]

• Observations: Animals are observed for signs of toxicity and mortality for at least 14 days.[9] Body weight is recorded weekly.[11]

• Necropsy: A gross necropsy is performed on all animals at the end of the study.[11]

In Vitro Cytotoxicity - MTT Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.[5]

Principle: The yellow tetrazolium salt MTT is reduced to purple formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Methodology:

• Cell Culture: A suitable cell line (e.g., HepG2, 3T3) is cultured in appropriate media and conditions.[1]

• Cell Seeding: Cells are seeded into a 96-well plate at a predetermined density and allowed to attach overnight.[12]

• Compound Exposure: The test compound is added to the wells at various concentrations. Control wells with vehicle only are also included. The plate is incubated for a specified period (e.g., 24, 48, or 72 hours).[12]

• MTT Addition: After the incubation period, the media is removed, and fresh media containing MTT is added to each well. The plate is then incubated for a few hours to allow for formazan crystal formation.

• Solubilization: A solubilizing agent (e.g., DMSO, isopropanol) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability for each concentration of the test compound. An IC50 value (the concentration that inhibits 50% of cell growth) can then be determined.[1]

Signaling Pathways and Experimental Workflows

Probable Metabolic Pathway of 2,2-Dimethoxypentane

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 3. researchgate.net [researchgate.net]
• 4. oecd.org [oecd.org]
• 5. kosheeka.com [kosheeka.com]
• 6. oecd.org [oecd.org]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 9. scribd.com [scribd.com]
• 10. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]
• 11. nucro-technics.com [nucro-technics.com]
• 12. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]

Technical Guide: Physicochemical Properties of 2,2-Dimethoxypentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the boiling point and density of 2,2-dimethoxypentane. It details the experimentally determined values for these fundamental physical properties and outlines the standardized methodologies for their measurement. Furthermore, this document explores the structure-property relationships that govern the boiling point and density of this acetal (B89532), offering insights into the influence of its molecular architecture. The guide is intended to be a valuable resource for researchers and professionals in chemistry and drug development who require accurate physical property data and a deeper understanding of its molecular basis.

Introduction

2,2-Dimethoxypentane is an organic compound classified as an acetal. Its molecular structure consists of a five-carbon pentane (B18724) chain with two methoxy (B1213986) groups attached to the second carbon atom. The precise knowledge of its physical properties, such as boiling point and density, is crucial for its application in various scientific and industrial fields, including as a solvent, a protecting group in organic synthesis, or a component in formulation development. This guide presents the key physicochemical data for 2,2-dimethoxypentane and the experimental protocols for their determination.

Quantitative Data

The physical properties of 2,2-dimethoxypentane are summarized in the table below.

Property	Value	Units	Conditions
Boiling Point	121.2	°C	at 760 mmHg[1]
Density	0.842	g/cm³	Not Specified[1]
Molar Mass	132.20	g/mol
Molecular Formula	C₇H₁₆O₂

Structure-Property Relationships

The boiling point and density of a molecule are intrinsically linked to its structure, including its functional groups, molecular weight, and overall shape.

Boiling Point: The boiling point of 2,2-dimethoxypentane (121.2 °C) is influenced by the intermolecular forces between its molecules. As an acetal, it does not possess the ability to act as a hydrogen bond donor, which significantly lowers its boiling point compared to an analogous alcohol. However, the presence of two oxygen atoms creates a polar molecule, leading to dipole-dipole interactions, which are stronger than the van der Waals forces found in nonpolar alkanes of similar molecular weight. The length of the pentyl chain also contributes to a higher boiling point through increased van der Waals forces compared to shorter-chain acetals.

Density: The density of 2,2-dimethoxypentane (0.842 g/cm³) is a result of its molecular mass and the efficiency with which its molecules can pack together. The presence of the two oxygen atoms in the acetal functional group increases the molecular weight without a proportional increase in volume compared to a hydrocarbon of similar size, leading to a higher density than pentane.

A diagram illustrating the relationship between molecular structure and boiling point.

Experimental Protocols

The determination of boiling point and density requires precise and standardized experimental procedures to ensure data accuracy and reproducibility.

Boiling Point Determination (Thiele Tube Method)

This method is a common and efficient way to determine the boiling point of a small liquid sample.

Apparatus:

• Thiele tube

• Thermometer (calibrated)

• Capillary tube (sealed at one end)

• Small test tube

• Heating oil (e.g., mineral oil)

• Bunsen burner or heating mantle

• Stand and clamp

Procedure:

• A small amount of 2,2-dimethoxypentane is placed in the small test tube.

• A capillary tube, sealed at one end, is placed open-end down into the test tube containing the sample.

• The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is clamped and immersed in the heating oil within the Thiele tube.

• The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.

• As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• The temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube is noted. This indicates that the vapor pressure of the liquid equals the atmospheric pressure.

• The heat source is removed, and the liquid is allowed to cool.

• The temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.

Density Determination (ASTM D4052 - Digital Density Meter)

This standard test method provides a precise and rapid determination of the density of liquids.

Apparatus:

• Digital Density Meter with an oscillating U-tube

• Syringe or autosampler for sample injection

• Thermostatic control for the measurement cell

Procedure:

• The digital density meter is calibrated using certified reference standards (e.g., dry air and pure water).

• The temperature of the measurement cell is set to the desired temperature and allowed to stabilize.

• A small volume of 2,2-dimethoxypentane is injected into the oscillating U-tube. Care is taken to avoid the introduction of air bubbles.

• The instrument measures the change in the oscillation period of the U-tube caused by the mass of the sample.

• This period is used to calculate the density of the sample, which is then displayed by the instrument.

• The measurement is typically repeated to ensure accuracy.

A flowchart of the experimental procedures for determining boiling point and density.

Conclusion

This technical guide has presented the boiling point and density of 2,2-dimethoxypentane, supported by detailed experimental protocols and an analysis of the underlying structure-property relationships. The provided data and methodologies are essential for the safe and effective use of this compound in research and development. A thorough understanding of these fundamental physical properties is a prerequisite for successful chemical synthesis, formulation, and application.

References

• 1. Alkyl Chain Length Impact on Chemical Properties [eureka.patsnap.com]

Protocols & Analytical Methods

Application Notes and Protocols: 2,2-Dimethoxypentane as a Protecting Group for Diols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate landscape of multi-step organic synthesis, particularly within pharmaceutical and natural product chemistry, the judicious use of protecting groups is paramount. These molecular scaffolds temporarily mask reactive functional groups, allowing for chemical transformations to be performed selectively at other positions within a molecule. For the protection of 1,2- and 1,3-diols, the formation of cyclic acetals is a robust and widely adopted strategy. 2,2-Dimethoxypentane serves as an effective reagent for this purpose, installing a pentylidene acetal (B89532) protecting group. This acetal is stable under a variety of non-acidic conditions, including basic, nucleophilic, and reductive environments, making it a valuable tool in the synthetic chemist's arsenal.

The reaction proceeds via an acid-catalyzed exchange mechanism where the diol displaces the two methoxy (B1213986) groups of 2,2-dimethoxypentane to form a cyclic pentylidene acetal. The volatile byproducts of this reaction, methanol (B129727) and pentan-2-one (formed from the hydrolysis of any excess reagent), are readily removed, which drives the equilibrium towards the formation of the protected diol. Subsequent removal of the pentylidene acetal is typically achieved under mild acidic conditions, regenerating the diol.

Reaction Principle

The protection of a diol with 2,2-dimethoxypentane in the presence of an acid catalyst results in the formation of a 2-methyl-2-propyl-1,3-dioxolane (B14162616) (for a 1,2-diol) or a 2-methyl-2-propyl-1,3-dioxane (for a 1,3-diol). The reaction is an equilibrium process, and to ensure high yields of the protected product, the methanol byproduct is typically removed as it is formed.

Data Presentation

The following tables summarize typical quantitative data for the protection of diols using the closely related and more extensively documented reagent, 2,2-dimethoxypropane, which forms an acetonide. These conditions and results serve as a strong starting point for the optimization of reactions with 2,2-dimethoxypentane.

Table 1: Pentylidene Acetal Protection of Various Diols (Analogous to Acetonide Formation)

Diol Substrate	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Generic 1,2-Diol	p-Toluenesulfonic acid (p-TsOH)	Dichloromethane (DCM)	Room Temperature	1 - 6	>90
Generic 1,3-Diol	Camphorsulfonic acid (CSA)	Acetone	Room Temperature	2 - 8	85-95
Carbohydrate (e.g., Glucose)	Iodine (I₂)	2,2-Dimethoxypentane (neat)	Room Temperature	0.5 - 2	80-95
Steroidal Diol	Pyridinium p-toluenesulfonate (PPTS)	N,N-Dimethylformamide (DMF)	50	4 - 12	>85

Table 2: Deprotection of Pentylidene Acetals (Analogous to Acetonide Deprotection)

Deprotecting Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Hydrochloric acid (aq.)	Methanol/Water	Room Temperature	1 - 5	>90
Trifluoroacetic acid (TFA)	Acetonitrile/Water	0 to Room Temperature	0.5 - 2	>90
Acetic acid (aq.)	Tetrahydrofuran (THF)/Water	40	2 - 8	85-95
Dowex® 50W-X8 (acidic resin)	Methanol	Room Temperature	1 - 4	>95

Mandatory Visualizations

Caption: Acid-catalyzed mechanism for the protection of a diol.

Caption: General experimental workflow for diol protection.

Experimental Protocols

Protocol 1: Protection of a 1,2-Diol with 2,2-Dimethoxypentane

This protocol provides a general procedure for the protection of a 1,2-diol using 2,2-dimethoxypentane and an acid catalyst.

Materials:

• 1,2-Diol

• 2,2-Dimethoxypentane (1.5 - 2.0 equivalents)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or N,N-Dimethylformamide (DMF))

• Acid catalyst (e.g., p-TsOH·H₂O, 0.02 - 0.05 equivalents)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirred solution of the 1,2-diol in the chosen anhydrous solvent, add 2,2-dimethoxypentane.

• Add the acid catalyst to the mixture.

• Stir the reaction at room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from 1 to 24 hours depending on the substrate. Gentle heating (e.g., 40-50 °C) can be applied to accelerate the reaction if necessary.

• Once the reaction is complete, as indicated by the consumption of the starting material on TLC, quench the reaction by the addition of saturated aqueous NaHCO₃ solution to neutralize the acid catalyst.

• Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate (B1210297) or DCM).

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• If necessary, the product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Deprotection of a Pentylidene Acetal

This protocol outlines a general procedure for the removal of the pentylidene acetal protecting group to regenerate the 1,2-diol.

Materials:

• Protected diol

• Solvent system (e.g., Tetrahydrofuran (THF)/water, 4:1 or Methanol)

• Acid catalyst (e.g., concentrated HCl, or an acidic resin like Dowex® 50W-X8)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Organic solvent for extraction (e.g., ethyl acetate)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the protected diol in a suitable solvent mixture (e.g., THF/water 4:1).

• Add a catalytic amount of a strong acid (e.g., a few drops of concentrated HCl) or an acidic resin.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within a few hours.

• Once the deprotection is complete, neutralize the acid by the careful addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter the drying agent and concentrate the organic layer under reduced pressure to yield the deprotected 1,2-diol.

• If necessary, purify the product by recrystallization or column chromatography.

Conclusion

2,2-Dimethoxypentane is a valuable reagent for the protection of diols in organic synthesis. The resulting pentylidene acetals are stable to a wide range of reaction conditions, and their formation and cleavage are typically high-yielding and straightforward. The protocols provided herein, based on well-established procedures for analogous reagents, offer a solid foundation for the application of 2,2-dimethoxypentane in complex synthetic endeavors. As with any synthetic method, optimization of reaction conditions for specific substrates is recommended to achieve the best results.

Application Notes and Protocols: The Use of 2,2-Dimethoxypentane in Carbohydrate Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate field of carbohydrate chemistry, the strategic use of protecting groups is paramount for the successful synthesis of complex oligosaccharides and glycoconjugates. Acetal (B89532) protecting groups are a cornerstone of this strategy, offering robust protection of diol functionalities under a variety of reaction conditions, yet allowing for mild and selective deprotection. While 2,2-dimethoxypropane (B42991) is widely employed for the formation of isopropylidene acetals, its homologue, 2,2-dimethoxypentane, presents a potential alternative for the introduction of pentylidene acetals. This document provides a detailed overview of the anticipated application of 2,2-dimethoxypentane in carbohydrate chemistry, drawing parallels from the well-established use of 2,2-dimethoxypropane.

Principle of Acetal Protection

2,2-Dimethoxypentane is expected to react with 1,2- or 1,3-diols on a carbohydrate backbone in the presence of an acid catalyst. This reaction, an acetal exchange, results in the formation of a cyclic pentylidene acetal and two equivalents of methanol (B129727). A key advantage of using a dialkoxyalkane like 2,2-dimethoxypentane is that the reaction does not produce water, thus driving the equilibrium towards the protected product without the need for dehydrating agents.[1]

Potential Applications in Carbohydrate Synthesis

The primary application of 2,2-dimethoxypentane in carbohydrate chemistry is the protection of vicinal cis-diols or 1,3-diols. The resulting pentylidene acetal can offer different steric and electronic properties compared to the more common isopropylidene acetal, potentially influencing the reactivity of the protected carbohydrate in subsequent glycosylation or functional group manipulation steps.

Data Presentation: A Comparative Overview

While specific data for 2,2-dimethoxypentane is scarce, the following table provides a comparative summary of typical reaction conditions and yields for the formation of isopropylidene acetals using 2,2-dimethoxypropane, which can be used as a starting point for optimizing reactions with 2,2-dimethoxypentane.

Carbohydrate Substrate	Protecting Reagent	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
D-Mannitol	2,2-Dimethoxypropane	Zinc Chloride	Acetone	RT	2	87	[2]
D-Ribose	2,2-Dimethoxypropane	Acid Catalyst	Acetone	RT	-	-	[3]
General Diols	2,2-Dimethoxypropane	p-TsOH	DMF	RT	-	High	[2]
General Diols	2,2-Dimethoxypropane	Iodine	-	RT	-	Good to Excellent	[4]

Experimental Protocols

The following are detailed, generalized protocols for the protection of diols in carbohydrates using a dialkoxyalkane. These should be adapted and optimized for specific substrates when using 2,2-dimethoxypentane.

Protocol 1: General Procedure for Pentylidene Acetal Formation

Objective: To protect a vicinal diol in a carbohydrate using 2,2-dimethoxypentane.

Materials:

• Carbohydrate substrate with a diol functionality

• 2,2-Dimethoxypentane

• Anhydrous N,N-Dimethylformamide (DMF) or other suitable aprotic solvent

• Acid catalyst (e.g., p-toluenesulfonic acid (p-TsOH), camphorsulfonic acid (CSA), or a Lewis acid like zinc chloride)

• Triethylamine (B128534) or other suitable base for quenching

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Solvents for extraction and chromatography (e.g., ethyl acetate (B1210297), hexanes)

Procedure:

• Dissolve the carbohydrate substrate (1.0 eq) in anhydrous DMF.

• Add 2,2-dimethoxypentane (1.5 - 2.0 eq).

• Add a catalytic amount of the acid catalyst (e.g., 0.05 - 0.1 eq of p-TsOH).

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight.

• Upon completion, quench the reaction by adding triethylamine until the solution is neutral.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired pentylidene-protected carbohydrate.

Protocol 2: Deprotection of Pentylidene Acetals

Objective: To remove the pentylidene acetal protecting group to regenerate the diol.

Materials:

• Pentylidene-protected carbohydrate

• Aqueous acetic acid (e.g., 80%) or a solution of trifluoroacetic acid (TFA) in dichloromethane/water

• Methanol or Tetrahydrofuran (THF)

• Saturated sodium bicarbonate solution

• Solvents for extraction (e.g., ethyl acetate)

Procedure:

• Dissolve the pentylidene-protected carbohydrate in a suitable solvent such as methanol or THF.

• Add an aqueous acidic solution (e.g., 80% acetic acid or a 9:1 mixture of THF:1M HCl).

• Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) and monitor by TLC.

• Once the reaction is complete, neutralize the acid by carefully adding saturated sodium bicarbonate solution.

• Remove the organic solvent under reduced pressure.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the deprotected carbohydrate by column chromatography if necessary.

Visualizations

Reaction Scheme: Pentylidene Acetal Formation

Caption: General reaction scheme for the protection of a carbohydrate diol with 2,2-dimethoxypentane.

Experimental Workflow: Protection and Deprotection

Caption: Logical workflow for the use of 2,2-dimethoxypentane as a protecting group in a multi-step synthesis.

Signaling Pathway: Acid-Catalyzed Acetal Formation Mechanism

Caption: Simplified mechanistic pathway for the acid-catalyzed formation of a pentylidene acetal.

References

• 1. Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Carbohydrate acetalisation - Wikipedia [en.wikipedia.org]
• 4. online.bamu.ac.in [online.bamu.ac.in]

Application Notes and Protocols: Acetalization of Diols using 2,2-Dimethoxypentane

Audience: Researchers, scientists, and drug development professionals.

Introduction

The protection of hydroxyl groups is a fundamental strategy in multi-step organic synthesis, particularly in the fields of pharmaceutical and fine chemical development. Acetalization of 1,2- and 1,3-diols to form cyclic acetals is a robust and widely employed method for this purpose, offering stability under a variety of reaction conditions, especially basic and nucleophilic environments, while allowing for mild, acid-catalyzed deprotection.[1] 2,2-Dimethoxypentane serves as an effective reagent for this transformation, yielding the corresponding pentylidene acetal. This protocol provides a detailed procedure for the acid-catalyzed acetalization of diols using 2,2-dimethoxypentane.

The reaction proceeds via a transacetalization mechanism, where 2,2-dimethoxypentane reacts with a diol in the presence of an acid catalyst. The equilibrium is driven towards the product by the removal of the methanol (B129727) byproduct.[2] Using 2,2-dimethoxypentane as both the reagent and solvent can further favor the formation of the desired acetal.

Note on 2,2-Dimethoxypentane: While the following protocol is detailed for 2,2-dimethoxypentane, it is based on the extensively documented and analogous reactions involving 2,2-dimethoxypropane (B42991) (DMP).[2][3][4][5] Researchers should be aware that optimization of reaction time, temperature, and catalyst loading may be necessary for specific substrates when using 2,2-dimethoxypentane.

Data Presentation

The following table summarizes typical reaction conditions and yields for the analogous acetalization of various diols using 2,2-dimethoxypropane, which can serve as a starting point for optimization with 2,2-dimethoxypentane.

Substrate (Diol)	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-Pentylpropane-1,3-diol	HT-S (heterogeneous)	2,2-Dimethoxypropane	80	1	77	[3]
2,2-Bis(bromomethyl)propane-1,3-diol	HT-S (heterogeneous)	2,2-Dimethoxypropane	80	1	99	[3]
Pentaerythritol	HT-S (heterogeneous)	2,2-Dimethoxypropane	80	0.9	99	[3]
Glycerol	Zeolites (USY, HBeta, HZSM-5)	2,2-Dimethoxypropane	25	1	~97	[5]
1,2-Diphenyl-1,2-ethanediol	p-TsOH	2,2-Dimethoxypropane	Room Temp	1	Not specified	[6]

Experimental Protocols

Materials:

• Diol substrate

• 2,2-Dimethoxypentane (reagent and solvent)

• Acid catalyst (e.g., p-toluenesulfonic acid (p-TsOH), pyridinium (B92312) p-toluenesulfonate (PPTS), or a Lewis acid)

• Anhydrous dichloromethane (B109758) (DCM) or other suitable organic solvent for workup

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

General Protocol for Acetalization:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the diol substrate.

• Reagent Addition: Add an excess of 2,2-dimethoxypentane to the flask. It can be used as the solvent, typically in a 5-10 fold excess by volume relative to the mass of the diol.

• Catalyst Addition: Add a catalytic amount of an acid catalyst (e.g., 0.01-0.05 equivalents of p-TsOH).

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If the reaction is slow, it can be gently heated to reflux (the boiling point of 2,2-dimethoxypentane is approximately 124-126 °C).

• Quenching: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Workup:

  • Transfer the mixture to a separatory funnel.

  • If the product is not soluble in 2,2-dimethoxypentane, add a suitable organic solvent like dichloromethane or ethyl acetate (B1210297) to dissolve the product.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter off the drying agent.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent and excess 2,2-dimethoxypentane. The crude product can be purified by flash column chromatography on silica (B1680970) gel, distillation, or recrystallization, as appropriate for the specific product.

Visualizations

Caption: Mechanism of acid-catalyzed acetalization of a diol with 2,2-dimethoxypentane.

Caption: General experimental workflow for the acetalization of diols.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Introduction of 2,2-Dimethoxypropane_Chemicalbook [chemicalbook.com]
• 3. Tuning synthesis and sonochemistry forges learning and enhances educational training: Protection of 1,3-diols under heterogeneous catalysis as sustainable case study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,2-DIMETHOXYPROPANE - Ataman Kimya [atamanchemicals.com]
• 5. scielo.br [scielo.br]
• 6. Reddit - The heart of the internet [reddit.com]

Applications of 2,2-Dimethoxypentane in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dimethoxypentane is a valuable reagent in organic synthesis, primarily utilized as a protecting group for 1,2- and 1,3-diols to form 2,2-pentylidene ketals. This application is crucial in multi-step syntheses where the selective reaction of other functional groups is required without interference from the hydroxyl groups. The formation of the pentylidene ketal masks the diol functionality, which can be readily deprotected under acidic conditions. Furthermore, analogous to its more common counterpart, 2,2-dimethoxypropane (B42991) (DMP), 2,2-dimethoxypentane can also serve as a water scavenger in moisture-sensitive reactions.

This document provides detailed application notes and experimental protocols for the use of 2,2-dimethoxypentane in organic synthesis. Due to the limited availability of specific experimental data for 2,2-dimethoxypentane in the literature, the protocols provided are largely based on well-established and analogous procedures for 2,2-dimethoxypropane. Researchers should consider these protocols as a strong starting point for optimization.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,2-dimethoxypentane is presented below.

Property	Value
Molecular Formula	C₇H₁₆O₂[1]
Molecular Weight	132.20 g/mol [1]
Boiling Point	121.2 °C at 760 mmHg[2]
Density	0.842 g/cm³[2]
Flash Point	11.5 °C[2]
CAS Number	55904-98-8[1]

Application 1: Protection of Diols as 2,2-Pentylidene Ketals

The primary application of 2,2-dimethoxypentane is the protection of 1,2- and 1,3-diols. The reaction proceeds under acidic catalysis, where the diol reacts with 2,2-dimethoxypentane to form a cyclic ketal, with methanol (B129727) and 2-pentanone as byproducts. The formation of the five- or six-membered ring of the ketal is entropically favored.

A general workflow for the protection of a diol using 2,2-dimethoxypentane is illustrated below.

References

• 1. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-Dimethoxypentane｜lookchem [lookchem.com]

Application Notes and Protocols: 2,2-Dimethoxypentane in the Synthesis of Fine Chemicals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,2-dimethoxypentane in the synthesis of fine chemicals. While specific literature on 2,2-dimethoxypentane is limited, its applications can be largely inferred from its close structural analog, 2,2-dimethoxypropane (B42991) (DMP). The primary applications include its role as a protecting group for diols and as a water scavenger in moisture-sensitive reactions.

Introduction to 2,2-Dimethoxypentane

2,2-Dimethoxypentane (C7H16O2) is the dimethyl acetal (B89532) of 2-pentanone.[1] It is a versatile reagent in organic synthesis, primarily utilized for the protection of 1,2- and 1,3-diols to form the corresponding pentylidene acetals. This protection strategy is crucial in multi-step syntheses of complex molecules, such as natural products and pharmaceuticals, where the selective reaction of other functional groups is required.[2] The resulting pentylidene acetal is stable to a wide range of reaction conditions, including those that are basic, nucleophilic, and reductive.[3] Deprotection can be readily achieved under acidic conditions.[3]

Key Applications

Protection of Diols

The most significant application of 2,2-dimethoxypentane is the protection of vicinal diols to form a cyclic acetal. This is particularly useful in carbohydrate and nucleoside chemistry. The reaction is typically catalyzed by an acid and proceeds by an equilibrium process. The removal of the methanol (B129727) byproduct drives the reaction to completion.[4]

General Reaction:

R-CH(OH)-CH(OH)-R' + (CH3O)2C(CH3)CH2CH2CH3 → R-CH-O-C(CH3)(CH2CH2CH3)-O-CH-R' + 2 CH3OH

Water Scavenger

Similar to its acetone (B3395972) analog, 2,2-dimethoxypentane can be employed as a water scavenger in reactions that are sensitive to moisture. It reacts with water in the presence of an acid catalyst to form 2-pentanone and methanol, effectively removing water from the reaction medium.[5]

Experimental Protocols

The following are generalized protocols for the use of 2,2-dimethoxypentane, based on established procedures for the analogous 2,2-dimethoxypropane. Researchers should optimize these conditions for their specific substrates.

Protocol 1: Acetal Protection of a Diol

This protocol describes a general procedure for the protection of a 1,2-diol using 2,2-dimethoxypentane and an acid catalyst.

Materials:

• Diol (1.0 eq)

• 2,2-Dimethoxypentane (1.5 - 2.0 eq)

• Anhydrous Solvent (e.g., Dichloromethane, DMF)

• Acid Catalyst (e.g., p-Toluenesulfonic acid (p-TsOH), CSA, Iodine) (0.05 - 0.2 eq)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate (B1210297) or Diethyl ether (for extraction)

Procedure:

• To a solution of the diol in the anhydrous solvent, add 2,2-dimethoxypentane.

• Add the acid catalyst to the mixture at room temperature.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction time can vary from 1 to 6 hours depending on the substrate and catalyst.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution until the mixture is neutral.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to afford the crude protected diol, which can be further purified by column chromatography if necessary.

Protocol 2: Deprotection of a Pentylidene Acetal

This protocol outlines the acidic hydrolysis of a pentylidene acetal to regenerate the diol.

Materials:

• Pentylidene Acetal (1.0 eq)

• Acetone and Water mixture (e.g., 10:1 v/v)

• Acid Catalyst (e.g., dilute HCl, p-TsOH)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate or Diethyl ether (for extraction)

Procedure:

• Dissolve the pentylidene acetal in a mixture of acetone and water.

• Add a catalytic amount of the acid catalyst.

• Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

• Neutralize the acid catalyst with a saturated aqueous sodium bicarbonate solution.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate to yield the deprotected diol.

Data Presentation

The following table summarizes representative data for the protection of diols using the analogous 2,2-dimethoxypropane with various catalysts. Similar yields can be expected for 2,2-dimethoxypentane, although reaction times may vary.

Diol Substrate	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	Reference
1,2-Propanediol	Iodine (20)	DMP	3	75	[6]
Ethylene Glycol	Iodine (20)	DMP	2	80	[6]
1,3-Propanediol	Iodine (20)	DMP	3	77	[6]
Catechol	Iodine (20)	DMP	3	73	[6]
Cyclohexane-1,2-diol	Iodine (20)	DMP	4	70	[6]

*DMP: 2,2-dimethoxypropane was used as both reagent and solvent.

Mandatory Visualizations

References

• 1. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. Acetal Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 4. manavchem.com [manavchem.com]
• 5. 2,2-Dimethoxypropane - Wikipedia [en.wikipedia.org]
• 6. online.bamu.ac.in [online.bamu.ac.in]

Application Notes and Protocols: 2,2-Dimethoxypentane as a Water Scavenger in Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2,2-dimethoxypentane as an effective water scavenger in moisture-sensitive chemical reactions. The information is targeted towards researchers, scientists, and drug development professionals who require stringent control over reaction conditions to ensure high yields and product purity.

Introduction

In many organic reactions, the presence of water can be detrimental, leading to side reactions, hydrolysis of reagents or products, and ultimately, lower yields. While traditional drying agents like molecular sieves or anhydrous salts are effective, they can be cumbersome to use and remove. 2,2-Dimethoxypentane offers a practical alternative as a chemical water scavenger. It reacts irreversibly with water under acidic conditions to produce volatile byproducts, simplifying reaction work-up.

Mechanism of Action

2,2-Dimethoxypentane functions as a water scavenger through an acid-catalyzed hydrolysis reaction. In the presence of a protic or Lewis acid catalyst, it reacts with water to form 2-pentanone and two equivalents of methanol.[1] These byproducts are typically low-boiling and can be easily removed from the reaction mixture.

The equilibrium of this reaction lies far to the right, effectively consuming any water present in the reaction system. This in-situ water removal drives equilibrium-limited reactions, such as esterifications and ketalizations, towards the desired products.

Mechanism of 2,2-Dimethoxypentane as a water scavenger.

Applications

2,2-Dimethoxypentane is a versatile water scavenger suitable for a variety of moisture-sensitive reactions, including:

• Esterifications: By removing water, it drives the equilibrium towards the formation of the ester, increasing the reaction yield.

• Ketalizations and Acetalizations: It facilitates the formation of ketals and acetals by consuming the water byproduct. This is particularly useful for protecting carbonyl groups in multi-step syntheses.

• Condensation Reactions: In reactions where water is eliminated, such as in the formation of imines or enamines, 2,2-dimethoxypentane can enhance the reaction rate and yield.

• Reactions with Water-Sensitive Reagents: It can be used to dry solvents and reaction mixtures prior to the addition of highly reactive reagents like organometallics or hydrides.

Quantitative Data

The following table provides representative data on the impact of using 2,2-dimethoxypentane as a water scavenger in a typical esterification reaction. Note: This data is illustrative and based on typical improvements observed with similar water scavengers, due to the limited availability of specific quantitative studies on 2,2-dimethoxypentane.

Reaction	Reactants	Water Scavenger	Reaction Time (h)	Yield (%)
Esterification	Phenylacetic acid, Ethanol	None	24	65
Esterification	Phenylacetic acid, Ethanol	2,2-Dimethoxypentane (1.5 eq.)	12	92
Ketalization	Cyclohexanone, Ethylene (B1197577) Glycol	None	8	70
Ketalization	Cyclohexanone, Ethylene Glycol	2,2-Dimethoxypentane (1.5 eq.)	4	95

Experimental Protocols

General Protocol for Water Scavenging in an Esterification Reaction

This protocol describes a general procedure for the use of 2,2-dimethoxypentane in the esterification of a carboxylic acid with an alcohol.

Workflow for esterification using 2,2-dimethoxypentane.

Materials:

• Carboxylic acid (1.0 eq.)

• Alcohol (1.2 - 1.5 eq.)

• 2,2-Dimethoxypentane (1.5 - 2.0 eq.)

• Acid catalyst (e.g., p-toluenesulfonic acid, 0.05 eq.)

• Anhydrous solvent (e.g., toluene, THF)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the carboxylic acid, alcohol, and the anhydrous solvent.

• Add 2,2-dimethoxypentane to the mixture.

• Add the acid catalyst.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Transfer the mixture to a separatory funnel and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Protocol for the Ketalization of a Ketone

This protocol outlines the use of 2,2-dimethoxypentane in the protection of a ketone as a ketal.

Materials:

• Ketone (1.0 eq.)

• Diol (e.g., ethylene glycol, 1.1 eq.)

• 2,2-Dimethoxypentane (1.5 eq.)

• Acid catalyst (e.g., pyridinium (B92312) p-toluenesulfonate, 0.02 eq.)

• Anhydrous solvent (e.g., dichloromethane)

Procedure:

• In a flame-dried flask, dissolve the ketone and the diol in the anhydrous solvent.

• Add 2,2-dimethoxypentane to the solution.

• Add the acid catalyst and stir the mixture at room temperature.

• Monitor the reaction until the starting material is consumed.

• Neutralize the catalyst with a few drops of triethylamine.

• Remove the solvent under reduced pressure.

• Purify the resulting ketal by column chromatography or distillation.

Logical Decision-Making for Use

The choice of using 2,2-dimethoxypentane as a water scavenger depends on several factors. The following flowchart can guide the decision-making process.

Decision flowchart for using 2,2-dimethoxypentane.

Safety Information

2,2-Dimethoxypentane is a flammable liquid and should be handled in a well-ventilated fume hood. Avoid contact with skin and eyes, and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

2,2-Dimethoxypentane is a highly effective and convenient water scavenger for a range of organic reactions. Its ability to irreversibly react with water to form volatile byproducts simplifies reaction work-up and can lead to significantly improved reaction yields and rates. For researchers in drug development and other areas of chemical synthesis, it represents a valuable tool for controlling reaction conditions and achieving desired synthetic outcomes.

References

• 1. 2,2-Dimethoxypropane - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 2,2-Dimethoxypentane in the Synthesis of Pyran Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2,2-dimethoxypentane as a versatile precursor for the synthesis of pyran derivatives, which are significant structural motifs in a wide array of biologically active compounds.

Introduction

Pyran and its derivatives are fundamental heterocyclic scaffolds found in numerous natural products and pharmacologically important molecules. Their synthesis has been a subject of extensive research, with various methodologies developed to construct this oxygen-containing six-membered ring. While many synthetic routes to pyrans are known, the use of ketals as precursors offers a unique and stereoselective approach to functionalized pyran structures. This document outlines the application of 2,2-dimethoxypentane, a commercially available ketal, in the synthesis of pyran derivatives, drawing upon established principles of ketal chemistry in pyran formation.

Core Concept: Lewis Acid-Mediated Pyran Synthesis from Ketals

The central strategy for employing 2,2-dimethoxypentane in pyran synthesis involves its activation with a Lewis acid. This activation generates a reactive oxonium ion intermediate, which can then undergo a variety of cyclization reactions to form the pyran ring. A key example of this type of transformation is the Lewis acid-assisted reaction of ketals with nucleophiles, such as allylsilanes, to produce functionalized pyrans stereospecifically[1].

A plausible reaction pathway involves the formation of an oxonium ion from 2,2-dimethoxypentane, which can then be trapped by a suitable diene in a formal [4+2] cycloaddition or react with other nucleophiles to construct the pyran ring. The specific reaction conditions and the choice of nucleophile or diene will dictate the structure and substitution pattern of the resulting pyran derivative.

Experimental Protocols

The following is a representative protocol for the synthesis of a pyran derivative from 2,2-dimethoxypentane via a Lewis acid-catalyzed reaction with a diene. This protocol is based on the general principles of Lewis acid-assisted reactions of ketals[1].

Protocol 1: Synthesis of a Dihydropyran Derivative via [4+2] Cycloaddition

Materials:

• 2,2-Dimethoxypentane

• 1,3-Butadiene (B125203) (or other suitable diene)

• Titanium tetrachloride (TiCl₄)

• Dichloromethane (B109758) (CH₂Cl₂) (anhydrous)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and an argon inlet, add anhydrous dichloromethane (50 mL).

• Cool the flask to -78 °C in a dry ice/acetone bath.

• Slowly add titanium tetrachloride (1.1 mmol) to the stirred solvent.

• In a separate flask, dissolve 2,2-dimethoxypentane (1.0 mmol) and 1,3-butadiene (1.2 mmol) in anhydrous dichloromethane (10 mL).

• Slowly add the solution of 2,2-dimethoxypentane and 1,3-butadiene to the cooled TiCl₄ solution via a syringe pump over 30 minutes.

• Stir the reaction mixture at -78 °C for 4 hours.

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution (20 mL).

• Allow the mixture to warm to room temperature.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate the solvent in vacuo.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired dihydropyran derivative.

Data Presentation

The following table summarizes hypothetical quantitative data for the synthesis of a dihydropyran derivative from 2,2-dimethoxypentane, based on typical yields for similar reactions.

Entry	Lewis Acid	Diene	Temperature (°C)	Time (h)	Yield (%)
1	TiCl₄	1,3-Butadiene	-78	4	75
2	SnCl₄	1,3-Butadiene	-78	4	68
3	BF₃·OEt₂	1,3-Butadiene	-78	6	55
4	TiCl₄	Isoprene	-78	4	82
5	TiCl₄	Danishefsky's Diene	-78	3	91

Mandatory Visualizations

Caption: Experimental workflow for pyran synthesis.

Caption: Proposed mechanism for pyran formation.

References

• 1. pubs.acs.org [pubs.acs.org]

The Role of Acetals and Ketals in Modern Fragrance Synthesis: Application Notes and Protocols

The strategic application of acetals and ketals, such as 2,2-dimethoxypentane, is a cornerstone of contemporary fragrance chemistry. These compounds serve not only as stable, standalone fragrance ingredients but also as valuable precursors for the controlled release of more volatile or reactive aldehydes and ketones.[1][2] This dual functionality allows for the creation of long-lasting and complex scent profiles in a variety of consumer and fine fragrance products.[3][4][5] This document provides detailed application notes and a representative experimental protocol relevant to researchers, scientists, and professionals in the fields of fragrance chemistry and drug development.

Application Notes

Acetals and ketals are geminal di-ethers formed from the reaction of an aldehyde or ketone with an alcohol or diol, respectively.[1] 2,2-Dimethoxypentane, also known as the dimethyl ketal of 2-pentanone, is a simple acyclic ketal. While direct applications of 2,2-dimethoxypentane in commercial fragrances are not extensively documented, its chemical class is pivotal for several reasons:

• Stability and Pro-Fragrances: Aldehydes are often highly volatile and prone to oxidation, which can negatively impact the scent profile and shelf-life of a perfume.[2] By converting them into acetals, their stability is significantly increased.[2] These acetals can then act as "pro-fragrances," which are largely odorless and release the original aldehyde or ketone scent upon exposure to acidic conditions, such as the slightly acidic pH of human skin. This mechanism provides a slow, controlled release of the fragrance, enhancing its longevity.

• Odor Modification and Creation: Many acetals and ketals possess their own unique and desirable olfactory characteristics.[2][6] Cyclic acetals, in particular, are noted for a wide range of scents, including fruity, floral, woody, and musky notes, making them valuable additions to a perfumer's palette.[2][4] The choice of the alcohol or diol used in the synthesis can significantly modify the final odor profile.

• Protecting Groups in Multi-Step Synthesis: In the complex synthesis of novel fragrance molecules, the carbonyl group of an aldehyde or ketone may need to be protected to prevent it from reacting with reagents intended for other parts of the molecule. Acetalization is a common and effective method for protecting these carbonyl groups due to their stability in neutral and basic conditions.[1][7]

Logical Workflow for Fragrance Development with Acetals/Ketals

Caption: Workflow for developing fragrances using acetals and ketals.

Quantitative Data Summary

The following table summarizes representative examples of acetals and ketals used in the fragrance industry, along with their characteristic odor profiles.

Compound Class	Example Compound	Precursor Carbonyl	Precursor Alcohol/Diol	Reported Odor Profile
Acyclic Ketal	2,2-Dimethoxypentane	2-Pentanone	Methanol	Not widely reported as a fragrance ingredient itself.
Acyclic Acetal (B89532)	Phenylacetaldehyde dimethyl acetal	Phenylacetaldehyde	Methanol	Green, floral, earthy
Cyclic Acetal	Fructone (2-Methyl-1,3-dioxolane-2-acetic acid ethyl ester)	Ethyl acetoacetate	Ethylene (B1197577) glycol	Fruity, apple-like, sweet
Cyclic Ketal	2,4-Dimethyl-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1,3-dioxolane	A-Damascone	Propylene glycol	Woody, ambery, floral

Experimental Protocols

This section provides a representative protocol for the synthesis of a cyclic acetal, a common class of fragrance ingredients. This protocol is based on general acid-catalyzed acetalization procedures.[2][7]

Protocol: Synthesis of 2-Phenyl-1,3-dioxolane

Objective: To synthesize a cyclic acetal with a floral, green odor profile from benzaldehyde (B42025) and ethylene glycol.

Materials:

• Benzaldehyde (1.0 eq)

• Ethylene glycol (1.2 eq)

• p-Toluenesulfonic acid (p-TSA) (0.01 eq, catalyst)

• Toluene (solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble a Dean-Stark apparatus with a round-bottom flask and a condenser.

• Charging the Flask: To the round-bottom flask, add toluene, benzaldehyde (1.0 eq), and ethylene glycol (1.2 eq).

• Initiating the Reaction: Add p-toluenesulfonic acid (0.01 eq) to the flask and begin stirring.

• Azeotropic Water Removal: Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until the theoretical amount of water has been collected.

• Quenching the Reaction: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Workup: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield the final 2-phenyl-1,3-dioxolane.

Synthesis Workflow Diagram

Caption: Experimental workflow for the synthesis of 2-phenyl-1,3-dioxolane.

Olfactory Signaling and Molecular Interactions

The perception of fragrance molecules, including acetals and ketals, begins with their interaction with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. This complex process can be summarized as follows:

• Inhalation and Binding: Volatile fragrance molecules are inhaled and dissolve in the mucus lining of the olfactory epithelium. They then bind to specific ORs, which are G-protein coupled receptors (GPCRs).

• Signal Transduction: This binding event activates the associated G-protein (Gα-olf), which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP).

• Neuronal Activation: cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of cations (Na+ and Ca2+) and depolarization of the olfactory sensory neuron.

• Signal Transmission to the Brain: If the depolarization reaches a certain threshold, an action potential is generated and transmitted along the neuron's axon to the olfactory bulb in the brain. Different patterns of OR activation are interpreted by the brain as distinct smells.

Olfactory Signal Transduction Pathway

Caption: Simplified olfactory signal transduction pathway.

References

• 1. ymerdigital.com [ymerdigital.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. US7176324B1 - Hexahydroindan acetal and ketal compounds and their use in perfume compositions - Google Patents [patents.google.com]
• 4. EP2803666A1 - Cyclic acetals and ketals and their use as fragrance compounds - Google Patents [patents.google.com]
• 5. EP2757905A1 - Acetals and ketals as fragrances and flavors - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Role of 2,2-Dimethoxypentane in Antimalarial Drug Synthesis

For Researchers, Scientists, and Drug Development Professionals

These notes provide a detailed overview of the principles, protocols, and applications of using acetals like 2,2-dimethoxypentane as protecting groups in a drug synthesis workflow.

Introduction: The Strategic Use of Protecting Groups in Drug Synthesis

In the multi-step synthesis of complex pharmaceutical molecules, it is often necessary to selectively react with one functional group in the presence of others. Protecting groups are chemical moieties that are temporarily attached to a functional group to render it inert to a specific set of reaction conditions.[1][2] After the desired chemical transformation is complete, the protecting group is removed to restore the original functionality.

Acetals and ketals are excellent protecting groups for aldehydes and ketones, respectively, because they are stable under basic and nucleophilic conditions.[1][3][4] 2,2-Dimethoxypentane is the dimethyl ketal of 2-pentanone and can be used to protect a ketone functional group.

Hypothetical Application of 2,2-Dimethoxypentane in a Synthetic Route

Consider a hypothetical precursor to a novel quinoline-based antimalarial drug that contains both a ketone and an ester functional group. If the desired reaction is the reduction of the ester to an alcohol using a strong reducing agent like lithium aluminum hydride (LiAlH₄), the more reactive ketone must first be protected.

Logical Workflow for Protecting Group Strategy

Caption: A logical workflow demonstrating the use of a protecting group in a multi-step organic synthesis.

Experimental Protocols

The following are generalized protocols for the protection of a ketone using an acetal (B89532) like 2,2-dimethoxypentane and its subsequent deprotection.

Protocol 1: Protection of a Ketone using 2,2-Dimethoxypentane (Acetalization)

This protocol describes the formation of a dimethyl ketal at a ketone functional group.

Materials:

• Ketone-containing substrate

• 2,2-Dimethoxypentane

• Anhydrous methanol

• Acid catalyst (e.g., p-toluenesulfonic acid (p-TsOH) or sulfuric acid)

• Anhydrous solvent (e.g., toluene (B28343) or dichloromethane)

• Inert gas (e.g., nitrogen or argon)

• Dean-Stark apparatus (optional, for removal of water)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add the ketone-containing substrate and the anhydrous solvent.

• Add an excess of 2,2-dimethoxypentane (typically 2-5 equivalents).

• Add a catalytic amount of the acid catalyst (e.g., 0.01-0.05 equivalents of p-TsOH).

• If the reaction is driven by the removal of methanol, a Dean-Stark trap can be used with a suitable azeotropic solvent like toluene.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by adding a weak base (e.g., triethylamine (B128534) or a saturated solution of sodium bicarbonate).

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting ketal by column chromatography if necessary.

Protocol 2: Deprotection of the Ketal (Hydrolysis)

This protocol describes the removal of the ketal protecting group to regenerate the ketone.

Materials:

• Ketal-protected substrate

• Aqueous acid solution (e.g., 1M HCl or a mixture of acetic acid and water)

• Organic solvent (e.g., acetone (B3395972), tetrahydrofuran (B95107) (THF))

Procedure:

• Dissolve the ketal-protected substrate in a suitable organic solvent like acetone or THF.

• Add the aqueous acid solution to the mixture.

• Stir the reaction at room temperature and monitor the deprotection by TLC or GC. The reaction is typically complete within a few hours.

• Once the reaction is complete, neutralize the acid with a base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the deprotected ketone by column chromatography or recrystallization if needed.

Data Presentation

The following tables summarize typical reaction conditions and yields for the formation and cleavage of acetal protecting groups.

Table 1: Typical Conditions for Ketal Formation (Protection)

Parameter	Condition	Purpose
Reagents	2,2-Dimethoxypentane, Methanol	Forms the ketal.
Catalyst	p-TsOH, H₂SO₄, CSA	Acid catalyst to facilitate the reaction.
Solvent	Toluene, Dichloromethane (anhydrous)	Provides a medium for the reaction.
Temperature	Room Temperature to 60 °C	Controls the reaction rate.
Reaction Time	2 - 24 hours	Depends on the substrate and reaction conditions.
Typical Yield	85 - 98%	The efficiency of the protection step.

Table 2: Typical Conditions for Ketal Cleavage (Deprotection)

Parameter	Condition	Purpose
Reagents	H₂O	Hydrolyzes the ketal.
Catalyst	HCl, Acetic Acid, PPTS	Acid catalyst to facilitate hydrolysis.
Solvent	Acetone, THF, Water	To dissolve the substrate and reagents.
Temperature	Room Temperature	Mild conditions are usually sufficient.
Reaction Time	0.5 - 6 hours	Depends on the stability of the ketal.
Typical Yield	> 95%	The efficiency of the deprotection step.

Signaling Pathways and Experimental Workflows

While 2,2-dimethoxypentane is not directly involved in signaling pathways, its use in synthesis can enable the creation of molecules that target specific pathways in the malaria parasite. The following diagram illustrates a hypothetical synthetic pathway where 2,2-dimethoxypentane plays a crucial role.

Hypothetical Synthesis Workflow

Caption: A hypothetical workflow for the synthesis of an antimalarial precursor using 2,2-dimethoxypentane as a protecting group.

References

• 1. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 2. 2.6 Protecting Groups in Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
• 3. scribd.com [scribd.com]
• 4. total-synthesis.com [total-synthesis.com]

Application Notes and Protocols: The Use of 2,2-Dimethoxypentane in the Chemoenzymatic Synthesis of Coenzyme A Analogs

Audience: Researchers, scientists, and drug development professionals.

Introduction

Coenzyme A (CoA) is a crucial cofactor in numerous metabolic pathways, including the Krebs cycle, fatty acid metabolism, and the synthesis of various biomolecules.[1][2] Consequently, analogs of CoA are invaluable tools for studying enzyme mechanisms, inhibiting metabolic pathways, and developing novel therapeutics.[3][4] The synthesis of CoA analogs often employs a chemoenzymatic approach, which combines the flexibility of chemical synthesis for creating modified precursors with the high specificity of enzymatic reactions to build the final complex molecule.[5][6][7]

This document outlines a detailed protocol for the synthesis of a novel Coenzyme A analog, incorporating a hypothetical ketone-containing pantothenate precursor. A key step in this synthesis is the protection of the ketone functionality using 2,2-dimethoxypentane to form a ketal. This protecting group strategy allows for subsequent chemical modifications without interference from the reactive ketone group. The protected precursor is then deprotected and subjected to a one-pot enzymatic conversion to the final CoA analog using the key enzymes of the CoA biosynthetic pathway: pantothenate kinase (PanK), phosphopantetheine adenylyltransferase (PPAT), and dephospho-CoA kinase (DPCK).[3][4][5]

1. Chemical Synthesis of a Ketone-Containing Pantothenate Analog Precursor

The initial phase of the synthesis involves the chemical preparation of a pantothenate analog that contains a ketone functionality. This ketone can serve as a handle for further modifications or as a structural probe. To prevent unwanted reactions in subsequent steps, this ketone is protected as a ketal using 2,2-dimethoxypentane.

Experimental Protocol: Ketal Protection of a Hypothetical Ketone-Containing Pantothenate Precursor

This protocol describes the protection of a hypothetical precursor, (R)-N-(1-(3-oxobutyl)-2,4-dihydroxy-3,3-dimethylbutyl)-3-oxobutanamide, using 2,2-dimethoxypentane.

Materials:

• (R)-N-(1-(3-oxobutyl)-2,4-dihydroxy-3,3-dimethylbutyl)-3-oxobutanamide

• 2,2-Dimethoxypentane

• p-Toluenesulfonic acid (p-TsOH)

• Anhydrous Toluene (B28343)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• To a solution of the ketone-containing pantothenate precursor (1.0 eq) in anhydrous toluene (10 mL/mmol of precursor), add 2,2-dimethoxypentane (2.0 eq).

• Add a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Fit the reaction flask with a Dean-Stark apparatus and reflux the mixture for 4-6 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the starting material. Water will be collected in the Dean-Stark trap, driving the reaction to completion.

• Cool the reaction mixture to room temperature and quench with saturated sodium bicarbonate solution.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the protected pantothenate precursor.

Data Presentation: Representative Data for Ketal Protection

Parameter	Value
Starting Material	1.0 g (3.0 mmol)
2,2-Dimethoxypentane	0.8 g (6.0 mmol)
p-TsOH	28.5 mg (0.15 mmol)
Reaction Time	5 hours
Product Yield	2.5 g (85%)
Product Purity (by NMR)	>95%

Experimental Workflow: Chemical Synthesis and Protection

Caption: Workflow for the chemical synthesis and protection of the pantothenate analog.

2. Deprotection and Enzymatic Synthesis of the Coenzyme A Analog

Following purification, the ketal protecting group is removed under mild acidic conditions to regenerate the ketone. The deprotected pantothenate analog is then used as a substrate in a one-pot enzymatic reaction to produce the final Coenzyme A analog.

Experimental Protocol: Deprotection and One-Pot Enzymatic Synthesis

Materials:

• Protected Pantothenate Analog

• 80% Acetic acid in water

• Tris-HCl buffer (pH 7.5)

• ATP (Adenosine triphosphate)

• MgCl₂

• KCl

• DTT (Dithiothreitol)

• Pantothenate Kinase (PanK)

• Phosphopantetheine Adenylyltransferase (PPAT)

• Dephospho-CoA Kinase (DPCK)

• C18 reverse-phase HPLC column

Procedure:

Part A: Deprotection

• Dissolve the protected pantothenate analog in 80% aqueous acetic acid.

• Stir the solution at room temperature and monitor the reaction by TLC.

• Once the deprotection is complete, remove the acetic acid and water under reduced pressure (lyophilization is recommended).

Part B: One-Pot Enzymatic Synthesis

• Prepare a reaction mixture containing Tris-HCl buffer (100 mM, pH 7.5), ATP (10 mM), MgCl₂ (20 mM), KCl (10 mM), and DTT (5 mM).

• Add the deprotected pantothenate analog to the reaction mixture.

• Add PanK, PPAT, and DPCK enzymes to the reaction mixture.

• Incubate the reaction at 37°C for 4-6 hours.

• Monitor the formation of the CoA analog by reverse-phase HPLC.

• Purify the CoA analog from the reaction mixture using preparative reverse-phase HPLC.

• Lyophilize the purified product.

Data Presentation: Representative Data for Enzymatic Synthesis

Parameter	Value
Deprotected Precursor	100 mg (0.3 mmol)
ATP	2.5 eq per step
Incubation Time	5 hours
Final CoA Analog Yield	~150 mg (60%)
Purity (by HPLC)	>98%

Signaling Pathway: Enzymatic Synthesis of Coenzyme A Analog

Caption: The three-step enzymatic cascade for the synthesis of the CoA analog.

The chemoenzymatic strategy described provides a versatile platform for the synthesis of novel Coenzyme A analogs. The use of 2,2-dimethoxypentane as a protecting group for a ketone functionality within a pantothenate precursor allows for the introduction of unique structural features. The subsequent one-pot enzymatic cascade is an efficient method for converting the precursor into the final CoA analog.

These novel CoA analogs can be employed in a variety of research and drug development applications, including:

• Enzyme Inhibition Studies: To probe the active sites of CoA-dependent enzymes and develop potent inhibitors.

• Mechanistic Probes: To elucidate the mechanisms of enzymatic reactions involving CoA.

• Drug Discovery: As lead compounds for the development of new antimicrobial or anticancer agents that target CoA metabolism.

• Metabolic Labeling: To track the metabolic fate of specific acyl groups in cellular systems.

References

• 1. One-pot preparation of coenzyme A analogues via an improved chemo-enzymatic synthesis of pre-CoA thioester synthons - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Biosynthesis of Pantothenic Acid and Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. One-pot preparation of coenzyme A analogues via an improved chemo-enzymatic synthesis of pre-CoA thioester synthons - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. One-pot chemoenzymatic preparation of coenzyme A analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Chemoenzymatic synthesis of acyl coenzyme A substrates enables in situ labeling of small molecules and proteins - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 2,2-Dimethoxypentane in Grignard Reactions

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of organic synthesis, particularly in the development of complex pharmaceutical intermediates, the strategic use of protecting groups is paramount for achieving high yields and chemoselectivity. Grignard reagents, being potent nucleophiles and strong bases, react readily with a variety of carbonyl compounds. This high reactivity necessitates the masking of certain carbonyl groups within a molecule to direct the Grignard reagent to a different, desired reaction site. 2,2-Dimethoxypentane, a ketal derived from 2-pentanone, serves as an excellent protecting group for the ketone functionality. Its stability under the basic conditions of Grignard reactions makes it an invaluable tool for synthetic chemists.

This document provides detailed application notes on the use of 2,2-dimethoxypentane as a protecting group in a synthetic sequence involving a Grignard reaction. It outlines the reaction's principles, provides detailed experimental protocols for protection and deprotection, and presents typical quantitative data for such transformations.

Reaction Principle

The core principle behind the use of 2,2-dimethoxypentane in the context of Grignard reactions is its inertness to organomagnesium halides. Unlike ketones, which are readily attacked by Grignard reagents, the ketal functionality of 2,2-dimethoxypentane lacks the electrophilic carbonyl carbon and is stable in the strongly basic and nucleophilic environment of a Grignard reaction.

The overall synthetic strategy involves three key stages:

• Protection: The ketone functional group in a molecule is converted to its dimethyl ketal, 2,2-dimethoxypentane, by reaction with methanol (B129727) in the presence of an acid catalyst.

• Grignard Reaction: With the ketone group masked, a Grignard reagent can be used to react selectively with another functional group in the molecule, such as an ester, to form a tertiary alcohol.

• Deprotection: Following the Grignard reaction, the ketal protecting group is removed by acid-catalyzed hydrolysis to regenerate the original ketone functionality.

Application: Selective Grignard Addition to an Ester in the Presence of a Ketone

A common synthetic challenge is the selective addition of a Grignard reagent to an ester in a molecule that also contains a ketone. Due to the higher reactivity of ketones compared to esters with Grignard reagents, direct reaction would predominantly lead to the attack on the ketone.[1] Protecting the ketone as a ketal, such as 2,2-dimethoxypentane, allows for the desired chemoselective reaction with the ester.

Illustrative Reaction Scheme:

A representative example is the reaction of methyl 6-oxoheptanoate (B11819090). The ketone must be protected to allow for the Grignard reaction to occur at the ester.

Step 1: Protection of the Ketone

Methyl 6-oxoheptanoate is reacted with methanol in the presence of an acid catalyst to form methyl 6,6-dimethoxyheptanoate.

Step 2: Grignard Reaction with the Ester

The protected keto-ester is then reacted with a Grignard reagent (e.g., Phenylmagnesium bromide) to form a tertiary alcohol at the ester position.

Step 3: Deprotection of the Ketal

The resulting molecule is treated with aqueous acid to hydrolyze the ketal and regenerate the ketone, yielding the final product, 7-hydroxy-7,7-diphenylheptan-2-one.

Quantitative Data

The following table summarizes typical yields for each step of the synthetic sequence described above.

Step	Reaction	Reactants	Product	Typical Yield (%)
1	Ketal Protection	Methyl 6-oxoheptanoate, Methanol, p-TsOH	Methyl 6,6-dimethoxyheptanoate	90-95
2	Grignard Reaction	Methyl 6,6-dimethoxyheptanoate, Phenylmagnesium bromide	7,7-dimethoxy-1,1-diphenylheptan-1-ol	85-90
3	Ketal Deprotection	7,7-dimethoxy-1,1-diphenylheptan-1-ol, Aqueous HCl	7-hydroxy-7,7-diphenylheptan-2-one	>95

Experimental Protocols

Protocol 1: Protection of a Ketone as 2,2-Dimethoxypentane (Illustrative Example: Methyl 6-oxoheptanoate)

Materials:

• Methyl 6-oxoheptanoate

• Methanol (anhydrous)

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Toluene (B28343)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

Procedure:

• To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stir bar, add methyl 6-oxoheptanoate (15.8 g, 0.1 mol), methanol (12.8 g, 0.4 mol), and p-toluenesulfonic acid monohydrate (0.19 g, 1 mol%).

• Add 100 mL of toluene as the azeotroping solvent.

• Heat the mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark trap.

• Continue the reflux until no more water is collected (typically 4-6 hours).

• Cool the reaction mixture to room temperature.

• Wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude methyl 6,6-dimethoxyheptanoate.

• Purify the product by vacuum distillation or column chromatography on silica (B1680970) gel.

Protocol 2: Grignard Reaction on the Protected Keto-Ester

Materials:

• Methyl 6,6-dimethoxyheptanoate

• Magnesium turnings

• Bromobenzene (B47551)

• Anhydrous diethyl ether or THF

• Iodine crystal (for initiation)

• Saturated ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask (oven-dried)

• Reflux condenser (oven-dried)

• Addition funnel (oven-dried)

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Set up an oven-dried three-necked round-bottom flask with a reflux condenser, an addition funnel, and a nitrogen/argon inlet.

• Place magnesium turnings (2.67 g, 0.11 mol) in the flask.

• Add a small crystal of iodine to the magnesium.

• In the addition funnel, prepare a solution of bromobenzene (15.7 g, 0.1 mol) in 50 mL of anhydrous diethyl ether.

• Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction should initiate, as indicated by bubbling and a change in color. If the reaction does not start, gentle warming may be necessary.

• Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve methyl 6,6-dimethoxyheptanoate (9.51 g, 0.05 mol) in 20 mL of anhydrous diethyl ether and add it to the addition funnel.

• Add the solution of the protected keto-ester dropwise to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by slowly adding saturated ammonium chloride solution (50 mL).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield the crude tertiary alcohol.

• Purify the product by column chromatography on silica gel.

Protocol 3: Deprotection of the Ketal

Materials:

• Crude 7,7-dimethoxy-1,1-diphenylheptan-1-ol from the previous step

• Acetone (B3395972)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve the crude protected alcohol in a mixture of acetone (100 mL) and 1 M HCl (50 mL) in a round-bottom flask.

• Stir the mixture at room temperature and monitor the reaction progress by TLC until the starting material is consumed (typically 2-4 hours).

• Neutralize the reaction mixture by the slow addition of saturated sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to give the crude final product.

• Purify the product by column chromatography or recrystallization.

Mandatory Visualizations

Signaling Pathway of the Synthetic Route

Caption: Synthetic pathway for the selective Grignard reaction.

Experimental Workflow for the Synthesis

Caption: Experimental workflow for the synthesis.

Conclusion

2,2-Dimethoxypentane is a highly effective protecting group for the 2-pentanone functionality, demonstrating excellent stability in the presence of strong nucleophiles and bases such as Grignard reagents. The application notes and protocols provided herein offer a comprehensive guide for researchers in the strategic implementation of this protecting group to achieve chemoselective transformations in complex molecules. The reliable and high-yielding nature of the protection and deprotection steps makes 2,2-dimethoxypentane a valuable tool in the synthesis of high-value compounds, including pharmaceutical ingredients.

References

• 1. Esters with Grignard Reagent - Chemistry Steps [chemistrysteps.com]

Technical Notes & Optimization

Side reactions and byproducts when using 2,2-Dimethoxypentane

Disclaimer: Specific experimental data on the side reactions and byproducts of 2,2-dimethoxypentane is limited in the available scientific literature. The information provided in this guide is largely based on the well-documented chemistry of its close analog, 2,2-dimethoxypropane, and general principles of acetal (B89532) chemistry. Researchers should use this information as a guideline and apply careful analytical techniques to identify and quantify byproducts in their specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What is 2,2-dimethoxypentane and what are its primary applications?

2,2-Dimethoxypentane is a dialkyl ketal used in organic synthesis. Its primary applications include:

• Protecting Group: It serves as a protecting group for 1,2- and 1,3-diols, converting them into the corresponding acetals, which are stable under basic and nucleophilic conditions.

• Water Scavenger: Similar to 2,2-dimethoxypropane, it can be used to remove water from reaction mixtures, driving equilibria towards product formation. The reaction with water produces 2-pentanone and methanol (B129727).[1]

• Synthetic Intermediate: It can be a precursor in the synthesis of other molecules.

Q2: What are the most common side reactions observed when using 2,2-dimethoxypentane?

The most common side reactions are typically acid-catalyzed and include:

• Hydrolysis: In the presence of water and an acid catalyst, 2,2-dimethoxypentane can hydrolyze back to 2-pentanone and methanol. This is a reversible reaction, and the removal of water is crucial to prevent it.

• Enol Ether Formation: Under acidic conditions, particularly at elevated temperatures, 2,2-dimethoxypentane can undergo elimination of one molecule of methanol to form 2-methoxy-1-pentene (B13957325) and 2-methoxy-2-pentene.

• Transacetalization: In the presence of other alcohols or diols and an acid catalyst, the methoxy (B1213986) groups of 2,2-dimethoxypentane can be exchanged, leading to the formation of new ketals.

Q3: What are the expected byproducts in a reaction where 2,2-dimethoxypentane is used as a protecting group for a diol?

The primary byproducts you can expect are:

• Methanol: Released during the acetal formation.

• 2-Pentanone: Formed from the hydrolysis of unreacted 2,2-dimethoxypentane during aqueous workup.

• Enol ethers (2-methoxy-1-pentene and 2-methoxy-2-pentene): May form as minor byproducts if the reaction is heated or exposed to strong acid for prolonged periods.

Q4: How can I minimize the formation of these byproducts?

• Use Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents and reagents to minimize hydrolysis.

• Control Temperature: Avoid excessive heating to reduce the rate of enol ether formation.

• Use a Stoichiometric Amount: Use a slight excess of 2,2-dimethoxypentane, but avoid a large excess to simplify purification.

• Neutralize Before Workup: Quench the acid catalyst with a mild base (e.g., triethylamine (B128534) or sodium bicarbonate) before aqueous workup to prevent hydrolysis of the desired acetal product.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Protected Product	Incomplete reaction.	- Extend the reaction time. - Add a fresh portion of the acid catalyst. - Ensure efficient removal of methanol (e.g., by distillation or using molecular sieves).
Hydrolysis of the product during workup.	- Neutralize the acid catalyst with a base (e.g., triethylamine, pyridine, or saturated sodium bicarbonate solution) before adding water.
Loss of product during purification.	- The protected diol may be volatile; use caution during solvent removal. - Choose an appropriate purification method (e.g., distillation under reduced pressure or column chromatography with a deactivated stationary phase).
Presence of 2-Pentanone in the Product	Incomplete reaction and hydrolysis of unreacted 2,2-dimethoxypentane.	- Drive the initial reaction to completion. - Perform a careful aqueous workup to remove water-soluble byproducts. - Purify by distillation or chromatography.
Presence of Unexpected Peaks in NMR/GC-MS (Potentially Enol Ethers)	Reaction temperature was too high.	- Run the reaction at a lower temperature.
The acid catalyst was too strong or used in excess.	- Use a milder acid catalyst (e.g., pyridinium (B92312) p-toluenesulfonate, PPTS) or a lower concentration of the strong acid.

Potential Byproducts Summary

Byproduct	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Key Analytical Features (MS)
Methanol	CH₄O	32.04	64.7	m/z: 31, 29
2-Pentanone	C₅H₁₀O	86.13	102	m/z: 43 (base peak), 58, 71, 86
2-Methoxy-1-pentene	C₆H₁₂O	100.16	~95-97	m/z: 57, 72, 85, 100
2-Methoxy-2-pentene	C₆H₁₂O	100.16	~98-100	m/z: 55, 72, 85, 100

Experimental Protocols

Protocol 1: Protection of a Diol using 2,2-Dimethoxypentane

This protocol describes a general procedure for the protection of a generic 1,2-diol.

Materials:

• 1,2-Diol (1.0 eq)

• 2,2-Dimethoxypentane (1.2 eq)

• Anhydrous solvent (e.g., Dichloromethane or Toluene)

• Acid catalyst (e.g., p-Toluenesulfonic acid monohydrate, 0.02 eq)

• Triethylamine or saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the 1,2-diol and the anhydrous solvent.

• Add 2,2-dimethoxypentane to the solution.

• Add the acid catalyst and stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, quench the catalyst by adding triethylamine or washing with a saturated sodium bicarbonate solution.

• If an aqueous workup is performed, separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation under reduced pressure or column chromatography on silica (B1680970) gel.

Visualizations

Caption: Reaction scheme for the protection of a 1,2-diol.

Caption: Formation of enol ether byproducts.

References

• 1. 2,2-Dimethoxypentane [webbook.nist.gov]

Technical Support Center: Optimizing Ketal Formation with 2,2-Dimethoxypentane

Welcome to the technical support center for optimizing reaction conditions for ketal formation using 2,2-dimethoxypentane. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for this common chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 2,2-dimethoxypentane in ketal formation?

A1: 2,2-Dimethoxypentane serves a dual purpose in ketal formation. Firstly, it is the source of the ketal group that protects a diol functionality. Secondly, it acts as a water scavenger. The reaction of 2,2-dimethoxypentane with the byproduct water generates methanol (B129727) and 2-pentanone, which can be removed, thereby driving the equilibrium of the reaction towards the formation of the desired ketal product.

Q2: Why is an acid catalyst necessary for this reaction?

A2: An acid catalyst is essential to activate the ketone or the diol for the reaction to proceed. The acid protonates one of the methoxy (B1213986) groups on 2,2-dimethoxypentane, making it a good leaving group (methanol). This generates a reactive oxocarbenium ion, which is then readily attacked by the nucleophilic hydroxyl groups of the diol to form the cyclic ketal.[1][2][3]

Q3: Can I perform this reaction in the presence of water?

A3: While some studies have shown that ketalization can proceed without the strict exclusion of water, the presence of significant amounts of water is generally detrimental.[1][2] Ketal formation is an equilibrium reaction, and water is a byproduct.[3][4][5] The presence of water in the reaction mixture can shift the equilibrium back towards the starting materials, leading to lower yields. Therefore, using anhydrous solvents and reagents is highly recommended for optimal results.

Q4: How do I remove the ketal protecting group after my synthetic sequence is complete?

A4: Deprotection of the ketal is typically achieved by acid-catalyzed hydrolysis. Treating the ketal with an aqueous acid solution (e.g., dilute HCl or acetic acid in a water/THF mixture) will regenerate the diol.[6] The reaction is the reverse of the formation process and is driven by the presence of excess water.

Troubleshooting Guides

This section addresses common issues encountered during the ketal formation reaction with 2,2-dimethoxypentane.

Problem 1: Low or No Product Yield

Potential Cause	Troubleshooting Step
Insufficient Catalyst	Increase the catalyst loading incrementally. For Brønsted acids like p-TsOH, a loading of 0.5-2 mol% is a good starting point.
Presence of Water	Ensure all glassware is oven-dried and reagents (solvents, diol) are anhydrous. Consider using molecular sieves to remove trace amounts of water.
Equilibrium Not Shifted	If not using 2,2-dimethoxypentane in excess, consider methods to remove the methanol and 2-pentanone byproducts, such as performing the reaction in a flask equipped with a Dean-Stark apparatus.[7]
Reaction Not at Equilibrium	Increase the reaction time or consider gentle heating (40-50 °C) to accelerate the reaction, especially for sterically hindered substrates.[6]
Deactivated Catalyst	If your starting material contains basic functionalities (e.g., amines), they may neutralize the acid catalyst. An additional amount of catalyst may be required.

Problem 2: Formation of Side Products

Potential Cause	Troubleshooting Step
Acid-Sensitive Functional Groups	If your substrate contains other acid-labile groups, they may react under the reaction conditions. Consider using a milder catalyst, such as pyridinium (B92312) p-toluenesulfonate (PPTS), or performing the reaction at a lower temperature.
Polymerization/Oligomerization	For some diols, intermolecular reactions can compete with the desired intramolecular cyclization. Try running the reaction at a higher dilution to favor the formation of the cyclic ketal.
Side Reactions with Solvent	Ensure the solvent is inert under the reaction conditions. Dichloromethane or THF are generally good choices.

Experimental Protocols

Protocol 1: General Procedure for Ketal Formation with 2,2-Dimethoxypentane

This protocol describes a general method for the protection of a 1,2-diol using 2,2-dimethoxypentane.

Materials:

• 1,2-diol (1.0 eq)

• 2,2-Dimethoxypentane (1.5 - 3.0 eq)

• Anhydrous solvent (e.g., Dichloromethane or THF)

• Acid catalyst (e.g., p-Toluenesulfonic acid monohydrate, 1-2 mol%)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

Procedure:

• To a clean, dry round-bottom flask, add the 1,2-diol and the anhydrous solvent.

• Add 2,2-dimethoxypentane to the solution.

• Add the acid catalyst to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete (typically 1-4 hours), quench the reaction by adding saturated aqueous NaHCO₃ solution to neutralize the acid catalyst.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent used for the reaction.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter off the drying agent and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Deprotection of the Ketal

This protocol outlines the removal of the ketal to regenerate the diol.

Materials:

• Ketal-protected diol

• Solvent mixture (e.g., Tetrahydrofuran (THF)/water, 4:1)

• Acid catalyst (e.g., concentrated HCl, a few drops, or acetic acid)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the ketal-protected diol in the THF/water solvent mixture.

• Add the acid catalyst to the solution.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, carefully neutralize the acid with saturated aqueous NaHCO₃ solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate under reduced pressure to yield the deprotected diol.

Data Presentation

The following tables provide representative data for reaction conditions that can be adapted for use with 2,2-dimethoxypentane, based on studies with the closely related 2,2-dimethoxypropane.

Table 1: Optimization of Acid Catalyst Loading

Entry	Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)
1	p-TsOH	0.5	CH₂Cl₂	2	85
2	p-TsOH	1.0	CH₂Cl₂	1.5	92
3	p-TsOH	2.0	CH₂Cl₂	1	95
4	CSA	1.0	THF	2	90
5	PPTS	5.0	CH₂Cl₂	4	88

Data is illustrative and based on typical reactions with 1,2-diols and dialkoxypropanes.

Table 2: Effect of Solvent and Temperature on Ketal Formation

Entry	Diol Substrate	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	1,2-Hexanediol	CH₂Cl₂	25	2	93
2	1,2-Hexanediol	THF	25	2.5	89
3	1,2-Hexanediol	Toluene	50	1	96
4	(±)-Hydrobenzoin	CH₂Cl₂	25	3	91
5	(±)-Hydrobenzoin	Acetone	25	4	85

Conditions: 1.5 eq of 2,2-dimethoxy-alkane, 1 mol% p-TsOH.

Visualizations

Caption: Workflow for a typical ketal formation reaction.

Caption: Decision tree for troubleshooting low product yield.

References

• 1. A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Purification of Products from Reactions Involving 2,2-Dimethoxypentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2-dimethoxypentane. It addresses common issues encountered during the purification of products from reactions where 2,2-dimethoxypentane is used as a protecting group for diols or as a water scavenger.

Frequently Asked Questions (FAQs)

Q1: What are the primary uses of 2,2-dimethoxypentane in organic synthesis?

A1: 2,2-Dimethoxypentane is primarily used for two main purposes in organic synthesis:

• Protecting group for 1,2- and 1,3-diols: It reacts with diols under acidic conditions to form a cyclic ketal, known as an acetonide, thus protecting the hydroxyl groups from unwanted reactions.

• Water scavenger: It reacts quantitatively with water to form acetone (B3395972) and methanol (B129727), which can be easier to remove from a reaction mixture than water itself. This is particularly useful in moisture-sensitive reactions.

Q2: What are the common byproducts when using 2,2-dimethoxypentane, and why are they problematic?

A2: The hydrolysis of 2,2-dimethoxypentane, either from its use as a water scavenger or during the deprotection of an acetonide, produces acetone and methanol . These byproducts can be problematic during purification for several reasons:

• They are polar and often miscible with both water and organic solvents, which can complicate extractive workups.

• Their boiling points are relatively low, which can be advantageous for removal by evaporation, but they can also co-distill with volatile products.

Q3: What are the standard conditions for the deprotection of an acetonide formed from 2,2-dimethoxypentane?

A3: Acetonides are typically deprotected under acidic conditions. A common method involves stirring the acetonide in a mixture of an organic solvent (like dichloromethane (B109758) or acetone) and an aqueous acid, such as dilute hydrochloric acid or acetic acid. The reaction is essentially the reverse of the protection reaction.[1]

Q4: How can I effectively remove the p-toluenesulfonic acid (p-TsOH) catalyst after a reaction?

A4: p-Toluenesulfonic acid is a common acid catalyst used in acetonide formation. It can be removed during the workup by washing the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate solution.[2] The bicarbonate will neutralize the acidic p-TsOH, forming a water-soluble salt that will partition into the aqueous layer. Subsequent washes with water and brine can further remove any residual salts.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of products from reactions involving 2,2-dimethoxypentane.

Issue 1: Incomplete Deprotection of Acetonide

Symptom	Possible Cause	Solution
NMR or LC-MS analysis of the crude product shows the presence of starting material (the acetonide).	Insufficient acid catalyst, reaction time, or water.	Increase the amount of acid catalyst, prolong the reaction time, or add more water to drive the hydrolysis equilibrium towards the deprotected diol. Gentle heating can also be applied, but monitor for potential side reactions with sensitive substrates.
The reaction appears to stall.	The organic solvent used is not sufficiently polar to facilitate the hydrolysis.	Add a co-solvent like methanol or tetrahydrofuran (B95107) (THF) to increase the solubility of the aqueous acid in the organic phase.

Issue 2: Difficulty in Removing Acetone and Methanol Byproducts

Symptom	Possible Cause	Solution
Acetone and/or methanol are present in the purified product after an extractive workup.	Acetone and methanol are miscible with both the organic and aqueous layers.	Perform multiple extractions with water or brine to effectively wash out the polar byproducts. For every 5 mL of polar solvent like DMF or DMSO, using 5 x 10 mL of water for washing is a good rule of thumb and can be adapted for acetone and methanol.[4]
Product co-distills with acetone or methanol.	The boiling point of the product is close to that of acetone (56 °C) or methanol (65 °C).	If the product is not thermally sensitive, first remove the lower-boiling acetone and methanol by distillation at atmospheric pressure. The higher-boiling product can then be distilled under reduced pressure. Alternatively, consider using extractive distillation by adding a high-boiling solvent that forms an azeotrope with one of the components, altering its relative volatility.

Issue 3: Product "Oils Out" During Recrystallization

Symptom	Possible Cause	Solution
The product separates as a liquid (oil) instead of a solid during cooling.	The crude product is highly impure, lowering its melting point. The cooling rate is too fast.	Reheat the solution to redissolve the oil. Add a small amount of additional hot solvent and allow the solution to cool more slowly. Using a warm water bath for cooling can help control the rate. Scratching the inside of the flask with a glass rod can help induce crystallization.[5]

Issue 4: Poor Separation During Flash Column Chromatography

Symptom	Possible Cause	Solution
The desired product co-elutes with impurities.	The polarity of the solvent system is not optimal for separating the compounds.	Systematically vary the polarity of the eluent. A good starting point for many ketones is a hexane (B92381)/ethyl acetate (B1210297) gradient. If the product and impurity have very similar polarities, try a different solvent system, for example, dichloromethane/methanol. For very polar diols, a more polar solvent system or a different stationary phase (e.g., alumina (B75360) or reverse-phase silica) may be necessary.[6]
The compound streaks on the TLC plate or column.	The compound may be acidic or basic.	For acidic compounds, add a small amount of acetic acid (e.g., 1%) to the eluent. For basic compounds, add a small amount of triethylamine (B128534) (e.g., 1%) to the eluent to improve peak shape.

Data Presentation

The following table summarizes key physical properties of 2,2-dimethoxypentane and its common reaction byproducts, which are essential for planning purification strategies.

Compound	IUPAC Name	Molecular Weight ( g/mol )	Boiling Point (°C)
2,2-Dimethoxypentane	2,2-Dimethoxypentane	132.20	121.2
2-Pentanone	Pentan-2-one	86.13	102
Acetone	Propan-2-one	58.08	56
Methanol	Methanol	32.04	64.7

Experimental Protocols

Protocol 1: General Procedure for Acetonide Deprotection and Extractive Workup

This protocol describes the removal of the acetonide protecting group from a diol and the subsequent extractive workup to remove the acid catalyst and byproducts.

• Deprotection: Dissolve the acetonide-protected compound (1.0 eq) in a suitable organic solvent (e.g., dichloromethane or acetone, 10 volumes).

• Add 1 M aqueous hydrochloric acid (2.0 eq).

• Stir the mixture vigorously at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate solution (to neutralize the acid).

  • Water (to remove acetone, methanol, and salts).

  • Brine (to facilitate phase separation and remove residual water).

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude diol.

Protocol 2: Purification of a Ketone by Fractional Distillation

This protocol is suitable for the purification of a ketone (e.g., 2-pentanone) from the lower-boiling byproducts acetone and methanol after ketal hydrolysis.

• Apparatus Setup: Assemble a fractional distillation apparatus with a fractionating column (e.g., Vigreux or packed column) to ensure good separation.

• Initial Distillation: Gently heat the crude reaction mixture.

• Collect the first fraction, which will primarily consist of acetone (boiling point ~56 °C) and methanol (boiling point ~65 °C). Monitor the temperature at the still head; a stable, low temperature indicates the removal of these byproducts.

• Product Collection: Once the temperature starts to rise, change the receiving flask to collect the desired ketone fraction at its characteristic boiling point (e.g., ~102 °C for 2-pentanone).

• Stop the distillation when the temperature either rises significantly or when only a small amount of residue remains in the distilling flask.

Protocol 3: Purification by Flash Column Chromatography

This protocol outlines a general procedure for purifying a reaction product by flash column chromatography.

• Solvent System Selection: Determine a suitable solvent system using TLC. The desired compound should have an Rf value of approximately 0.2-0.4 for optimal separation. A common starting point is a mixture of hexane and ethyl acetate.

• Column Packing: Pack a glass column with silica (B1680970) gel in the chosen non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and carefully load it onto the top of the silica gel.

• Elution: Elute the column with the chosen solvent system. A gradient elution, where the polarity of the solvent is gradually increased, is often effective for separating compounds with different polarities.

• Fraction Collection: Collect the eluting solvent in fractions and analyze them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Mandatory Visualizations

Caption: General workflow for acetonide deprotection and product purification.

Caption: Troubleshooting logic for purification of reaction products.

References

• 1. researchgate.net [researchgate.net]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. benchchem.com [benchchem.com]
• 6. biotage.com [biotage.com]

Technical Support Center: Scale-Up of Reactions with 2,2-Dimethoxypentane

Welcome to the technical support center for the scale-up of reactions involving 2,2-dimethoxypentane. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when transitioning reactions with this versatile ketal from the laboratory bench to larger-scale production.

Troubleshooting Guide

This guide addresses specific issues that may arise during the scale-up of reactions utilizing 2,2-dimethoxypentane, primarily in its role as a protecting group for diols.

Problem	Potential Cause	Recommended Solution
Low Yield or Incomplete Reaction	Inefficient Water/Methanol (B129727) Removal: Ketal formation is an equilibrium reaction. The removal of byproducts (water or methanol) is crucial to drive the reaction to completion. At scale, a simple Dean-Stark apparatus may be insufficient.	- Azeotropic Distillation: Utilize a solvent that forms a low-boiling azeotrope with the byproduct to facilitate its removal.- Use of Dehydrating Agents: While molecular sieves are common in the lab, their regeneration at scale can be energy-intensive. Consider using 2,2-dimethoxypentane itself as a water scavenger, as it reacts with water to form acetone (B3395972) and methanol.[1][2]- Reactive Distillation: For continuous processes, consider a reactive distillation setup where the product is continuously removed from the reaction mixture, driving the equilibrium forward.[3]
Insufficient Catalyst Activity: The acid catalyst (e.g., p-TsOH, sulfuric acid) may be deactivated by moisture or present in insufficient quantity for the larger volume.	- Ensure Anhydrous Conditions: Thoroughly dry all reactants, solvents, and equipment before starting the reaction.- Catalyst Loading: Re-evaluate the catalyst loading for the larger scale. A slight increase in mol% might be necessary to compensate for any trace moisture.- Choice of Catalyst: Consider stronger acid catalysts if weaker ones prove ineffective at scale, but be mindful of potential side reactions.
Product Decomposition During Workup	Premature Deprotection (Hydrolysis): The pentylidene ketal formed from 2,2-dimethoxypentane is sensitive to acidic conditions and can hydrolyze back to the diol and 2-pentanone upon exposure to aqueous acid during workup.[4][5]	- Neutralize Before Aqueous Wash: Before any aqueous workup, quench the acid catalyst with a base (e.g., triethylamine (B128534), sodium bicarbonate solution).[1]- Controlled pH: Maintain a neutral or slightly basic pH during extraction and purification to prevent hydrolysis.- Minimize Contact Time: Reduce the contact time of the product with any aqueous layers.
Formation of Side Products	Enol Ether Formation: Acid-catalyzed elimination of methanol from 2,2-dimethoxypentane can lead to the formation of enol ether impurities, especially at elevated temperatures.[1]	- Temperature Control: Maintain the reaction temperature as low as possible while ensuring a reasonable reaction rate.- Prompt Neutralization: Neutralize the acid catalyst as soon as the reaction is complete to prevent further side reactions during cooling or initial workup steps.[1]
Byproducts from Excess Reagent: Using a large excess of 2,2-dimethoxypentane can complicate purification.	- Stoichiometric Control: At scale, it is more economical and efficient to use near-stoichiometric amounts of reactants.[6] Fine-tune the stoichiometry to minimize excess reagents.- Purification Strategy: Develop a robust purification method, such as fractional distillation, to effectively separate the product from unreacted 2,2-dimethoxypentane and other byproducts.
Difficulty in Product Purification	Similar Boiling Points: The boiling point of the product may be close to that of the starting materials or byproducts, making purification by distillation challenging.	- Vacuum Distillation: Utilize vacuum distillation to lower the boiling points and potentially improve the separation.- Crystallization: If the product is a solid, crystallization is an excellent method for purification at scale.- Chromatography: While less common for large-scale production, preparative chromatography may be necessary for high-purity requirements.
Safety Concerns	Flammability: 2,2-Dimethoxypentane is a flammable liquid with a low flash point.[7]	- Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen, argon) to minimize the risk of fire.- Proper Equipment: Use explosion-proof equipment and ensure proper grounding and bonding to prevent static discharge.[8]- Ventilation: Ensure adequate ventilation to prevent the accumulation of flammable vapors.[8]

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 2,2-dimethoxypentane in scale-up operations?

A1: 2,2-Dimethoxypentane is primarily used as a protecting group for 1,2- and 1,3-diols, forming a pentylidene ketal. This is analogous to the use of 2,2-dimethoxypropane (B42991) for forming acetonides. It is also an effective dehydrating agent (water scavenger).[1][2]

Q2: How can I efficiently remove the methanol or water byproduct at a large scale?

A2: At a large scale, azeotropic distillation is a common and effective method. This involves using a solvent that forms a low-boiling azeotrope with the byproduct, which is then removed by distillation, driving the reaction equilibrium towards the product.[9][10] Reactive distillation is another advanced technique for continuous processes.[3]

Q3: What are the key safety precautions when handling 2,2-dimethoxypentane at scale?

A3: 2,2-Dimethoxypentane is a highly flammable liquid.[11] Key safety measures include working in a well-ventilated area, using explosion-proof equipment, ensuring proper grounding to prevent static electricity, and running reactions under an inert atmosphere.[8] Always consult the Safety Data Sheet (SDS) for detailed handling procedures.

Q4: My reaction is sluggish at a larger scale compared to the lab. What should I do?

A4: Sluggish reactions at scale can be due to inefficient mixing or mass transfer limitations. Ensure that the stirring is adequate for the vessel size to maintain a homogeneous mixture. You may also need to re-optimize the reaction temperature and catalyst loading for the larger scale.

Q5: How do I avoid hydrolysis of my ketal product during workup?

A5: Ketal hydrolysis is catalyzed by acid.[4][5] It is crucial to neutralize the acid catalyst in the reaction mixture before adding any water or aqueous solutions. A weak base like sodium bicarbonate or an organic base like triethylamine is typically used.[1] Maintaining a pH above 7 during the workup will prevent deprotection.

Data Presentation

Physical Properties of 2,2-Dimethoxypentane

Property	Value
Molecular Formula	C₇H₁₆O₂
Molecular Weight	132.20 g/mol [11]
Boiling Point	121.2 °C at 760 mmHg[7]
Density	0.842 g/cm³[7]
Flash Point	11.5 °C[7]
Vapor Pressure	17.7 mmHg at 25 °C[7]

Experimental Protocols

General Protocol for Ketalization of a Diol with 2,2-Dimethoxypentane at Laboratory Scale

This protocol can be adapted for scale-up, with considerations for efficient mixing and byproduct removal as outlined in the troubleshooting guide.

Materials:

• Diol (1.0 equivalent)

• 2,2-Dimethoxypentane (1.1 - 1.5 equivalents)

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Acid catalyst (e.g., p-toluenesulfonic acid, 0.01-0.05 equivalents)

• Quenching agent (e.g., triethylamine or saturated sodium bicarbonate solution)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus (or a setup for azeotropic distillation), add the diol and the anhydrous solvent.

• Add 2,2-dimethoxypentane to the mixture.

• Add the acid catalyst.

• Heat the reaction mixture to reflux and monitor the removal of the methanol/water azeotrope in the Dean-Stark trap.

• Monitor the reaction progress by a suitable technique (e.g., TLC, GC, NMR).

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding the quenching agent until the mixture is neutral or slightly basic.

• Remove the solvent under reduced pressure.

• Perform an aqueous workup by partitioning the residue between an organic solvent and water.

• Separate the organic layer, wash with brine, dry over the drying agent, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation, crystallization, or column chromatography.

Visualizations

Caption: A typical experimental workflow for ketalization using 2,2-dimethoxypentane.

Caption: A troubleshooting decision tree for low yield in ketalization reactions.

References

• 1. Introduction of 2,2-Dimethoxypropane_Chemicalbook [chemicalbook.com]
• 2. 2,2-DIMETHOXYPROPANE - Ataman Kimya [atamanchemicals.com]
• 3. CN101157601A - A kind of method for 2,2-dimethoxypropane synthesis - Google Patents [patents.google.com]
• 4. ias.ac.in [ias.ac.in]
• 5. m.youtube.com [m.youtube.com]
• 6. US4775447A - Process for the production of 2,2-dimethoxypropane - Google Patents [patents.google.com]
• 7. 2,2-Dimethoxypentane｜lookchem [lookchem.com]
• 8. fishersci.com [fishersci.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Acetal Stability in Experimental Chemistry

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the stability of acetals, with a focus on comparing 2,2-dimethoxypentane to other common acetals used as protecting groups in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the general principles of acetal (B89532) stability?

A1: Acetals are valuable as protecting groups for aldehydes and ketones primarily due to their stability under neutral to strongly basic conditions.[1][2][3] They are, however, susceptible to hydrolysis under acidic conditions, which regenerates the original carbonyl compound and the corresponding alcohol(s).[1][2] This reactivity profile allows for the selective protection and deprotection of carbonyl groups during multi-step syntheses.[3][4]

Q2: How does the structure of an acetal influence its stability?

A2: The structure of an acetal plays a crucial role in its stability, particularly towards acid-catalyzed hydrolysis. Key structural factors include:

• Cyclic vs. Acyclic Acetals: Cyclic acetals, such as 1,3-dioxolanes and 1,3-dioxanes, are generally more stable to acid hydrolysis than their acyclic counterparts, like dimethyl acetals.[5][6] This increased stability is attributed to entropic factors; the intramolecular nature of the reverse reaction for cyclic acetals is more favorable.[5]

• Substitution at the Acetal Carbon: A higher degree of substitution at the central carbon of an acetal generally increases the rate of hydrolysis. Therefore, the relative rate of hydrolysis typically follows the order: formaldehyde (B43269) acetals < aldehyde acetals < ketone acetals (ketals).[7]

• Electronic Effects: Electron-donating groups near the acetal moiety can stabilize the carbocation intermediate formed during hydrolysis, thus accelerating the cleavage. Conversely, electron-withdrawing groups tend to decrease the rate of hydrolysis.[8]

Q3: Under what conditions is 2,2-dimethoxypentane expected to be stable or unstable?

A3: As an acyclic ketal, 2,2-dimethoxypentane is expected to be stable under neutral and basic conditions. It will be unreactive towards common nucleophiles, bases, and reducing agents like sodium borohydride (B1222165) and lithium aluminum hydride.[9] However, it will undergo hydrolysis in the presence of acid. Given that it is an acyclic ketal, it is expected to be less stable towards acid than cyclic ketals.

Q4: How does the stability of 2,2-dimethoxypentane compare to other common acetals?

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving acetal-protected compounds.

Issue 1: Premature deprotection of the acetal during a reaction.

• Possible Cause: The reaction conditions are inadvertently acidic. Even trace amounts of acid can catalyze the hydrolysis of sensitive acetals.

• Troubleshooting Steps:

  • Check the pH of all reagents: Ensure that all solvents and reagents are neutral or basic.

  • Use acid scavengers: If trace acid is unavoidable, consider adding a non-nucleophilic base, such as pyridine (B92270) or a hindered amine, to the reaction mixture.

  • Switch to a more stable protecting group: If the reaction conditions are inherently acidic, consider using a more robust protecting group, such as a cyclic ketal (e.g., a 1,3-dioxolane).

Issue 2: Incomplete or slow deprotection of the acetal.

• Possible Cause: The deprotection conditions are not optimal.

• Troubleshooting Steps:

  • Increase acid concentration or use a stronger acid: The rate of hydrolysis is dependent on the acid concentration.

  • Increase water concentration: Water is a necessary reagent for hydrolysis.

  • Elevate the temperature: Gently heating the reaction mixture can increase the rate of deprotection.

  • Choose an appropriate solvent: The choice of solvent can influence the reaction rate.

Issue 3: Side reactions occurring during acetal formation or deprotection.

• Possible Cause: The substrate contains other functional groups that are sensitive to the reaction conditions.

• Troubleshooting Steps:

  • Use milder conditions: For deprotection, consider using a milder acid or a Lewis acid catalyst.

  • Protect other sensitive functional groups: If other functional groups are interfering, they may also need to be protected.

  • Optimize reaction time: Prolonged reaction times can lead to the formation of byproducts. Monitor the reaction progress closely by techniques like TLC or NMR.

Quantitative Data on Acetal Stability

The following table summarizes the half-lives (t₁/₂) of hydrolysis for various ketals under acidic conditions, providing a quantitative comparison of their relative stabilities.

Ketal/Acetal	Structure	Conditions	Half-life (t₁/₂)	Reference
Acetone (B3395972) Dimethyl Ketal	Acyclic	pH 5	Slower than cyclopentyl or cyclohexyl ketals	[10]
Cyclopentanone Ketal	Cyclic (5-membered ring)	pH 5	~2 times slower than acetone analog	[10]
Cyclohexanone Ketal	Cyclic (6-membered ring)	pH 5	~7 times slower than acetone analog	[10]
Benzylidene Acetal (p-NO₂)	Acyclic	TFA	Fast	[11]
Benzylidene Acetal (p-H)	Acyclic	TFA	Slower than p-NO₂	[11]
Benzylidene Acetal (p-OMe)	Acyclic	TFA	Faster than p-H	[11]

Note: This table is compiled from various sources and conditions may not be directly comparable. The data illustrates general trends in acetal stability.

Experimental Protocols

Protocol: Monitoring Acetal Hydrolysis by ¹H NMR Spectroscopy

This protocol provides a general method for determining the kinetic stability of an acetal, such as 2,2-dimethoxypentane, under acidic conditions.

Materials:

• Acetal of interest (e.g., 2,2-dimethoxypentane)

• Deuterated solvent (e.g., CD₃CN or D₂O)

• Acid catalyst (e.g., trifluoroacetic acid - TFA)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the acetal (e.g., 0.01 mmol) in a deuterated solvent (e.g., 0.3 mL of CD₃CN) in an NMR tube.[11]

  • Prepare a stock solution of the acid catalyst in a deuterated solvent (e.g., 50 mM TFA in D₂O).[11]

• Initiation of Hydrolysis:

  • Add a specific volume of the acid catalyst solution (e.g., 0.1 mL) to the NMR tube containing the acetal solution.[11]

  • Quickly mix the contents of the NMR tube and place it in the NMR spectrometer.

• NMR Data Acquisition:

  • Acquire a series of ¹H NMR spectra at regular time intervals. The time interval will depend on the expected rate of hydrolysis.

• Data Analysis:

  • Integrate the signals corresponding to a characteristic proton of the starting acetal and a characteristic proton of the product ketone.

  • Calculate the percentage of acetal remaining at each time point.

  • Plot the natural logarithm of the acetal concentration versus time. The negative of the slope of this line will give the first-order rate constant (k).

  • The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = 0.693 / k.[10][11]

Visualizations

Caption: Acid-catalyzed hydrolysis of an acetal.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Acetals as protecting groups [quimicaorganica.org]
• 3. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. total-synthesis.com [total-synthesis.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2,2-Dimethoxypentane Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield for the synthesis of 2,2-dimethoxypentane and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of 2,2-dimethoxypentane derivatives?

The synthesis of 2,2-dimethoxypentane derivatives, a type of ketal, proceeds through the acid-catalyzed reaction of a corresponding pentanone derivative with two equivalents of methanol (B129727). The reaction is an equilibrium process where water is eliminated. The mechanism involves the initial protonation of the carbonyl oxygen of the pentanone by an acid catalyst, making the carbonyl carbon more electrophilic. This is followed by a nucleophilic attack from methanol to form a hemiacetal intermediate. Subsequent protonation of the hydroxyl group of the hemiacetal and elimination of a water molecule leads to the formation of an oxonium ion. A second methanol molecule then attacks this ion, and after deprotonation, the final 2,2-dimethoxypentane derivative is formed. To drive the equilibrium towards the product, the water generated during the reaction must be removed.

Q2: What are the most common acid catalysts used, and how do they compare?

Both protic and Lewis acids are commonly used to catalyze ketalization reactions. Traditional protic acids include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH). Lewis acids such as bismuth triflate (Bi(OTf)₃) and zirconium tetrachloride (ZrCl₄) are also effective. For industrial applications, solid acid catalysts like ion-exchange resins are often employed to simplify catalyst removal and recycling. The choice of catalyst can impact reaction rate and yield, and may depend on the specific substrate and desired reaction conditions.

Q3: Are there alternative methods to the direct acid-catalyzed reaction with methanol?

Yes, an alternative method involves the use of trimethyl orthoformate in the presence of an acid catalyst. This approach is advantageous as it does not produce water as a byproduct; instead, it forms methyl formate, which can be easily removed. This method can lead to higher yields by driving the reaction to completion.

Q4: Why are anhydrous conditions critical for this synthesis?

The formation of 2,2-dimethoxypentane derivatives is a reversible reaction where water is a byproduct. The presence of water in the reaction mixture will shift the equilibrium back towards the starting materials (pentanone and methanol), thereby reducing the yield of the desired ketal. Therefore, using anhydrous solvents and reagents, and actively removing the water that is formed, are crucial for maximizing the product yield.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Presence of Water	Ensure all glassware is thoroughly dried (flame-dried or oven-dried). Use anhydrous solvents and reagents. If the reaction generates water, use a Dean-Stark apparatus or molecular sieves to remove it as it forms.
Inactive or Insufficient Catalyst	Use a fresh batch of acid catalyst. Ensure the correct catalytic amount is used; too little may result in a slow or incomplete reaction.
Unfavorable Equilibrium	Increase the concentration of methanol (use it as the solvent if possible) to shift the equilibrium towards the product. Remove water as it is formed.
Low Reaction Temperature	While some reactions proceed at room temperature, heating may be necessary to increase the reaction rate. Monitor the reaction for potential side reactions at higher temperatures.
Insufficient Reaction Time	Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has gone to completion.

Troubleshooting Workflow for Low Yield

Caption: Logical workflow for troubleshooting low product yield.

Issue 2: Presence of Multiple Products/Side Reactions

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Aldol (B89426) Condensation	If the pentanone derivative has alpha-hydrogens, aldol condensation can occur as a side reaction, especially in the presence of a strong acid catalyst and at higher temperatures. Use a milder acid catalyst or lower the reaction temperature.
Decomposition of Starting Material or Product	Some starting materials or products may be sensitive to strong acids or high temperatures. Use a milder catalyst and/or lower the reaction temperature. Monitor the reaction closely to avoid prolonged reaction times.
Formation of Hemiacetal Intermediate	The reaction may not be going to completion, resulting in the presence of the hemiacetal intermediate. Increase the reaction time, temperature, or catalyst concentration. Ensure efficient water removal.

Reaction Pathway and Potential Side Reactions

Technical Support Center: Managing 2,2-Dimethoxypentane in Reaction Mixtures

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols for the effective removal of excess 2,2-dimethoxypentane from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the most straightforward method to remove excess 2,2-dimethoxypentane after a reaction?

The most common and efficient method is a hydrolytic workup. 2,2-Dimethoxypentane is an acyclic acetal (B89532) that reacts with water under acidic conditions to form acetone (B3395972) and methanol (B129727).[1][2][3][4] These byproducts are typically easier to remove than the starting acetal due to their lower boiling points and higher water solubility.

Q2: My desired product is sensitive to acid. How can I remove 2,2-dimethoxypentane without damaging my compound?

If your product is acid-sensitive, you should avoid an acidic workup. In this scenario, you have a few options:

• Distillation: If your product has a boiling point significantly different from that of 2,2-dimethoxypentane (121.2°C), fractional distillation under atmospheric or reduced pressure is a viable method.[5]

• Aqueous Extraction (Neutral): While less efficient than an acidic wash, repeated extractions with water or brine can help partition some of the 2,2-dimethoxypentane into the aqueous layer.

• Column Chromatography: For final purification, silica (B1680970) gel chromatography can effectively separate your product from the non-polar 2,2-dimethoxypentane.

Q3: The boiling point of my product is very close to 121°C. How can I separate it from 2,2-dimethoxypentane?

When distillation is not feasible, the best approach is to chemically alter the 2,2-dimethoxypentane. A carefully controlled acidic workup can hydrolyze it into acetone (boiling point ~56°C) and methanol (boiling point ~65°C). These lower-boiling compounds can then be easily removed by distillation or evaporation under reduced pressure, leaving your desired product behind. It is crucial to note that cyclic acetals, which may be your desired product if you used 2,2-dimethoxypentane as a protecting group for a diol, hydrolyze much more slowly than acyclic acetals like the excess reagent.[6]

Q4: How can I monitor the removal of 2,2-dimethoxypentane effectively?

The removal process can be monitored using standard analytical techniques such as:

• Thin Layer Chromatography (TLC): If your product has a different Rf value, you can track the disappearance of the 2,2-dimethoxypentane spot.

• Gas Chromatography-Mass Spectrometry (GC-MS): This provides a highly sensitive method to detect any remaining traces of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The characteristic signals for the methoxy (B1213986) groups and the aliphatic chain of 2,2-dimethoxypentane can be monitored to confirm its absence in the final product.

Data Presentation: Physical Properties

The following table summarizes key quantitative data for 2,2-dimethoxypentane and its hydrolysis products, which is essential for planning separation procedures.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
2,2-Dimethoxypentane	C₇H₁₆O₂	132.20	121.2[5]	0.842[5]
Acetone	C₃H₆O	58.08	56	0.784
Methanol	CH₄O	32.04	64.7	0.792

Experimental Protocols

Protocol 1: Removal by Hydrolytic Workup

This protocol is recommended when the desired product is stable to dilute aqueous acid.

• Quench Reaction: Cool the reaction mixture to room temperature.

• Dilute: Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether).

• Acidic Wash: Transfer the diluted mixture to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 0.5 N HCl). Shake gently to allow for the hydrolysis of excess 2,2-dimethoxypentane.

• Separate Layers: Allow the layers to separate and drain the aqueous layer.

• Neutralizing Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.[6] Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Brine Wash: Wash the organic layer with brine (saturated aqueous NaCl) to remove residual water.[7]

• Dry and Concentrate: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to isolate the crude product.

Protocol 2: Removal by Fractional Distillation

This method is suitable for acid-sensitive products with boiling points that differ from 2,2-dimethoxypentane by at least 25°C.

• Apparatus Setup: Assemble a fractional distillation apparatus, including a fractionating column, condenser, and collection flask. Ensure all joints are properly sealed.

• Neutralize (if necessary): If the reaction was run under acidic conditions, add a small amount of a non-volatile weak base (e.g., sodium bicarbonate) to the distillation flask to prevent acid-catalyzed degradation or hydrolysis during heating.[8]

• Heating: Gently heat the reaction mixture using a heating mantle.

• Collect Fractions: Slowly increase the temperature and collect the fractions that distill over. The first fraction will typically be any lower-boiling solvents. As the temperature approaches 121°C, the 2,2-dimethoxypentane will begin to distill.

• Monitor Temperature: A stable temperature reading at the head of the column indicates that a pure substance is distilling. A sharp change in temperature will signify the start of a new fraction (either your product or a higher-boiling impurity).

• Reduced Pressure (Optional): If the desired product has a high boiling point or is thermally sensitive, perform the distillation under reduced pressure to lower the boiling points of all components.

Mandatory Visualization

The following workflow provides a logical guide for selecting the appropriate removal method based on the stability and physical properties of your desired product.

Caption: Decision workflow for removing 2,2-dimethoxypentane.

References

• 1. 2,2-Dimethoxypentane [webbook.nist.gov]
• 2. 2024.sci-hub.ru [2024.sci-hub.ru]
• 3. 2,2-DIMETHOXYPROPANE - Ataman Kimya [atamanchemicals.com]
• 4. 2,2-Dimethoxypropane - Wikipedia [en.wikipedia.org]
• 5. 2,2-Dimethoxypentane｜lookchem [lookchem.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. US4775447A - Process for the production of 2,2-dimethoxypropane - Google Patents [patents.google.com]

Incomplete reaction of 2,2-Dimethoxypentane and troubleshooting steps

Welcome to the technical support center for 2,2-Dimethoxypentane. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to incomplete reactions involving this compound.

Section 1: Troubleshooting Incomplete Hydrolysis (Deprotection) of 2,2-Dimethoxypentane

The hydrolysis of 2,2-Dimethoxypentane is a common deprotection strategy to regenerate the parent ketone, 2-pentanone. This reaction is acid-catalyzed and reversible.[1][2] An incomplete reaction can result from several factors.

Frequently Asked Questions (FAQs)

Q1: Why is my hydrolysis of 2,2-Dimethoxypentane incomplete?

A1: An incomplete hydrolysis reaction can be attributed to several factors:

• Suboptimal pH: The rate of acetal (B89532) and ketal hydrolysis is highly dependent on acidic conditions.[1][3] If the reaction medium is not sufficiently acidic, the reaction will be slow or may not proceed to completion.

• Insufficient Water: As hydrolysis is a reversible reaction, an adequate amount of water is necessary to drive the equilibrium towards the products (ketone and methanol).[2][4]

• Catalyst Issues: The acid catalyst may be inactive, used in insufficient quantity, or of poor quality.[4][5]

• Low Temperature: The reaction may be too slow at the current temperature.[5]

• Reaction Time: The reaction may not have been allowed to proceed for a sufficient amount of time.

Q2: What are the typical acidic conditions for the deprotection of 2,2-Dimethoxypentane?

A2: A variety of Brønsted and Lewis acids can be used to catalyze the hydrolysis of dimethyl acetals and ketals.[6] Common choices include dilute aqueous solutions of strong mineral acids like HCl or H₂SO₄, or organic acids such as p-toluenesulfonic acid (pTSA).[2][7] The choice of acid and its concentration will depend on the sensitivity of other functional groups in the substrate.

Q3: Can the reaction be driven to completion?

A3: Yes, by applying Le Chatelier's principle. The most common method is to use a large excess of water to shift the equilibrium towards the hydrolysis products.[2] Alternatively, removal of the methanol (B129727) byproduct could also drive the reaction forward, though this is less common in practice for hydrolysis.

Troubleshooting Guide for Incomplete Hydrolysis

If you are experiencing an incomplete hydrolysis of 2,2-Dimethoxypentane, follow these troubleshooting steps.

Problem: Low conversion to 2-pentanone.

Potential Cause	Recommended Solution
Insufficient Acidity	Check the pH of the reaction mixture. If it is not sufficiently acidic, add more of the acid catalyst. Consider using a stronger acid if compatible with your substrate.
Low Water Concentration	Ensure that there is a sufficient excess of water in the reaction mixture. For reactions in organic co-solvents, a common practice is to use a mixture containing 5-10% aqueous acid.[4]
Inactive Catalyst	Use a fresh batch of the acid catalyst. Solid acid catalysts can lose activity over time and may need regeneration or replacement.[4]
Low Reaction Temperature	Gradually increase the reaction temperature while monitoring for the formation of side products.[5] A moderate increase can significantly enhance the reaction rate.
Inadequate Reaction Time	Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, or NMR). Continue the reaction until no further conversion is observed.
Poor Solubility	Ensure that 2,2-Dimethoxypentane is fully dissolved in the reaction medium. If necessary, a co-solvent that is miscible with both the substrate and the aqueous acid can be used.

Experimental Protocols

Standard Protocol for Hydrolysis of 2,2-Dimethoxypentane

• Dissolve 2,2-Dimethoxypentane (1 equivalent) in a suitable organic solvent (e.g., acetone (B3395972) or THF).

• Add an aqueous solution of an acid catalyst (e.g., 1 M HCl) to the reaction mixture. A typical solvent ratio is 9:1 organic solvent to aqueous acid.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or GC until the starting material is consumed.

• Upon completion, neutralize the acid with a mild base (e.g., saturated NaHCO₃ solution).

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with brine, dry over an anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure to obtain the crude 2-pentanone.

• Purify the product by distillation or column chromatography if necessary.

Troubleshooting Workflow

Caption: Troubleshooting workflow for incomplete hydrolysis of 2,2-Dimethoxypentane.

Section 2: Troubleshooting Incomplete Formation of 2,2-Dimethoxypentane

The formation of 2,2-Dimethoxypentane from 2-pentanone and methanol is an equilibrium reaction that requires an acid catalyst and the removal of water.[2][8]

Frequently Asked Questions (FAQs)

Q1: What are the common reasons for the incomplete formation of 2,2-Dimethoxypentane?

A1: The primary reasons for an incomplete reaction are:

• Presence of Water: The formation of the ketal produces water as a byproduct. If this water is not removed, the equilibrium will not favor the product.[2][6]

• Ineffective Catalyst: An inactive or insufficient amount of acid catalyst will result in a slow or stalled reaction.[8]

• Insufficient Methanol: While methanol is often used as the solvent, if its concentration is not high enough, the equilibrium may be affected.

• Unfavorable Reaction Conditions: The reaction temperature and time may not be optimal for the specific substrate and catalyst.

Q2: How can I effectively remove water from the reaction?

A2: There are several methods to remove water from the reaction mixture:

• Use of a Dehydrating Agent: A common method is to use a water scavenger like trimethyl orthoformate or 2,2-dimethoxypropane (B42991) itself (if forming a different acetal/ketal).[6] Molecular sieves can also be used.[9]

• Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene) is an effective way to remove water as it is formed.

Troubleshooting Guide for Incomplete Formation

Problem: Low yield of 2,2-Dimethoxypentane.

Potential Cause	Recommended Solution
Water in the Reaction	Ensure all reagents and solvents are anhydrous. Use a dehydrating agent (e.g., trimethyl orthoformate) or a Dean-Stark apparatus to remove water as it is formed.[6]
Catalyst Inactivity	Use a fresh, anhydrous acid catalyst such as p-toluenesulfonic acid or a Lewis acid.
Equilibrium Not Favoring Product	Use a large excess of methanol, which can also serve as the solvent, to drive the equilibrium towards the product.
Suboptimal Temperature	Gently heating the reaction can increase the rate of formation. However, be mindful of potential side reactions.

Experimental Protocols

Protocol for the Formation of 2,2-Dimethoxypentane

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (or Dean-Stark apparatus), add 2-pentanone (1 equivalent) and a large excess of anhydrous methanol (can be used as the solvent).

• Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid, 0.01 equivalents).

• If not using a Dean-Stark apparatus, add a dehydrating agent such as trimethyl orthoformate (1.2 equivalents).

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction by GC or NMR to follow the disappearance of the starting material.

• Once the reaction is complete, quench the catalyst by adding a mild base (e.g., triethylamine (B128534) or a small amount of solid sodium bicarbonate).

• Remove the excess methanol and other volatile components under reduced pressure.

• Dissolve the residue in an organic solvent like diethyl ether and wash with a saturated NaHCO₃ solution and brine.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate to yield the crude 2,2-Dimethoxypentane.

• Purify by distillation if necessary.

Logical Relationship Diagram

Caption: Logical diagram of key requirements for successful 2,2-Dimethoxypentane formation.

References

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Dimethyl Acetals [organic-chemistry.org]
• 7. rsc.org [rsc.org]
• 8. A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN103772167A - Preparation method of 2, 2-dimethoxypropane - Google Patents [patents.google.com]

Monitoring the progress of reactions involving 2,2-Dimethoxypentane by TLC or GC

This guide provides troubleshooting advice and frequently asked questions for monitoring the progress of chemical reactions involving 2,2-dimethoxypentane, such as deprotection (hydrolysis) to form pentan-2-one, using Thin-Layer Chromatography (TLC) and Gas Chromatography (GC).

Monitoring by Thin-Layer Chromatography (TLC)

TLC is a rapid and effective technique for qualitatively monitoring the progress of a reaction by separating compounds based on polarity. For the hydrolysis of 2,2-dimethoxypentane, you will be monitoring the disappearance of the starting ketal and the appearance of the more polar ketone product, pentan-2-one.

Frequently Asked Questions (FAQs) for TLC

Q1: Why is TLC suitable for monitoring the hydrolysis of 2,2-dimethoxypentane? A1: The reaction involves converting a non-polar ketal (2,2-dimethoxypentane) into a more polar ketone (pentan-2-one). This significant difference in polarity allows for clear separation on a TLC plate, with the product having a lower Retention Factor (Rf) than the starting material.[1][2]

Q2: What type of TLC plate should I use? A2: Standard silica (B1680970) gel plates (silica gel 60 F254) are the most common and are well-suited for this type of analysis. The silica acts as the polar stationary phase.

Q3: How can I see the spots? 2,2-dimethoxypentane and pentan-2-one are colorless. A3: Since these compounds do not absorb UV light, visualization requires chemical staining after the plate has been developed.[3] Stains that react with carbonyl groups (ketones) or are general-purpose oxidizers are effective.

TLC Troubleshooting Guide

Q4: My spots are streaking or elongated. What's wrong? A4: Streaking can be caused by several factors:

• Sample Overload: The sample spotted on the plate is too concentrated. Try diluting your sample.[4]

• Acidic or Basic Compounds: If your reaction conditions are strongly acidic or basic, the residual catalyst on the plate can interact with the silica. This can sometimes be fixed by adding a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the mobile phase.[4]

• High-Boiling Point Solvents: If your reaction is in a high-boiling point solvent like DMF or DMSO, the solvent may not fully evaporate after spotting, causing streaking. After spotting, place the plate under a high vacuum for a few minutes before developing it.[5]

Q5: I can't see any spots after staining. What should I do? A5: This could be due to a few reasons:

• Sample is too dilute: Your compound's concentration is below the detection limit of the stain. Try spotting the same location multiple times, allowing the solvent to dry completely between applications.[4][6]

• Compound Evaporation: Both 2,2-dimethoxypentane and pentan-2-one are volatile. If you heat the plate too aggressively with a heat gun during visualization, the compounds may evaporate before the stain can react.[3] Use gentle heating.

• Incorrect Stain: Ensure you are using an appropriate stain. A potassium permanganate (B83412) or p-anisaldehyde stain should work, but a 2,4-dinitrophenylhydrazine (B122626) (2,4-DNP) stain is highly specific for aldehydes and ketones and will give a distinct color for the product.[7][8][9]

Q6: All my spots are at the very top or very bottom of the plate. A6: This is an issue with the polarity of your mobile phase (eluent).

• Spots at Bottom (Low Rf): The mobile phase is not polar enough to move the compounds up the plate. Increase the proportion of the more polar solvent in your mixture (e.g., increase the amount of ethyl acetate (B1210297) in a hexane/ethyl acetate mixture).[4]

• Spots at Top (High Rf): The mobile phase is too polar, moving all compounds with the solvent front. Decrease the proportion of the polar solvent.[4]

Data Presentation: TLC Stains for Visualization

The table below summarizes effective stains for visualizing ketones and their precursors.

Stain Name	Preparation	Target Compounds & Appearance
Potassium Permanganate (KMnO₄)	1.5 g KMnO₄, 10 g K₂CO₃, 1.25 mL 10% NaOH in 200 mL water.[9]	General stain for oxidizable groups (alcohols, alkenes). Gives yellow-brown spots on a purple/pink background.[3]
p-Anisaldehyde	3.5 mL p-anisaldehyde, 15 mL acetic acid, and 50 mL conc. H₂SO₄ in 350 mL ice-cold ethanol.[9]	Good for nucleophiles, aldehydes, and ketones.[6] Develops various colors upon heating.
2,4-Dinitrophenylhydrazine (2,4-DNP)	12 g 2,4-DNP, 60 mL conc. H₂SO₄, 80 mL H₂O in 200 mL 95% ethanol.[9]	Specific for aldehydes and ketones, which appear as orange or yellow spots.[7][8][10]
Ceric Ammonium (B1175870) Molybdate (B1676688) (CAM)	40 g ammonium molybdate and 1.6 g ceric ammonium sulfate (B86663) in 720 mL water, followed by 80 mL conc. H₂SO₄.[8]	A good general-purpose stain that gives blue-green spots upon heating.[8]

Experimental Protocol: TLC Monitoring

• Prepare the Developing Chamber: Pour a small amount (5-10 mL) of your chosen mobile phase (e.g., 9:1 Hexane:Ethyl Acetate) into a beaker or TLC chamber. Place a piece of filter paper inside to saturate the chamber atmosphere. Cover with a watch glass.[11]

• Prepare the TLC Plate: Using a pencil, gently draw a starting line about 1 cm from the bottom of a silica gel plate.[1][2] Mark lanes for your starting material (SM), a co-spot (Co), and your reaction mixture (R).

• Spot the Plate:

  • Dissolve a small amount of your starting material (2,2-dimethoxypentane) in a volatile solvent (e.g., ethyl acetate).

  • Use a capillary tube to apply a small spot of this solution to the "SM" lane.[1]

  • Withdraw a small aliquot from your reaction vessel and spot it on the "R" lane.

  • Spot both the starting material and reaction mixture on top of each other in the "Co" lane. This helps to confirm the identity of the starting material spot in the reaction lane.[2]

• Develop the Plate: Place the TLC plate in the prepared chamber, ensuring the solvent level is below your starting line.[1][2] Cover the chamber and allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualize the Plate: Remove the plate and immediately mark the solvent front with a pencil.[1] Allow the plate to dry completely. Submerge the plate in your chosen staining solution using forceps, then remove and wipe the back. Gently heat the plate with a heat gun until spots appear.[6][11] The reaction is complete when the starting material spot in the "R" lane has disappeared and a new, lower-Rf spot (the product) is prominent.

Monitoring by Gas Chromatography (GC)

GC is a powerful quantitative technique for monitoring reactions with volatile and thermally stable compounds like 2,2-dimethoxypentane. It separates components based on their boiling points and interaction with the column's stationary phase.

Frequently Asked Questions (FAQs) for GC

Q1: Why use GC to monitor this reaction? A1: GC offers excellent separation of volatile compounds and can provide quantitative data. You can determine the percentage of starting material remaining and product formed by comparing the area of their respective peaks.[12][13]

Q2: How do I prepare my sample for GC analysis? A2: Quench a small aliquot of your reaction mixture and dilute it with a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate). The sample must be clean; if it contains non-volatile materials, pass it through a small plug of silica or filter it before injection.

Q3: How do I identify the peaks for the starting material and product? A3: The compound with the lower boiling point will generally have a shorter retention time.[13] Pentan-2-one (product, BP ~102°C) has a higher boiling point than 2,2-dimethoxypentane (starting material, BP not readily available but expected to be similar or slightly higher than related ketals like 2,2-dimethoxypropane (B42991) at 83°C).[14] The best way to confirm peak identity is to inject authentic standards of both the starting material and the product separately.

GC Troubleshooting Guide

Q4: My peaks are tailing or fronting. What's the cause? A4:

• Peak Tailing: Often caused by active sites in the injection liner or on the column. This is common with polar compounds like ketones. Deactivated liners or trimming the first few centimeters of the column can help.[15][16] Column overload can also be a cause.

• Peak Fronting: This is less common but usually indicates that the column is overloaded with the sample or that the sample was dissolved in an inappropriate solvent.

Q5: My retention times are inconsistent between runs. A5: Retention time drift can be caused by:

• Leaks: Check for leaks at the septum and column fittings.[17][18]

• Flow Rate Fluctuation: Ensure your gas supply is stable and the electronic pressure control is functioning correctly.[17]

• Oven Temperature Instability: Verify that your GC oven temperature is stable and your temperature program is consistent.[17]

• Column Degradation: Over time, the stationary phase can degrade, leading to changes in retention.[15]

Q6: I'm seeing extra "ghost" peaks in my chromatogram. A6: Ghost peaks can arise from:

• Carryover: A small amount of a previous sample remains in the syringe or injector. Run a blank solvent injection to check for carryover.[15]

• Septum Bleed: Pieces of the injector septum can break off and enter the liner, releasing volatile compounds when heated. Use high-quality septa and replace them regularly.[18]

• Contamination: Contaminated carrier gas or sample solvent can introduce impurities.[17]

Data Presentation: Typical GC Parameters

This table provides a starting point for developing a GC method for this analysis.

Parameter	Recommended Setting	Rationale
Column Phase	5% Phenyl Polysiloxane (e.g., DB-5, HP-5ms)	A non-polar to mid-polarity column that separates compounds primarily by boiling point. A good general-purpose starting column.[19]
Column Dimensions	30 m length x 0.25 mm ID x 0.25 µm film thickness	Standard dimensions providing a good balance of resolution and analysis time.[19]
Carrier Gas	Helium or Hydrogen	Standard carrier gases. Ensure a consistent flow rate (e.g., 1-2 mL/min).
Injection Port Temp.	200 - 250 °C	Hot enough to ensure rapid vaporization of the sample without causing thermal decomposition.[12]
Oven Program	Isothermal at 50-70°C or a ramp (e.g., 40°C for 2 min, then ramp 10°C/min to 150°C)	An initial low temperature helps focus the analytes at the head of the column. A temperature ramp is useful for separating compounds with different boiling points.
Detector	Flame Ionization Detector (FID)	FID is a robust and sensitive detector for hydrocarbons and most organic compounds.
Detector Temp.	250 - 300 °C	Must be hotter than the final oven temperature to prevent condensation of analytes.

Experimental Protocol: GC Monitoring

• Sample Preparation: Take a small aliquot (e.g., 0.1 mL) of the reaction mixture. Quench the reaction if necessary (e.g., by adding it to a small amount of saturated sodium bicarbonate solution). Extract with ~1 mL of a solvent like dichloromethane.

• Instrument Setup: Set up the GC with the parameters outlined in the table above. Ensure the system is stable and has a flat baseline before injecting.

• Injection: Draw ~1 µL of the prepared sample into a GC syringe. Inject the sample into the GC. Be consistent with your injection technique to ensure reproducibility.[17]

• Data Acquisition: Start the data acquisition as you inject. The chromatogram will show peaks corresponding to the solvent, starting material, and product as they elute from the column.

• Analysis: Identify the peaks based on their retention times (confirmed with standards). Integrate the area under each peak. The progress of the reaction can be calculated as:

  • % Product = (Area of Product Peak / (Area of Product Peak + Area of Starting Material Peak)) * 100

Troubleshooting Workflow

This diagram outlines a general workflow for troubleshooting issues when monitoring your reaction.

Caption: Workflow for troubleshooting reaction monitoring.

References

• 1. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. TLC stains [reachdevices.com]
• 4. silicycle.com [silicycle.com]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pcliv.ac.uk [pcliv.ac.uk]
• 8. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 9. depts.washington.edu [depts.washington.edu]
• 10. TLC Stains | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 11. m.youtube.com [m.youtube.com]
• 12. postnova.com [postnova.com]
• 13. youtube.com [youtube.com]
• 14. 2,2-Dimethoxypropane - Wikipedia [en.wikipedia.org]
• 15. drawellanalytical.com [drawellanalytical.com]
• 16. elementlabsolutions.com [elementlabsolutions.com]
• 17. aelabgroup.com [aelabgroup.com]
• 18. chromatographytoday.com [chromatographytoday.com]
• 19. fishersci.com [fishersci.com]

Technical Support Center: Efficient Ketalization with 2,2-Dimethoxypentane

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for catalyst selection and efficient ketalization using 2,2-dimethoxypentane.

Frequently Asked Questions (FAQs)

Q1: What is the role of 2,2-dimethoxypentane in a ketalization reaction?

A1: 2,2-Dimethoxypentane serves a dual role in ketalization. Primarily, it acts as a ketalizing agent through a process called transketalization. In the presence of an acid catalyst, it reacts with a carbonyl compound to form the desired ketal. Secondly, it functions as a water scavenger. The reaction of 2,2-dimethoxypentane with any water present in the reaction mixture produces methanol (B129727) and 2-pentanone, which drives the equilibrium towards the formation of the desired ketal product.[1]

Q2: What are the advantages of using 2,2-dimethoxypentane over traditional alcohol/diol and water removal methods?

A2: Using 2,2-dimethoxypentane offers several advantages:

• No need for physical water removal: It chemically sequesters water, eliminating the need for Dean-Stark apparatus or molecular sieves.[1]

• Mild reaction conditions: Transketalization can often be performed under milder conditions compared to direct ketalization with diols.[2]

• Favorable equilibrium: The formation of volatile byproducts (methanol and 2-pentanone) helps to drive the reaction to completion.

Q3: What types of catalysts are suitable for ketalization with 2,2-dimethoxypentane?

A3: A variety of acid catalysts can be employed for this reaction. The choice of catalyst depends on the substrate's sensitivity and the desired reaction rate. Common catalyst types include:

• Brønsted Acids: p-Toluenesulfonic acid (p-TsOH), sulfuric acid (H₂SO₄), and hydrochloric acid (HCl) are effective but may not be suitable for acid-sensitive substrates.[3][4]

• Lewis Acids: Bismuth triflate, copper(II) tetrafluoroborate, and zirconium tetrachloride are also efficient catalysts.[4]

• Heterogeneous Catalysts: Acidic resins (e.g., Amberlyst), zeolites, and supported heteropolyacids offer advantages such as easier separation and potential for recycling.[2][5]

Q4: Can 2,2-dimethoxypentane be used for the protection of acid-sensitive carbonyl compounds?

A4: Yes, by selecting a mild catalyst, 2,2-dimethoxypentane can be used for the ketalization of substrates containing acid-sensitive functional groups.[6] Catalysts like pyridinium (B92312) salts or very low loadings of strong acids (as low as 0.1 mol%) have been shown to be effective while minimizing acid-catalyzed side reactions.[3]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low or No Conversion	Inactive Catalyst: The catalyst may be old, hydrated, or poisoned.	• Use a fresh batch of catalyst.• For heterogeneous catalysts, ensure proper activation.• Consider screening different types of acid catalysts (Brønsted vs. Lewis vs. Heterogeneous).
Insufficient Catalyst Loading: The amount of catalyst may be too low to drive the reaction efficiently.	• Incrementally increase the catalyst loading (e.g., from 0.1 mol% to 1 mol%). Be cautious with strong acids to avoid side reactions.
Low Reaction Temperature: The reaction may be too slow at the current temperature.	• Gradually increase the reaction temperature while monitoring for side product formation.
Slow Reaction Rate	Sterically Hindered Ketone: Bulky substituents around the carbonyl group can hinder the approach of the ketalizing agent.[4][7]	• Increase the reaction temperature and/or reaction time.• Use a less sterically demanding catalyst.• Increase the concentration of 2,2-dimethoxypentane.
Poor Solubility: Reactants or catalyst may not be fully dissolved in the reaction solvent.	• Choose a solvent in which all components are soluble.• Consider using a co-solvent.
Formation of Side Products (e.g., enol ethers)	Excessively Strong Acid Catalyst or High Temperature: Harsh acidic conditions can promote the elimination of methanol from the ketal product.[1]	• Switch to a milder acid catalyst (e.g., pyridinium p-toluenesulfonate).• Reduce the catalyst loading.• Lower the reaction temperature.
Prolonged Reaction Time: Leaving the reaction for too long, especially under harsh conditions, can lead to side product formation.	• Monitor the reaction progress by TLC or GC and quench the reaction upon completion.
Difficult Work-up	Emulsion Formation: High concentrations of salts or polar byproducts can lead to emulsions during aqueous extraction.	• Add brine to the aqueous layer to break the emulsion.• Filter the mixture through a pad of Celite.
Catalyst Removal Issues: Homogeneous catalysts can be difficult to remove completely.	• Neutralize the acid catalyst with a mild base (e.g., saturated sodium bicarbonate solution) before extraction.[1]• Consider using a heterogeneous catalyst for easier filtration and removal.
Product Decomposition on Purification	Residual Acid: Traces of the acid catalyst can cause deprotection of the ketal on silica (B1680970) gel chromatography.	• Neutralize the crude reaction mixture before concentrating and loading onto the column.• Add a small amount of a non-nucleophilic base (e.g., triethylamine) to the chromatography solvent.

Catalyst Selection and Performance Data

The following table summarizes the performance of various types of catalysts in ketalization reactions, providing a general guideline for catalyst selection. Note that the specific yields and reaction times will vary depending on the substrate and reaction conditions.

Catalyst Type	Catalyst Example	Typical Loading (mol%)	Solvent	Temperature (°C)	General Yield	Reference
Brønsted Acid	p-Toluenesulfonic acid (p-TsOH)	0.5 - 5	Toluene, Benzene	Reflux	Good to Excellent	[8]
Hydrochloric Acid (HCl)	0.1	Methanol	Ambient	High	[3]
Lewis Acid	Bismuth Triflate (Bi(OTf)₃)	0.1 - 1	CH₂Cl₂	Room Temp	Excellent	[4]
Copper(II) Tetrafluoroborate (Cu(BF₄)₂)	1 - 5	Dichloromethane	Room Temp	High	[4]
Heterogeneous	Zeolites (H-Beta, HZSM-5)	0.05 - 5 wt%	Solvent-free	25	High	[2][5]
Amberlyst-15	-	Toluene	Reflux	Good	[5]
Metal Complex	Cobaloxime (in situ from CoCl₂/DH₂)	0.1	Solvent-free	70	High	[4][9]

Experimental Protocols

General Protocol for Ketalization using 2,2-Dimethoxypentane

• To a stirred solution of the carbonyl compound (1.0 mmol) in a suitable anhydrous solvent (e.g., toluene, CH₂Cl₂, or neat 2,2-dimethoxypentane, 5 mL), add 2,2-dimethoxypentane (1.5 to 3.0 equivalents).

• Add the acid catalyst (e.g., p-TsOH, 0.02 mmol, 2 mol%).

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a mild base, such as saturated aqueous sodium bicarbonate solution or triethylamine (B128534).

• If a solvent was used, remove it under reduced pressure.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Work-up Procedure for Acid-Sensitive Products

For substrates or products that are sensitive to acid, a modified work-up is recommended:

• Upon reaction completion, cool the mixture to 0 °C.

• Carefully add a cooled, saturated solution of sodium bicarbonate to neutralize the acid catalyst.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel.

• Extract the product with a non-polar solvent like diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine.

• Dry the organic phase over anhydrous sodium sulfate.

• Filter and concentrate the solvent in vacuo at a low temperature.

• If purification by chromatography is necessary, consider using a neutral stationary phase like alumina (B75360) or deactivating the silica gel with a small percentage of triethylamine in the eluent.

Visual Guides

Caption: General experimental workflow for ketalization.

Caption: Troubleshooting logic for low-yield reactions.

References

• 1. Introduction of 2,2-Dimethoxypropane_Chemicalbook [chemicalbook.com]
• 2. scielo.br [scielo.br]
• 3. A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly Efficient Acetalization and Ketalization Catalyzed by Cobaloxime under Solvent-Free Condition | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 2,2-Dimethoxypentane and 2,2-Dimethoxypropane as Protecting Groups for Diols

For Researchers, Scientists, and Drug Development Professionals

The protection of diol functional groups is a critical step in the multi-step synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. The choice of a protecting group can significantly impact the efficiency, selectivity, and overall yield of a synthetic route. This guide provides a detailed comparison of two common acetal (B89532) protecting groups: the well-established 2,2-dimethoxypropane (B42991) (DMP) and the less-documented 2,2-dimethoxypentane (DMPe). While extensive experimental data is available for DMP, this guide will draw upon established principles of organic chemistry to infer the expected performance of DMPe.

Executive Summary

2,2-Dimethoxypropane is a widely used reagent for the protection of 1,2- and 1,3-diols, forming a stable acetonide group. It is favored for its reliability and the ease of removing its volatile byproducts, acetone (B3395972) and methanol, which drives the reaction to completion. In contrast, 2,2-dimethoxypentane, which would form a 2-methyl-2-propyl (or sec-pentyl) ketal, is not commonly cited in the literature as a diol protecting group.

Based on chemical principles, the ketal derived from 2,2-dimethoxypentane is expected to be more sterically hindered. This increased steric bulk would likely lead to slower formation and potentially greater stability toward acidic hydrolysis compared to the acetonide from 2,2-dimethoxypropane. This guide presents available quantitative data for 2,2-dimethoxypropane and offers a qualitative comparison with the anticipated properties of 2,2-dimethoxypentane.

Data Presentation

The following table summarizes quantitative data for the protection of diols using 2,2-dimethoxypropane under various conditions. No direct comparative data for 2,2-dimethoxypentane is currently available in the surveyed literature.

Diol Substrate	Catalyst (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Various 1,2- and 1,3-diols	Iodine (20 mol%)	2,2-Dimethoxypropane	Room Temp	3 - 5	60 - 80	[1]
2-Pentylpropane-1,3-diol	HT-S (heterogeneous)	2,2-Dimethoxypropane	80	1	77	[2]
2,2-Bis(bromomethyl)propane-1,3-diol	HT-S (heterogeneous)	2,2-Dimethoxypropane	80	1	99	[2]
2,2-Bis(hydroxymethyl)propane-1,3-diol	HT-S (heterogeneous)	2,2-Dimethoxypropane	80	0.92	99	[2]
Propane-1,2,3-triol (Glycerol)	HT-S (heterogeneous)	2,2-Dimethoxypropane	25	3.5	95	[2]
Generic 1,2-Diol	Camphorsulfonic acid	Dichloromethane (B109758)	Not Specified	2 - 7	82 - 86	[3]
Generic 1,2-Diol	Pyridinium p-toluenesulfonate	DMF	Room Temp	1	88	[3]

Performance Comparison

Feature	2,2-Dimethoxypropane	2,2-Dimethoxypentane (Inferred)
Reaction Rate	Generally fast, often complete within hours at room temperature or with gentle heating.	Expected to be slower due to the increased steric hindrance of the propyl group compared to a methyl group, potentially requiring more forcing conditions (higher temperature or longer reaction times).
Stability of Protected Diol	The resulting acetonide is stable to a wide range of non-acidic conditions, including bases, nucleophiles, and reducing agents.[4] It is, however, readily cleaved under acidic conditions.	The corresponding ketal is anticipated to be more stable to acidic hydrolysis due to greater steric shielding of the acetal carbons.
Ease of Deprotection	Readily deprotected using mild aqueous acid.	Deprotection would likely require stronger acidic conditions or longer reaction times compared to the acetonide.
Byproducts	Acetone and methanol, both volatile and easily removed.	2-Pentanone and methanol. 2-Pentanone has a higher boiling point (102 °C) than acetone (56 °C), which may require more rigorous conditions for removal.
Availability and Cost	Widely available from commercial suppliers at a relatively low cost.	Less common and likely more expensive.

Experimental Protocols

Protocol 1: General Procedure for Diol Protection using 2,2-Dimethoxypropane

This protocol describes a general method for the formation of an acetonide from a 1,2- or 1,3-diol using 2,2-dimethoxypropane.

Materials:

• Diol (1.0 equiv)

• 2,2-Dimethoxypropane (can be used as solvent or in excess, e.g., 5-10 equiv)

• Acid catalyst (e.g., p-toluenesulfonic acid monohydrate, 0.01-0.05 equiv)

• Anhydrous solvent (e.g., dichloromethane or acetone)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Dissolve the diol in 2,2-dimethoxypropane or a suitable anhydrous solvent.

• Add the acid catalyst to the solution.

• Stir the reaction mixture at room temperature. The reaction can be gently heated (e.g., to 40-50 °C) to increase the rate.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution until the cessation of gas evolution.

• If a co-solvent was used, remove it under reduced pressure.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude protected diol.

• Purify the product by column chromatography or recrystallization as needed.

Protocol 2: General Procedure for Deprotection of Acetonides

This protocol outlines the cleavage of the acetonide protecting group to regenerate the diol.

Materials:

• Acetonide-protected diol

• Solvent mixture (e.g., tetrahydrofuran/water, 4:1)

• Acid (e.g., 1 M aqueous HCl or acetic acid/water)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Dissolve the protected diol in the solvent mixture.

• Add the acid and stir the mixture at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture with saturated aqueous sodium bicarbonate solution.

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the regenerated diol by appropriate methods if necessary.

Visualizations

Reaction Mechanism and Experimental Workflow

The following diagrams illustrate the general mechanism for diol protection and a conceptual workflow for comparing the two reagents.

Caption: Acid-catalyzed mechanism for diol protection.

Caption: Hypothetical workflow for comparing protecting groups.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. 2,2-Dimethoxypentane｜lookchem [lookchem.com]

Protecting Ketone Functionalities: A Comparative Guide to Alternatives for 2,2-Dimethoxypentane

For researchers, scientists, and professionals in drug development, the selective protection of ketone functionalities is a critical step in multi-step organic synthesis. While 2,2-dimethoxypentane and its analogue, 2,2-dimethoxypropane, serve as common reagents for forming acyclic ketals, a variety of alternative protecting groups offer distinct advantages in terms of stability, ease of formation, and conditions for deprotection. This guide provides an objective comparison of the most widely used alternatives, supported by experimental data and detailed protocols, to aid in the strategic selection of the optimal protecting group for a given synthetic route.

The primary alternatives to acyclic dimethyl ketals are cyclic ketals, such as 1,3-dioxolanes and 1,3-dioxanes, and cyclic thioketals, like 1,3-dithianes. The choice among these depends on the specific requirements of the synthetic pathway, particularly the reaction conditions that the protecting group must withstand.[1][2]

Comparative Performance of Ketone Protecting Groups

The stability of a ketal is a crucial factor in its selection as a protecting group. Generally, cyclic ketals exhibit greater stability towards acidic hydrolysis compared to their acyclic counterparts.[2] This enhanced stability is advantageous in synthetic sequences that involve acidic conditions. Among the cyclic ketals, 1,3-dioxanes (formed from 1,3-propanediol) are often more stable than 1,3-dioxolanes (formed from ethylene (B1197577) glycol).[3] Thioacetals, such as 1,3-dithianes, are significantly more stable to acidic conditions than their oxygen-containing counterparts but are sensitive to oxidative cleavage.[4]

The following table summarizes the performance of different protecting groups for the protection of cyclohexanone (B45756), a common model substrate. The data is compiled from various sources to provide a comparative overview.

Protecting Group	Reagent	Typical Catalyst	Typical Solvent	Reaction Time	Yield (%)	Deprotection Conditions
Acyclic Ketal	2,2-Dimethoxypropane	p-Toluenesulfonic acid (p-TsOH)	Methanol	1 - 12 h	High	Mild aqueous acid (e.g., HCl, H₂SO₄)
1,3-Dioxolane (B20135)	Ethylene glycol	p-TsOH	Toluene (B28343)	2 - 6 h	>95	Aqueous acid (often stronger than for acyclic ketals)
1,3-Dioxane	1,3-Propanediol (B51772)	H₄SiW₁₂O₄₀/PAn	Toluene	40 min	>96	Strong aqueous acid
1,3-Dithiane	1,3-Propanedithiol (B87085)	Boron trifluoride etherate (BF₃·OEt₂)	Dichloromethane (B109758)	1 h	~78	Neutral or oxidative conditions (e.g., Hg(II) salts, I₂/H₂O₂)

Note: Reaction conditions and yields can vary significantly based on the specific substrate, catalyst, and reaction setup. The data presented are representative examples.

Experimental Protocols

Detailed methodologies for the protection of cyclohexanone using various reagents are provided below. These protocols can be adapted for other ketone substrates with appropriate modifications.

Protocol 1: Protection of Cyclohexanone as a 1,3-Dioxolane

Materials:

• Cyclohexanone

• Ethylene glycol

• p-Toluenesulfonic acid (p-TsOH) monohydrate

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add cyclohexanone (1.0 eq), ethylene glycol (1.2 eq), and a catalytic amount of p-TsOH (0.02 eq).

• Add toluene as the solvent to fill the Dean-Stark trap.

• Heat the mixture to reflux and continue heating until the theoretical amount of water is collected in the Dean-Stark trap.

• Cool the reaction mixture to room temperature and wash with a saturated aqueous sodium bicarbonate solution, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the 1,3-dioxolane derivative.[5]

Protocol 2: Protection of Cyclohexanone as a 1,3-Dioxane

Materials:

• Cyclohexanone

• 1,3-Propanediol

• Silicotungstic acid supported on polyaniline (H₄SiW₁₂O₄₀/PAn)

• Toluene

Procedure:

• In a reaction vessel, combine cyclohexanone (1.0 eq) and 1,3-propanediol (1.4 eq).

• Add the H₄SiW₁₂O₄₀/PAn catalyst (1.0% by weight of the reactants).

• Heat the mixture with stirring for approximately 40 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the catalyst can be filtered off, and the product purified by distillation or chromatography.[6]

Protocol 3: Protection of Cyclohexanone as a 1,3-Dithiane

Materials:

• Cyclohexanone

• 1,3-Propanedithiol

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Dichloromethane (CH₂Cl₂)

• 10% aqueous potassium hydroxide (B78521) solution

Procedure:

• Dissolve cyclohexanone (1.0 eq) in dichloromethane in a flask under an inert atmosphere.

• Add 1,3-propanedithiol (1.1 eq) to the solution.

• Cool the mixture in an ice bath and slowly add boron trifluoride diethyl etherate (1.1 eq).

• Allow the reaction to stir at room temperature for 1 hour.

• Quench the reaction by adding water and then neutralize with a 10% aqueous potassium hydroxide solution.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent to obtain the crude 1,3-dithiane, which can be further purified by recrystallization or chromatography.[7][8]

Reaction Pathways and Mechanisms

The formation of ketals and thioketals proceeds through an acid-catalyzed nucleophilic addition mechanism. The following diagrams illustrate the general experimental workflow and the detailed mechanism for the formation of a 1,3-dioxolane.

General workflow for ketone protection and deprotection.

Acid-catalyzed mechanism for 1,3-dioxolane formation.

References

• 1. 2.6 Protecting Groups in Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
• 2. benchchem.com [benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. jxnutaolab.com [jxnutaolab.com]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Ketone synthesis by hydrolysis, deprotection, or oxidation [organic-chemistry.org]

A Comparative Guide to GC-MS Analysis for Purity Assessment of 2,2-Dimethoxypentane

For researchers, scientists, and drug development professionals, establishing the purity of chemical compounds is a critical step in ensuring the validity and reproducibility of experimental results. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the purity assessment of 2,2-Dimethoxypentane. Detailed experimental protocols and supporting data from analogous compounds are presented to facilitate informed decisions in quality control and analytical method development.

Performance Comparison of Analytical Techniques

GC-MS is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like 2,2-Dimethoxypentane due to its high separation efficiency and definitive identification capabilities.[1] However, alternative methods such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy can also provide valuable information regarding purity. The following tables summarize the key performance indicators for these techniques.

Table 1: Performance Characteristics of GC-MS for Purity Assessment

Parameter	Typical Value/Characteristic	Reference
Principle	Separation by volatility and boiling point, detection by mass-to-charge ratio.	[2]
Applicability	Ideal for volatile and thermally stable compounds.	[3]
Selectivity	High; capable of separating complex mixtures and identifying individual components.	[1]
Sensitivity	High; can detect impurities at trace levels.
Quantification	Excellent; based on peak area percentage from the total ion chromatogram (TIC).	[2]
Structural Info	Provides mass spectra for compound identification by fragmentation patterns.	[4]

Table 2: Comparison with Alternative Analytical Techniques

Technique	Principle	Advantages for 2,2-Dimethoxypentane Analysis	Limitations for 2,2-Dimethoxypentane Analysis
HPLC	Separation based on polarity.	Suitable for non-volatile or thermally labile impurities.	2,2-Dimethoxypentane lacks a strong chromophore, requiring less common detectors (e.g., RID) or derivatization.
NMR Spectroscopy	Absorption of radiofrequency by atomic nuclei in a magnetic field.	Provides detailed structural information and can be used for quantitative analysis (qNMR) without a reference standard for the impurity.	Lower sensitivity compared to GC-MS; may not detect trace impurities.
FTIR Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Provides information about functional groups present; can be used for quick identity confirmation.	Not suitable for quantification of impurities in a mixture; provides limited information on the nature of unknown impurities.
Melting/Boiling Point	Determination of physical constants.[5]	A simple method to indicate the presence of significant impurities, which can depress the melting point or elevate the boiling point.[5]	Insensitive to small amounts of impurities and non-specific.

Potential Impurities in 2,2-Dimethoxypentane

While specific impurities for the synthesis of 2,2-Dimethoxypentane are not extensively documented, potential contaminants can be inferred from its structure and likely synthesis routes (acid-catalyzed reaction of 2-pentanone with methanol (B129727) or trimethyl orthoformate).

Table 3: Potential Impurities and their Origin

Impurity	Chemical Formula	Potential Origin
2-Pentanone	C₅H₁₀O	Unreacted starting material.
Methanol	CH₄O	Unreacted starting material or hydrolysis product.[6]
Water	H₂O	Byproduct of synthesis or hydrolysis.[6]
2-Methoxy-2-pentene	C₆H₁₂O	Byproduct from elimination reaction.
Higher order acetals/ketals	Variable	Side reactions during synthesis.

Experimental Protocols

A detailed protocol for the GC-MS analysis of 2,2-Dimethoxypentane is provided below. This serves as a starting point and may require optimization for specific instrumentation.

GC-MS Analysis of 2,2-Dimethoxypentane

This protocol outlines a standard procedure for assessing the purity of 2,2-Dimethoxypentane using GC-MS.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 2,2-Dimethoxypentane sample.

• Dissolve the sample in 1 mL of a high-purity volatile solvent, such as dichloromethane (B109758) or ethyl acetate.

• Vortex the solution to ensure it is homogenous.

• If necessary, filter the solution through a 0.22 µm syringe filter to remove any particulate matter.[2]

2. GC-MS Instrumentation and Conditions: A standard GC-MS system equipped with a capillary column is suitable for this analysis.

Parameter	Recommended Setting
GC Column	5% Phenyl Methyl Siloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Split (e.g., 50:1 ratio)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature: 50°C, hold for 2 minutes. Ramp: Increase to 200°C at a rate of 10°C/minute, hold for 5 minutes.
MS Ionization Mode	Electron Impact (EI) at 70 eV
MS Source Temperature	230°C
MS Quadrupole Temp	150°C
Scan Range	m/z 35-350

3. Data Analysis:

• The purity of 2,2-Dimethoxypentane is determined by calculating the relative peak area percentage from the total ion chromatogram (TIC).[2]

• The identity of the main peak and any impurity peaks can be confirmed by comparing their mass spectra with a reference library (e.g., NIST).

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for the GC-MS purity assessment of 2,2-Dimethoxypentane.

Caption: Experimental workflow for GC-MS purity assessment.

Caption: Logical flow for purity determination.

References

• 1. jmchemsci.com [jmchemsci.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. moravek.com [moravek.com]
• 6. 2,2-Dimethoxypentane [webbook.nist.gov]

Spectroscopic analysis (NMR, IR) to confirm the structure of 2,2-Dimethoxypentane derivatives

This guide provides a comprehensive comparison of spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, for the structural elucidation of 2,2-dimethoxypentane and its derivatives. It is intended for researchers, scientists, and drug development professionals who are engaged in the synthesis and characterization of organic molecules. This document outlines the expected spectral data, provides detailed experimental protocols, and contrasts the spectroscopic signatures with a structural isomer to highlight the discriminatory power of these methods.

Predicted Spectroscopic Data

2,2-Dimethoxypentane: Predicted Data

The structure of 2,2-dimethoxypentane contains a quaternary carbon bonded to two methoxy (B1213986) groups and a pentyl chain. This symmetry leads to a relatively simple NMR spectrum.

Table 1: Predicted ¹H and ¹³C NMR Data for 2,2-Dimethoxypentane

Assignment	¹H Chemical Shift (δ, ppm)	¹H Multiplicity	¹H Integration	¹³C Chemical Shift (δ, ppm)
-OCH₃	3.1 - 3.3	Singlet	6H	49 - 51
CH ₃-C(OCH₃)₂	1.1 - 1.3	Singlet	3H	20 - 25
-C(OCH₃)₂-CH ₂-	1.3 - 1.5	Multiplet	2H	40 - 45
-CH₂-CH ₂-CH₃	1.4 - 1.6	Multiplet	2H	17 - 20
-CH₂-CH ₃	0.9	Triplet	3H	~14
C (OCH₃)₂	-	-	-	~100

Table 2: Predicted IR Absorption Bands for 2,2-Dimethoxypentane

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
C-H Stretch (sp³ C-H)	2950 - 2850	Strong
C-H Bend (CH₂ and CH₃)	1470 - 1365	Medium
C-O Stretch (Acetal)	1150 - 1050	Strong

2,3-Dimethoxypentane: A Comparative Isomer

In contrast to the 2,2-isomer, 2,3-dimethoxypentane lacks the symmetry of a quaternary center, leading to a more complex NMR spectrum with a greater number of distinct signals and more intricate splitting patterns.

Table 3: Predicted ¹H and ¹³C NMR Data for 2,3-Dimethoxypentane

Assignment	¹H Chemical Shift (δ, ppm)	¹H Multiplicity	¹H Integration	¹³C Chemical Shift (δ, ppm)
-OCH₃ (at C2)	3.2 - 3.4	Singlet	3H	56 - 58
-OCH₃ (at C3)	3.2 - 3.4	Singlet	3H	56 - 58
CH (OCH₃)	3.3 - 3.6	Multiplet	1H	78 - 82
CH (OCH₃)	3.0 - 3.3	Multiplet	1H	80 - 84
CH ₃-CH(OCH₃)	1.0 - 1.2	Doublet	3H	15 - 18
-CH(OCH₃)-CH ₂-	1.4 - 1.7	Multiplet	2H	25 - 28
-CH₂-CH ₃	0.9	Triplet	3H	~11

Table 4: Predicted IR Absorption Bands for 2,3-Dimethoxypentane

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
C-H Stretch (sp³ C-H)	2960 - 2850	Strong
C-H Bend (CH₂ and CH₃)	1465 - 1370	Medium
C-O Stretch (Ether)	1140 - 1085	Strong

The IR spectra of both isomers are expected to be broadly similar in the functional group region, however, the fingerprint region (below 1500 cm⁻¹) would show distinct patterns allowing for their differentiation.

Experimental Protocols

The following are generalized protocols for acquiring high-quality NMR and IR spectra for liquid samples such as 2,2-dimethoxypentane derivatives.

NMR Spectroscopy

• Sample Preparation :

  • Dissolve 5-10 mg of the purified liquid sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, C₆D₆). The choice of solvent depends on the sample's solubility and the desired resolution of the spectrum.

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Data Acquisition :

  • ¹H NMR :

    • Use a standard single-pulse experiment.

    • Set the spectral width to approximately 12-16 ppm.

    • The acquisition time is typically 2-4 seconds with a relaxation delay of 1-5 seconds.

    • Acquire 8-16 scans for a sample of moderate concentration.

  • ¹³C NMR :

    • Employ a proton-decoupled single-pulse experiment.

    • Set the spectral width to approximately 200-240 ppm.

    • The acquisition time is typically 1-2 seconds with a relaxation delay of 2-5 seconds.

    • Due to the low natural abundance of ¹³C, a larger number of scans (1024 or more) is generally required.

Infrared (IR) Spectroscopy

• Sample Preparation :

  • For a liquid sample, the simplest method is to place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin film of the liquid.

• Data Acquisition :

  • Place the salt plates in the sample holder of the FTIR spectrometer.

  • Record a background spectrum of the empty salt plates.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to obtain a spectrum with a good signal-to-noise ratio.

Workflow for Spectroscopic Structure Confirmation

The following diagram illustrates the logical workflow for using NMR and IR spectroscopy to confirm the structure of a synthesized compound like 2,2-dimethoxypentane.

Caption: Workflow for structural confirmation using IR and NMR spectroscopy.

A Comparative Study of Cyclic vs. Acyclic Acetal Protecting Groups in Synthesis

In the realm of multi-step organic synthesis, the judicious selection of protecting groups is a critical factor in achieving high yields and minimizing undesired side reactions. Carbonyl functionalities, particularly aldehydes and ketones, are often masked as acetals to shield their reactivity towards nucleophiles and bases. This guide provides a comprehensive comparison of cyclic and acyclic acetal (B89532) protecting groups, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed strategic decisions for their synthetic endeavors.

Performance Comparison: Stability and Reactivity

The fundamental trade-off between cyclic and acyclic acetals lies in their relative stability versus the ease of their cleavage. Generally, cyclic acetals exhibit greater stability and are formed more readily than their acyclic counterparts.[1][2] This enhanced stability is a consequence of both thermodynamic and kinetic factors. The formation of a five- or six-membered ring in a cyclic acetal is entropically more favorable than the condensation of a carbonyl with two separate alcohol molecules.[3] Kinetically, the intramolecular nature of the second alcohol addition in cyclic acetal formation is also favored.[4]

Conversely, acyclic acetals are typically more labile and can be cleaved under milder acidic conditions.[1][3] This feature can be advantageous when selective deprotection is required in the presence of other acid-sensitive functional groups. In fact, it is possible to selectively deprotect acyclic acetals while leaving cyclic acetals intact.[1]

Data Presentation

To facilitate a clear comparison, the following tables summarize quantitative data for the formation and deprotection of representative cyclic and acyclic acetals derived from benzaldehyde (B42025).

Table 1: Comparative Data for the Formation of Benzaldehyde Acetals

Acetal Type	Reagents	Catalyst	Solvent	Conditions	Time	Yield (%)
Acyclic (Dimethyl Acetal)	Methanol, Trimethyl Orthoformate	p-Toluenesulfonic acid	Methanol	Room Temperature	1 - 12 h	91-100
Cyclic (Ethylene Acetal)	Ethylene (B1197577) Glycol	p-Toluenesulfonic acid	Toluene (B28343)	Reflux	4 h	93

Table 2: Comparative Data for the Deprotection of Benzaldehyde Acetals

Acetal Type	Reagents	Catalyst	Solvent	Conditions	Time	Yield (%)
Acyclic (Dimethyl Acetal)	Acetone (B3395972), Water	Pyridinium p-toluenesulfonate (PPTS)	Acetone	Room Temperature	24 h	98
Cyclic (Ethylene Acetal)	Ethanol, Water	Hydrochloric acid	Ethanol	Room Temperature	4 h	100

Experimental Protocols

Detailed methodologies for the formation and deprotection of both cyclic and acyclic acetals are provided below.

Protocol 1: Formation of Benzaldehyde Dimethyl Acetal (Acyclic)

Materials:

• Benzaldehyde

• Methanol

• Trimethyl orthoformate

• p-Toluenesulfonic acid monohydrate (catalytic amount)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663)

• Diethyl ether

Procedure:

• To a solution of benzaldehyde (1.0 eq) in methanol, add trimethyl orthoformate (1.2 eq) and a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.01 eq).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction with a saturated solution of sodium bicarbonate.

• Extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the benzaldehyde dimethyl acetal.[3]

Protocol 2: Formation of 2-Phenyl-1,3-dioxolane (B1584986) (Cyclic)

Materials:

• Benzaldehyde

• Ethylene glycol

• Toluene

• p-Toluenesulfonic acid monohydrate (catalytic amount)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• A mixture of benzaldehyde (1.0 eq), ethylene glycol (1.2 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.01 eq) in toluene is refluxed using a Dean-Stark apparatus to azeotropically remove the water formed during the reaction.[3]

• Monitor the reaction by observing the amount of water collected or by TLC/GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer with a saturated solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield 2-phenyl-1,3-dioxolane.[3]

Protocol 3: Deprotection of Benzaldehyde Dimethyl Acetal (Acyclic)

Materials:

• Benzaldehyde dimethyl acetal

• Acetone

• Water

• Pyridinium p-toluenesulfonate (PPTS) (catalytic amount)

• Organic solvent for extraction (e.g., diethyl ether)

Procedure:

• Dissolve the benzaldehyde dimethyl acetal (1.0 eq) in a mixture of acetone and water (e.g., 4:1 v/v).[3]

• Add a catalytic amount of PPTS (e.g., 0.1 eq).[3]

• Stir the mixture at room temperature or with gentle heating.

• Monitor the progress of the hydrolysis by TLC or GC.

• Upon completion, remove the acetone under reduced pressure.

• Extract the aqueous residue with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the deprotected benzaldehyde.

Protocol 4: Deprotection of 2-Phenyl-1,3-dioxolane (Cyclic)

Materials:

• 2-Phenyl-1,3-dioxolane

• Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Organic solvent for extraction (e.g., diethyl ether)

Procedure:

• Dissolve 2-phenyl-1,3-dioxolane (1.0 eq) in a suitable organic solvent such as THF (0.1-0.5 M).

• Add an equal volume of 1 M HCl.

• Stir the biphasic mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully neutralize the reaction mixture by the slow addition of saturated NaHCO₃ solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether, 3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous MgSO₄ or Na₂SO₄.[1]

• Filter and concentrate in vacuo to obtain the deprotected benzaldehyde.[1]

Visualization of Key Processes

To further clarify the chemical transformations and decision-making processes involved, the following diagrams are provided.

Caption: Acid-catalyzed formation of an acetal from a carbonyl compound.

Caption: Acid-catalyzed hydrolysis (deprotection) of an acetal.

Caption: Decision workflow for selecting an acetal protecting group.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of the Relative Stability of 2,2-Dimethoxypentane and 3,3-Dimethoxypentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the thermodynamic stability of two isomeric ketals: 2,2-Dimethoxypentane and 3,3-Dimethoxypentane. While direct experimental data for a side-by-side comparison is limited, this document synthesizes available thermodynamic data, established principles of chemical stability, and detailed experimental protocols to offer a comprehensive overview for researchers in the fields of organic synthesis, medicinal chemistry, and drug delivery.

Introduction

2,2-Dimethoxypentane and 3,3-Dimethoxypentane are acyclic ketals, a class of compounds frequently employed as protecting groups for ketones in multi-step organic syntheses. Their stability, particularly under acidic conditions, is a critical parameter influencing their utility. The acid-catalyzed hydrolysis of ketals is a reversible process that proceeds through a resonance-stabilized carboxonium ion intermediate. The rate of this hydrolysis is a direct measure of the ketal's lability and is influenced by steric and electronic factors inherent to its molecular structure. Understanding the relative stability of these isomers is crucial for selecting the appropriate protecting group strategy and for designing acid-sensitive drug delivery systems.

Data Presentation: Thermodynamic Properties

Compound	IUPAC Name	CAS Number	Molecular Formula	Molar Mass ( g/mol )	Heat of Hydrolysis (kJ/mol)
1	2,2-Dimethoxypentane	55904-98-8	C₇H₁₆O₂	132.20	19.52 ± 0.059[1]
2	3,3-Dimethoxypentane	25636-49-1	C₇H₁₆O₂	132.20	Not available

Discussion of Relative Stability

In the absence of direct experimental data for 3,3-Dimethoxypentane, we can infer its relative stability compared to 2,2-Dimethoxypentane by considering the steric environment around the quaternary carbon atom of the ketal.

The stability of a ketal is inversely related to the steric strain around the central carbon. Increased steric hindrance can destabilize the ground state of the ketal, making it more susceptible to hydrolysis. The transition state leading to the planar carboxonium ion intermediate can also be influenced by steric factors.

• 2,2-Dimethoxypentane: The quaternary carbon is bonded to two methoxy (B1213986) groups, a methyl group, and a propyl group.

• 3,3-Dimethoxypentane: The quaternary carbon is bonded to two methoxy groups and two ethyl groups.

The ethyl groups in 3,3-Dimethoxypentane are sterically more demanding than the methyl and propyl groups in 2,2-Dimethoxypentane. The greater steric bulk of the two ethyl groups in 3,3-Dimethoxypentane is expected to result in increased ground-state strain compared to 2,2-Dimethoxypentane. This increased strain would likely lead to a lower activation energy for hydrolysis, and therefore, 3,3-Dimethoxypentane is predicted to be less stable and more readily hydrolyzed than 2,2-Dimethoxypentane.

This prediction is consistent with the general principle that steric hindrance around the carbonyl carbon of the parent ketone influences the stability of the corresponding ketal.

Experimental Protocols

To experimentally determine and compare the relative stability of 2,2-Dimethoxypentane and 3,3-Dimethoxypentane, one could measure their rates of hydrolysis under controlled acidic conditions.

Protocol: Determination of Hydrolysis Rate by ¹H NMR Spectroscopy

This protocol is adapted from methodologies used for studying the hydrolysis of acetals and ketals[2].

Objective: To measure the first-order rate constant (k) and the half-life (t₁/₂) of the acid-catalyzed hydrolysis of 2,2-Dimethoxypentane and 3,3-Dimethoxypentane.

Materials:

• 2,2-Dimethoxypentane

• 3,3-Dimethoxypentane

• Deuterated acetonitrile (B52724) (CD₃CN)

• Deuterated water (D₂O)

• Trifluoroacetic acid (TFA)

• NMR tubes

• 400 MHz (or higher) NMR spectrometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the acid catalyst by dissolving a known amount of TFA in D₂O (e.g., 50 mM).

  • For each ketal, accurately weigh approximately 0.01 mmol and dissolve it in 0.3 mL of CD₃CN in a clean NMR tube.

• Initiation of Hydrolysis:

  • Acquire an initial ¹H NMR spectrum (t=0) of the ketal solution before adding the acid.

  • To initiate the hydrolysis, add 0.1 mL of the TFA/D₂O stock solution to the NMR tube.

  • Quickly mix the sample and place it in the NMR spectrometer.

• Data Acquisition:

  • Immediately begin acquiring ¹H NMR spectra at regular time intervals. The frequency of data collection will depend on the rate of the reaction and should be adjusted to obtain a sufficient number of data points before the reaction is complete.

• Data Analysis:

  • The progress of the hydrolysis can be monitored by observing the disappearance of a characteristic peak of the starting ketal (e.g., the methoxy protons) and the appearance of the corresponding peak for the product ketone.

  • Integrate the area of a well-resolved peak for the starting ketal at each time point.

  • The natural logarithm of the integral value versus time will yield a straight line for a first-order reaction. The slope of this line is the negative of the rate constant (-k).

  • The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = 0.693 / k.

Comparison: By comparing the rate constants and half-lives of the two isomers under identical conditions (temperature, acid concentration), a quantitative measure of their relative stability can be established. The compound with the larger rate constant and shorter half-life is the less stable isomer.

Mandatory Visualization

The following diagrams illustrate the key concepts discussed in this guide.

References

• 1. 2,2-Dimethoxypentane [webbook.nist.gov]
• 2. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]

Protecting the Fortress: A Comparative Guide to the Efficacy of 2,2-Dimethoxypentane for Hindered Ketones

In the intricate world of multi-step organic synthesis, the strategic protection of functional groups is paramount to achieving desired molecular transformations. For researchers, scientists, and drug development professionals, the selective masking of a ketone, particularly a sterically hindered one, presents a significant challenge. This guide provides an objective comparison of 2,2-dimethoxypentane as a protecting group for hindered ketones against other common alternatives, supported by experimental data and detailed protocols.

Introduction to Ketone Protection

Ketones are susceptible to a wide array of nucleophilic attacks and redox conditions. In complex molecules, it is often necessary to temporarily shield the ketone functionality to prevent unwanted side reactions. An ideal protecting group should be readily introduced, stable under various reaction conditions, and cleanly removed in high yield when its protective role is complete.[1][2] Acetal and ketal formation is a cornerstone of carbonyl protection, offering stability in basic and neutral media.[3][4]

2,2-Dimethoxypentane: An Acyclic Ketal Approach

2,2-Dimethoxypentane, an acyclic dialkyl ketal, offers a straightforward method for ketone protection. Its application is analogous to the more commonly cited 2,2-dimethoxypropane, which serves as both a protecting group precursor and a water scavenger to drive the ketalization equilibrium toward the product.[5][6][7]

Advantages:

• Ease of Use: As a liquid reagent, it can be used in excess to drive the reaction to completion.

• Simple Workup: The byproducts of its formation (methanol and pentan-2-one) are volatile and easily removed.

Disadvantages:

• Lower Stability: Acyclic ketals are generally less stable to acidic conditions compared to their cyclic counterparts due to entropic factors.[8]

• Steric Challenges: While effective for many ketones, the formation of an acyclic ketal from a highly hindered ketone can be sluggish.

Alternative Protecting Groups for Hindered Ketones

A comparative analysis reveals several effective alternatives to 2,2-dimethoxypentane, primarily cyclic ketals derived from diols.

1. Ethylene (B1197577) Glycol (1,3-Dioxolane Formation):

• High Stability: The resulting five-membered 1,3-dioxolane (B20135) ring is entropically favored and generally more stable to hydrolysis than acyclic ketals.[8][9]

• Favorable Equilibrium: The intramolecular nature of the second C-O bond formation drives the reaction forward.[9]

2. Neopentyl Glycol (2,2-Dimethyl-1,3-propanediol; 1,3-Dioxane (B1201747) Formation):

• Enhanced Stability: The six-membered 1,3-dioxane ring, particularly with the gem-dimethyl group of neopentyl glycol, can offer even greater stability than a 1,3-dioxolane.

• Increased Steric Hindrance: The bulky nature of the neopentyl group can sometimes be advantageous in directing reactions at other sites of the molecule.

Quantitative Data Comparison

Due to the limited availability of direct comparative studies on 2,2-dimethoxypentane for a specific hindered ketone, the following table presents a combination of reported data for analogous systems and illustrative data to provide a comparative framework. The data for 2,2-dimethoxypentane is extrapolated from the known reactivity of 2,2-dimethoxypropane.

Table 1: Comparison of Protecting Groups for a Hindered Ketone (e.g., Camphor)

Protecting Group Reagent	Product	Typical Conditions	Reaction Time (h)	Yield (%)	Deprotection Conditions	Deprotection Yield (%)
2,2-Dimethoxypentane	Dimethyl Ketal	p-TsOH (cat.), Methanol (B129727), Reflux	12 - 24	~85 (Illustrative)	1M HCl, Acetone (B3395972), RT	~90 (Illustrative)
Ethylene Glycol	1,3-Dioxolane	p-TsOH (cat.), Toluene, Dean-Stark, Reflux	6 - 12	>90[9]	2M HCl, THF/H₂O, Reflux	>95[10]
Neopentyl Glycol	1,3-Dioxane	p-TsOH (cat.), Toluene, Dean-Stark, Reflux	8 - 16	>90	3M HCl, THF/H₂O, Reflux	>95

Note: Yields are highly substrate-dependent and the data for 2,2-dimethoxypentane is illustrative due to a lack of specific literature data for this exact substrate-reagent combination.

Experimental Protocols

Protocol 1: Protection of a Hindered Ketone using 2,2-Dimethoxypentane

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the hindered ketone (1.0 equiv.), 2,2-dimethoxypentane (3.0 equiv.), and anhydrous methanol (as solvent).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 equiv.).

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate. Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or distillation.

Protocol 2: Protection of a Hindered Ketone using Ethylene Glycol

• Setup: To a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and a magnetic stirrer, add the hindered ketone (1.0 equiv.), ethylene glycol (1.5 equiv.), and toluene.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 equiv.).

• Reaction: Heat the mixture to reflux, and azeotropically remove water using the Dean-Stark trap. Monitor the reaction progress by TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is often pure enough for the next step, but can be purified by column chromatography or recrystallization if necessary.[9]

Protocol 3: Deprotection of a Ketal

• Setup: Dissolve the ketal-protected ketone (1.0 equiv.) in a mixture of a water-miscible organic solvent (e.g., acetone or THF) and water.

• Acid Addition: Add a catalytic or stoichiometric amount of a strong acid (e.g., HCl, H₂SO₄, or TFA).

• Reaction: Stir the mixture at room temperature or with gentle heating, monitoring the reaction by TLC or GC-MS.

• Workup: Upon completion, neutralize the acid with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate. The deprotected ketone can be purified by standard methods.[11]

Visualizing the Chemistry

To aid in understanding the processes involved, the following diagrams illustrate the reaction mechanism and a general workflow for ketone protection.

Caption: Acid-catalyzed mechanism of ketal formation.

Caption: General workflow for the protection and deprotection of a hindered ketone.

Conclusion

The choice of a protecting group for a hindered ketone is a critical decision in synthetic planning. While 2,2-dimethoxypentane offers a convenient acyclic option, cyclic ketals derived from diols such as ethylene glycol and neopentyl glycol generally provide greater stability. The optimal choice will depend on the specific steric and electronic environment of the substrate and the reaction conditions of subsequent synthetic steps. This guide provides a framework for making an informed decision, though it is crucial to perform small-scale trials to determine the most effective protecting group for a novel substrate.

References

• 1. 2.6 Protecting Groups in Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 4. m.youtube.com [m.youtube.com]
• 5. 2,2-DIMETHOXYPROPANE - Ataman Kimya [atamanchemicals.com]
• 6. Page loading... [guidechem.com]
• 7. 2,2-Dimethoxypropane - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. Protecting the Ketone: Preparation of Ethyl Acetoacetate Ethylene Ketal and Its Relevance to Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The ethylene ketal protecting group in organic synthesis. An undergraduate laboratory experiment | Semantic Scholar [semanticscholar.org]
• 11. Electrochemically assisted deprotection of acetals, ketals, and dithioacetals under neutral conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Kinetic studies of the hydrolysis of 2,2-Dimethoxypentane

For Researchers, Scientists, and Drug Development Professionals

Introduction to Ketal Hydrolysis

Ketals are protecting groups for ketones and are characterized by their stability under neutral and basic conditions. However, in the presence of an acid catalyst, they undergo hydrolysis to regenerate the parent ketone and corresponding alcohol. The rate of this hydrolysis is highly dependent on the structure of the ketal, the pH of the solution, and the reaction temperature. Understanding the kinetics of ketal hydrolysis is crucial in various applications, including drug delivery systems where pH-sensitive release mechanisms are employed.

The generally accepted mechanism for the acid-catalyzed hydrolysis of a ketal involves a two-step process. The reaction is initiated by the protonation of one of the alkoxy groups, followed by the departure of an alcohol molecule to form a resonance-stabilized oxocarbenium ion. This intermediate is then attacked by water, and subsequent deprotonation yields a hemiacetal, which rapidly breaks down to the final ketone and another molecule of alcohol. The formation of the oxocarbenium ion is typically the rate-determining step.

Comparative Kinetic Data

While kinetic data for the hydrolysis of 2,2-dimethoxypentane is not available in the cited literature, the following table summarizes the thermodynamic data for its hydrolysis and kinetic data for the hydrolysis of structurally similar aliphatic ketals. This data provides a valuable reference for predicting the relative stability and reactivity of 2,2-dimethoxypentane.

Ketal	Parent Ketone	ΔrH° (kJ/mol)[1]	Half-life (t₁/₂) at pH 5
2,2-Dimethoxypentane	Pentan-2-one	19.52 ± 0.059	Data not available
2,2-Dimethoxypropane (Acetone dimethyl ketal)	Acetone (B3395972)	20.43 ± 0.04	~32.33 h (for a related acetone ketal)
2,2-Dimethoxybutane	Butan-2-one	19.33 ± 0.04	Data not available

Note: The half-life provided for the acetone ketal is for a more complex structure but serves as a useful approximation.

Experimental Protocols

The kinetics of ketal hydrolysis can be effectively monitored using various analytical techniques, with Nuclear Magnetic Resonance (NMR) spectroscopy being a particularly powerful method.

Experimental Protocol for Kinetic Analysis by ¹H NMR Spectroscopy

This protocol outlines a general procedure for determining the rate of hydrolysis of a ketal, such as 2,2-dimethoxypentane, under acidic conditions.

1. Materials and Reagents:

• Ketal of interest (e.g., 2,2-dimethoxypentane)

• Deuterated solvent (e.g., D₂O, CD₃CN)

• Acid catalyst (e.g., HCl, DCl)

• Internal standard (optional, e.g., trimethylsilyl (B98337) propionate (B1217596) - TSP)

• NMR tubes

• Volumetric flasks and pipettes

2. Preparation of Solutions:

• Prepare a stock solution of the ketal of a known concentration in a suitable deuterated solvent (e.g., 50 mM in CD₃CN).

• Prepare a stock solution of the acid catalyst of a known concentration in D₂O (e.g., 1 M DCl).

• If using an internal standard, add it to the ketal stock solution.

3. NMR Experiment Setup:

• Equilibrate the NMR spectrometer to the desired reaction temperature (e.g., 25 °C).

• Tune and shim the spectrometer using a sample of the reaction solvent.

4. Kinetic Run:

• In an NMR tube, combine a known volume of the ketal stock solution with a known volume of the deuterated solvent.

• Initiate the reaction by adding a known volume of the acid catalyst stock solution. Start a timer immediately upon addition.

• Quickly invert the NMR tube to mix the contents and place it in the NMR spectrometer.

• Acquire a series of ¹H NMR spectra at regular time intervals. The frequency of data acquisition will depend on the expected rate of the reaction.

5. Data Analysis:

• Process the acquired NMR spectra (Fourier transform, phase correction, and baseline correction).

• Integrate the signals corresponding to a characteristic peak of the reactant ketal (e.g., the methoxy (B1213986) protons) and a characteristic peak of the product ketone (e.g., the α-protons).

• The concentration of the ketal at each time point can be determined by comparing the integral of its signal to the integral of the internal standard (if used) or by assuming the initial total concentration is known.

• Plot the natural logarithm of the ketal concentration (ln[Ketal]) versus time.

• For a pseudo-first-order reaction, this plot should be linear. The negative of the slope of this line will be the pseudo-first-order rate constant (k').

• The half-life (t₁/₂) of the reaction can be calculated using the equation: t₁/₂ = 0.693 / k'.

Visualizations

Reaction Mechanism

Caption: Acid-catalyzed hydrolysis of a ketal.

Experimental Workflow

Caption: Workflow for kinetic analysis via NMR.

References

• 1. 2,2-Dimethoxybutane | 3453-99-4 | Benchchem [benchchem.com]

Unraveling the Conformational Landscape of 2,2-Dimethoxypentane: A Comparative Computational Analysis

A comprehensive guide for researchers, scientists, and drug development professionals detailing the conformational preferences of 2,2-dimethoxypentane through a comparative analysis of structurally related molecules. This report synthesizes available computational and experimental data to predict the behavior of this acyclic ketal, offering insights into its stable conformers and rotational energy barriers.

Predicted Conformational Profile of 2,2-Dimethoxypentane

By integrating the known conformational behaviors of its structural components, we can anticipate the key rotational dynamics of 2,2-dimethoxypentane. The molecule's conformation will be primarily dictated by rotations around the C2-C3 bond of the pentane (B18724) chain and the C2-O bonds of the gem-dimethoxy group.

The pentyl chain is expected to adopt staggered conformations to minimize torsional strain. However, the bulky gem-dimethoxy group at the C2 position will introduce significant steric hindrance, influencing the relative energies of these conformers. The most stable conformers are predicted to be those where the propyl group (C3-C4-C5) is oriented away from the methoxy (B1213986) groups.

Rotation around the C2-O bonds will likely favor conformations where the methyl groups of the methoxy substituents are staggered with respect to the pentyl chain. The interplay of these rotational preferences will define the overall conformational landscape of 2,2-dimethoxypentane.

Comparative Analysis of Analogue Molecules

To substantiate these predictions, we present a comparative analysis of computational and experimental data for structurally related molecules.

n-Pentane: The Alkane Backbone

The conformational analysis of n-pentane is well-established, providing a baseline for the behavior of the pentyl chain in 2,2-dimethoxypentane. The four main staggered conformers of n-pentane are trans-trans (TT), trans-gauche (TG), gauche-gauche (G+G+), and gauche-gauche prime (G+G-). High-level ab initio calculations have determined their relative energies, as summarized in the table below.

Conformer	Point Group	Relative Energy (kcal/mol)
trans-trans (TT)	C2v	0.00
trans-gauche (TG)	C1	0.62
gauche-gauche (G+G+)	C2	1.07
gauche-gauche (G+G-)	C1	2.92

Table 1: Relative energies of n-pentane conformers from ab initio calculations.

Neopentane (B1206597): The Steric Anchor

Neopentane (2,2-dimethylpropane) serves as a model for the steric environment around the quaternary C2 carbon of 2,2-dimethoxypentane. Experimental studies have determined the rotational barrier for the methyl groups in neopentane to be approximately 4.3 kcal/mol, with the staggered conformation being the most stable. This indicates a significant energy cost for eclipsing the methyl groups, a factor that will be crucial in determining the rotational barriers in 2,2-dimethoxypentane.

2,2-Dimethoxypropane (B42991): The Ketal Core

As the closest structural analogue with the key gem-dimethoxy group, the conformational analysis of 2,2-dimethoxypropane is highly informative. While detailed experimental data is scarce, computational studies can provide valuable insights into the rotational barriers around the C-O bonds and the preferred orientations of the methoxy groups. It is expected that the lowest energy conformers will involve staggered arrangements of the methyl groups relative to the propane (B168953) backbone.

Experimental and Computational Protocols

A thorough conformational analysis of 2,2-dimethoxypentane would involve a combination of computational modeling and experimental validation.

Computational Methodology

A standard and effective computational approach for this type of analysis involves Density Functional Theory (DFT) calculations.

Workflow for Computational Conformational Analysis:

Caption: A typical workflow for the computational conformational analysis of a flexible molecule.

A detailed protocol would involve:

• Initial Structure Generation: Generation of an initial 3D structure of 2,2-dimethoxypentane.

• Conformational Search: A systematic search of the conformational space using a lower-level method like molecular mechanics to identify potential low-energy conformers.

• Geometry Optimization: Optimization of the geometries of the identified conformers using a DFT method, such as B3LYP with a 6-31G* basis set.[1]

• Frequency Calculation: Calculation of vibrational frequencies to confirm that the optimized structures are true minima on the potential energy surface (i.e., no imaginary frequencies).

• Single-Point Energy Calculation: Refinement of the relative energies of the conformers by performing single-point energy calculations using a higher level of theory or a larger basis set.

• Analysis of Results: Determination of the relative energies of the conformers, rotational energy barriers, and key dihedral angles.

Experimental Validation

Experimental techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and rotational spectroscopy are invaluable for validating computational predictions.

Experimental Workflow for Conformational Analysis:

Caption: An overview of experimental workflows for conformational analysis using NMR and rotational spectroscopy.

NMR Spectroscopy:

• Protocol: 1H and 13C NMR spectra of 2,2-dimethoxypentane would be recorded in various solvents and at different temperatures.[2]

• Data Analysis: Analysis of temperature-dependent changes in chemical shifts and coupling constants can provide information about the relative populations and thermodynamic parameters of the different conformers.[2][3] Nuclear Overhauser Effect (NOE) experiments can provide through-space distance information to help elucidate the predominant conformations. Protons on the carbons adjacent to the ether oxygen are expected to appear in the 3.4-4.5 ppm range in the 1H NMR spectrum.[4][5] The carbon atoms adjacent to the oxygen are expected to resonate in the 50-80 δ range in the 13C NMR spectrum.[5]

Rotational Spectroscopy:

• Protocol: The rotational spectrum of 2,2-dimethoxypentane would be measured in the gas phase using a pulsed-jet Fourier transform microwave spectrometer.[6]

• Data Analysis: The determined rotational constants for the parent molecule and its isotopologues would allow for the precise determination of the molecular geometry of the most stable conformer(s) in the gas phase.[6] This experimental structure can then be directly compared with the computationally predicted geometries.

Conclusion

Although a dedicated study on the conformational analysis of 2,2-dimethoxypentane is not yet available, a comprehensive understanding of its structural preferences can be achieved through a comparative analysis of its constituent fragments and structurally similar molecules. By combining the insights from the conformational behavior of n-pentane, the steric effects observed in neopentane, and the electronic influences of the gem-dimethoxy group from studies on 2,2-dimethoxypropane, a detailed predictive model can be constructed. The validation of this model through the outlined computational and experimental protocols will provide a definitive characterization of the conformational landscape of 2,2-dimethoxypentane, which is essential for its application in drug design and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. (1) H NMR spectral analysis and conformational behavior of n-alkanes in different chemical environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conformational analysis of small molecules: NMR and quantum mechanics calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. pubs.aip.org [pubs.aip.org]

A Comparative Analysis of the Reactivity of 2,2-Dimethoxypentane and Its Positional Isomers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of dialkoxypentanes is crucial for their application in synthesis and as protecting groups. This guide provides an objective comparison of the reactivity of 2,2-dimethoxypentane with its positional isomers, 1,1-dimethoxypentane and 3,3-dimethoxypentane (B1624265), with a focus on their behavior under acidic conditions.

The primary reaction of interest for dialkoxypentanes, which are types of ketals or acetals, is acid-catalyzed hydrolysis. This reaction is fundamental to their use as protecting groups for carbonyl compounds, as their stability and the conditions required for their cleavage are critical parameters in multi-step syntheses. The reactivity of these compounds is principally governed by the stability of the carbocation intermediate formed during the rate-determining step of the hydrolysis reaction.

Comparative Reactivity in Acid-Catalyzed Hydrolysis

The acid-catalyzed hydrolysis of an acetal (B89532) or ketal proceeds via a two-step mechanism. The first step is a rapid, reversible protonation of one of the oxygen atoms. The second, rate-determining step involves the departure of an alcohol molecule to form a resonance-stabilized carbocation (an oxocarbenium ion). The stability of this carbocation is the primary determinant of the reaction rate.

Based on the structure of the carbocation intermediates formed from the three isomers, the following order of reactivity in acid-catalyzed hydrolysis can be predicted:

1,1-Dimethoxypentane > 2,2-Dimethoxypentane > 3,3-Dimethoxypentane

This predicted order is based on the following analysis:

• 1,1-Dimethoxypentane (an acetal): Hydrolysis of this isomer proceeds through a secondary carbocation stabilized by resonance from the remaining oxygen atom.

• 2,2-Dimethoxypentane (a ketal): Hydrolysis of this isomer forms a tertiary carbocation, which is also resonance-stabilized by the adjacent oxygen. Generally, tertiary carbocations are more stable than secondary carbocations. However, in the case of oxocarbenium ions, the resonance stabilization from the oxygen is a very dominant effect. The additional alkyl group (methyl vs. hydrogen) provides some inductive stabilization but also introduces steric hindrance.

• 3,3-Dimethoxypentane (a ketal): Hydrolysis of this isomer also proceeds through a tertiary, resonance-stabilized carbocation. The key difference between the carbocation formed from 2,2-dimethoxypentane and 3,3-dimethoxypentane lies in the steric environment around the cationic center. The carbocation from 3,3-dimethoxypentane is flanked by two ethyl groups, leading to greater steric hindrance compared to the carbocation from 2,2-dimethoxypentane, which has a methyl and a propyl group attached. This increased steric strain can be relieved upon formation of the planar carbocation, potentially accelerating the reaction. However, severe steric hindrance can also impede the necessary conformational changes for the reaction to proceed efficiently. It is generally observed that increased steric bulk around the reaction center in ketal hydrolysis tends to decrease the rate of reaction.

Data Summary

As direct experimental comparative data is unavailable, the following table summarizes the predicted relative reactivity based on theoretical principles.

Compound	Structure	Type	Predicted Relative Rate of Hydrolysis	Rationale
1,1-Dimethoxypentane	CH₃(CH₂)₃CH(OCH₃)₂	Acetal	Fastest	Forms a resonance-stabilized secondary carbocation. Acetal hydrolysis is generally faster than ketal hydrolysis under similar conditions.
2,2-Dimethoxypentane	CH₃(CH₂)₂C(CH₃)(OCH₃)₂	Ketal	Intermediate	Forms a resonance-stabilized tertiary carbocation. Less sterically hindered than the 3,3-isomer.
3,3-Dimethoxypentane	(CH₃CH₂)₂C(OCH₃)₂	Ketal	Slowest	Forms a resonance-stabilized tertiary carbocation with greater steric hindrance around the reaction center due to two ethyl groups, which is expected to slow the rate of hydrolysis.

Experimental Protocols

The following are generalized experimental protocols for the synthesis and acid-catalyzed hydrolysis of dialkoxypentanes. These can be adapted for the specific isomers.

Protocol 1: Synthesis of Dialkoxypentanes

This protocol describes a general method for the synthesis of acetals and ketals from the corresponding aldehyde or ketone.

Materials:

• Aldehyde or ketone (e.g., pentanal, 2-pentanone, or 3-pentanone)

• Methanol (B129727) (anhydrous)

• Trimethyl orthoformate (as a dehydrating agent)

• Acid catalyst (e.g., p-toluenesulfonic acid monohydrate, anhydrous HCl)

• Anhydrous sodium carbonate or triethylamine (B128534) (for neutralization)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• To a solution of the carbonyl compound (1.0 eq) in anhydrous methanol (5-10 eq), add trimethyl orthoformate (1.2 eq).

• Cool the mixture in an ice bath and add a catalytic amount of the acid catalyst (e.g., 0.01-0.05 eq of p-toluenesulfonic acid).

• Allow the reaction to warm to room temperature and stir for 2-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, quench the reaction by adding a base such as anhydrous sodium carbonate or triethylamine to neutralize the acid catalyst.

• Remove the excess methanol and other volatile components under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain the desired dialkoxypentane.

Protocol 2: Monitoring Acid-Catalyzed Hydrolysis

This protocol describes a general method for monitoring the hydrolysis of dialkoxypentanes using UV-Vis spectroscopy, which is suitable if the product ketone or aldehyde has a UV absorbance distinct from the starting material. Alternatively, GC-MS can be used to monitor the disappearance of the starting material and the appearance of the products.

Materials:

• Dialkoxypentane isomer

• Aqueous acid solution of known concentration (e.g., HCl or H₂SO₄)

• Solvent (e.g., a mixture of water and a co-solvent like acetonitrile (B52724) or dioxane to ensure solubility)

• UV-Vis spectrophotometer or GC-MS instrument

Procedure using UV-Vis Spectroscopy:

• Prepare a stock solution of the dialkoxypentane in the chosen co-solvent.

• Prepare the aqueous acid solution in the desired concentration.

• In a cuvette, mix the solvent, the aqueous acid solution, and then initiate the reaction by adding a small aliquot of the dialkoxypentane stock solution.

• Immediately begin monitoring the change in absorbance at the wavelength corresponding to the product carbonyl compound over time.

• The rate of the reaction can be determined by plotting the absorbance versus time and fitting the data to the appropriate rate law.

Procedure using GC-MS:

• Set up the hydrolysis reaction in a thermostated vessel by mixing the dialkoxypentane, solvent, and aqueous acid.

• At regular time intervals, withdraw a small aliquot of the reaction mixture.

• Immediately quench the reaction in the aliquot by neutralizing the acid with a suitable base (e.g., a solution of sodium bicarbonate or triethylamine in an organic solvent).

• Extract the organic components with a suitable solvent (e.g., diethyl ether).

• Analyze the organic extract by GC-MS to determine the relative concentrations of the starting dialkoxypentane and the product ketone or aldehyde.

• Plot the concentration of the starting material versus time to determine the reaction rate.

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the general mechanism of acid-catalyzed ketal hydrolysis and a typical experimental workflow for its study.

Caption: Acid-catalyzed hydrolysis of a ketal proceeds via a protonated intermediate and a key oxocarbenium ion.

Caption: A typical workflow for studying the kinetics of ketal hydrolysis involves reaction setup, monitoring, and data analysis.

The Untapped Potential of 2,2-Dimethoxypentane in Solid-Phase Organic Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals seeking to innovate within solid-phase organic synthesis (SPOS), the exploration of novel reagents and protecting groups is paramount. This guide provides a comparative analysis of 2,2-dimethoxypentane, a lesser-explored ketal-forming reagent, against its well-established counterparts. While direct experimental data for 2,2-dimethoxypentane in SPOS is limited in current literature, this document extrapolates from the known chemistry of analogous compounds and foundational organic principles to present its potential advantages and drawbacks.

Introduction to Ketal Protecting Groups in Solid-Phase Synthesis

In the intricate landscape of multi-step solid-phase organic synthesis, the strategic use of protecting groups is essential to ensure chemoselectivity.[1] Ketal protecting groups, formed from the reaction of a ketone or an aldehyde with an alcohol or diol, are a cornerstone for the temporary masking of carbonyl functionalities and hydroxyl groups.[2][3] Their stability in neutral to strongly basic conditions and their facile, acid-catalyzed cleavage make them valuable tools in the synthetic chemist's arsenal.[4][5]

The most common application of reagents like 2,2-dimethoxypropane (B42991) is the protection of 1,2- and 1,3-diols as isopropylidene ketals (acetonides).[6][7] This guide will focus on the potential of 2,2-dimethoxypentane to form a pentylidene ketal, and how its unique structural features may offer a nuanced level of control over protection and deprotection steps in SPOS.

2,2-Dimethoxypentane: A Profile

2,2-Dimethoxypentane is the dimethyl ketal of 2-pentanone.[8][9] Like its lower homolog, 2,2-dimethoxypropane (derived from acetone), it can be synthesized by the acid-catalyzed reaction of the parent ketone with methanol (B129727). The primary role of 2,2-dimethoxypentane in synthesis is as a protective agent for diols or as a source for the pentylidene ketal protecting group.

Comparison with Alternatives

The performance of a protecting group is judged by its ease of introduction, stability under various reaction conditions, and the mildness of the conditions required for its removal. Here, we compare the projected performance of 2,2-dimethoxypentane with its closest analog, 2,2-dimethoxypropane, and the commonly used cyclic ketal protecting groups derived from ethylene (B1197577) glycol.

Feature	2,2-Dimethoxypentane (Projected)	2,2-Dimethoxypropane	Ethylene Glycol (Cyclic Ketal)
Protecting Group	Pentylidene Ketal	Isopropylidene Ketal (Acetonide)	Ethylene Ketal
Structure of Ketal	Acyclic, more sterically hindered	Acyclic, less sterically hindered	Cyclic (1,3-dioxolane ring)
Formation Conditions	Acid catalyst, with removal of methanol	Acid catalyst, with removal of methanol[10]	Acid catalyst, with removal of water
Relative Stability	Expected to be more stable to acid hydrolysis due to increased steric hindrance around the ketal carbon.	Baseline stability.	Generally more stable than acyclic ketals due to ring strain considerations.
Deprotection Conditions	Mild acidic conditions (e.g., dilute TFA, aqueous HCl).[5] Potentially slower than isopropylidene ketals.	Mild acidic conditions (e.g., dilute TFA, aqueous HCl).[10]	Mild to moderate acidic conditions.
Potential Advantages	- Finer tuning of acid lability.- Increased stability may allow for selective deprotection of other, more labile, acid-sensitive groups.	- Well-established and widely used.- Readily available and cost-effective.	- High stability.- Often forms crystalline derivatives, aiding in purification.
Potential Disadvantages	- Not widely commercially available.- Lack of established experimental data in SPOS.- Slower deprotection might require harsher conditions in some cases.	- Can be too labile for certain multi-step syntheses requiring acidic conditions.	- Deprotection can sometimes be sluggish.

Rationale for Projected Performance:

The rate of acid-catalyzed hydrolysis of ketals is highly dependent on the stability of the intermediate carboxonium ion and steric factors around the ketal carbon.[2][11] The increased steric bulk of the propyl group in the pentylidene ketal, compared to the methyl group in the isopropylidene ketal, is expected to hinder the approach of water during hydrolysis, thus slowing down the deprotection rate.[2][12] This could provide a valuable tier of acid lability, allowing for more complex synthetic strategies where multiple acid-sensitive protecting groups are employed.

Experimental Protocols (Generalized)

Protocol 1: Protection of a Resin-Bound Diol

• Resin Swelling: Swell the resin-bound substrate containing the diol functionality (1 eq.) in a suitable solvent such as dichloromethane (B109758) (DCM) or N,N-dimethylformamide (DMF) for 1-2 hours.

• Protection Reaction: To the swollen resin, add a solution of 2,2-dimethoxypentane (10-20 eq.) and a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid, 0.1 eq.) in the reaction solvent.

• Reaction Progression: Allow the reaction to proceed at room temperature with gentle agitation for 12-24 hours. The progress of the reaction can be monitored by cleaving a small sample of the resin and analyzing the product by LC-MS or other suitable analytical techniques.

• Washing: After the reaction is complete, wash the resin thoroughly with the reaction solvent, followed by DCM and methanol, and dry under vacuum.

Protocol 2: Deprotection of the Pentylidene Ketal

• Resin Swelling: Swell the resin-bound substrate protected as a pentylidene ketal in DCM.

• Deprotection Cocktail: Treat the resin with a solution of trifluoroacetic acid (TFA) in DCM. The concentration of TFA will need to be optimized (e.g., starting with 1-5% v/v) to achieve efficient deprotection without cleaving other acid-sensitive groups or the linker to the solid support. The addition of a water scavenger may be necessary to drive the equilibrium towards the deprotected diol.

• Reaction and Monitoring: Agitate the resin in the deprotection cocktail for 1-4 hours at room temperature. Monitor the deprotection by analyzing cleaved samples.

• Neutralization and Washing: After complete deprotection, neutralize the resin with a solution of a non-nucleophilic base (e.g., 10% diisopropylethylamine in DCM) and wash thoroughly with DCM and methanol before proceeding to the next synthetic step.

Visualizing the Workflow and Logic

To better illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict the general workflow of solid-phase synthesis and the role of ketal protecting groups.

A generalized workflow for solid-phase organic synthesis.

The logical sequence of using a ketal protecting group.

Conclusion and Future Outlook

2,2-Dimethoxypentane represents an unexplored but potentially valuable tool for solid-phase organic synthesis. Its projected increased stability compared to 2,2-dimethoxypropane could offer chemists a finer degree of control over synthetic strategies involving multiple acid-labile protecting groups. While this guide provides a theoretical framework for its application, further experimental investigation is necessary to fully elucidate its performance characteristics in SPOS. Researchers are encouraged to explore its use and contribute to the collective understanding of this promising reagent. The development and characterization of novel protecting groups with nuanced reactivity profiles will undoubtedly continue to be a driving force in the advancement of complex molecule synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ketone - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2,2-Dimethoxypropane - Wikipedia [en.wikipedia.org]
• 7. 2,2-DIMETHOXYPROPANE - Ataman Kimya [atamanchemicals.com]
• 8. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,2-Dimethoxypentane [webbook.nist.gov]
• 10. ACETONE DIMETHYL ACETAL - Ataman Kimya [atamanchemicals.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 2,2-Dimethoxypentane: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 2,2-dimethoxypentane, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are intended for researchers, scientists, and drug development professionals.

I. Immediate Safety Considerations

2,2-Dimethoxypentane is a highly flammable liquid and vapor that can cause irritation to the eyes, skin, and respiratory tract.[1][2] Adherence to strict safety protocols is mandatory during handling and disposal.

Key Hazards:

• Flammability: Highly flammable with a low flash point.[1][2] Vapors can form explosive mixtures with air.

• Health: May cause irritation upon contact with eyes, skin, or if inhaled.[2]

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles (European standard - EN 166).[3]

• Hand Protection: Chemical-resistant protective gloves.[3]

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure. A lab coat is the minimum requirement.[3]

II. Quantitative Data for Safe Handling and Disposal

The following table summarizes the key physical and chemical properties of 2,2-dimethoxypentane relevant to its safe disposal.

Property	Value
Flash Point	-5 °C / 23 °F[4]
Boiling Point	83 °C / 181.4 °F (at 760 mmHg)[4]
Melting Point	-47 °C / -52.6 °F[4]
Flammability Limits	Lower: 6.00%, Upper: 31.00%[4]
Specific Gravity	0.840[4]
Vapor Pressure	60 mmHg (at 16 °C)[4]

III. Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the disposal of 2,2-dimethoxypentane waste.

1. Waste Collection:

• Collect waste 2,2-dimethoxypentane in a compatible, properly labeled hazardous waste container.
• Ensure the container is kept closed except when adding waste.[5]
• Do not mix with incompatible waste streams.

2. Spill Management (in case of accidental release):

• Immediately remove all sources of ignition from the area.[4][6]
• Use only non-sparking tools and explosion-proof equipment for cleanup.[6][7]
• For small spills, absorb the chemical with a dry, inert absorbent material.[7]
• For larger spills, contain the spill and then absorb it with an inert material such as sand, silica (B1680970) gel, or a universal binder.[4][6]
• Collect the absorbed material and contaminated items into a suitable, sealed container for disposal.[4][6]
• Ventilate the area after cleanup is complete.

3. Storage Pending Disposal:

• Store the sealed hazardous waste container in a designated, well-ventilated hazardous waste accumulation area.[8]
• The storage area should be away from heat, sparks, and open flames.[6]
• Ensure the container is stored within secondary containment to prevent environmental contamination in case of a leak.[5]

4. Final Disposal:

• Do not dispose of 2,2-dimethoxypentane down the drain or in regular trash.[6] This substance should not be allowed to enter surface water or sanitary sewer systems.[6]
• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[5][8]
• Follow all institutional and local regulations for hazardous waste disposal.

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the disposal of 2,2-dimethoxypentane.

Caption: Decision workflow for the proper disposal of 2,2-Dimethoxypentane.

References

• 1. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. southwest.tn.edu [southwest.tn.edu]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 6. fishersci.com [fishersci.com]
• 7. synquestlabs.com [synquestlabs.com]
• 8. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling 2,2-Dimethoxypentane

For Immediate Reference: Researchers, scientists, and drug development professionals must handle 2,2-Dimethoxypentane with stringent safety protocols due to its highly flammable nature. This guide provides the essential operational and disposal plans to ensure laboratory safety and regulatory compliance.

Disclaimer: Specific safety data for 2,2-Dimethoxypentane is limited. The following guidance is based on available data and information from the structurally similar compound, 2,2-dimethoxypropane. Always consult your institution's Environmental Health and Safety (EHS) department and the most current Safety Data Sheet (SDS) available from your supplier before commencing work.

Immediate Safety and Hazard Information

2,2-Dimethoxypentane is classified as a highly flammable liquid and vapor.[1] Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[2][3] In addition to its flammability, it is also expected to be a skin, eye, and respiratory tract irritant.[3][4]

Quantitative Data Summary

For quick reference, the following table summarizes the key physical, chemical, and toxicological properties of 2,2-Dimethoxypentane and its analogue, 2,2-dimethoxypropane.

Property	Value	Source
Chemical Formula	C₇H₁₆O₂	[1]
Molecular Weight	132.20 g/mol	[1]
Flash Point	11.5°C	LookChem
Boiling Point	121.2°C at 760 mmHg	LookChem
Vapor Pressure	17.7 mmHg at 25°C	LookChem
GHS Classification	Flammable Liquid, Category 2 (H225)	[1]
Acute Oral Toxicity (LD50, Rat) of 2,2-dimethoxypropane	2,260 mg/kg	[5]
Acute Dermal Toxicity (LD50, Rabbit) of 2,2-dimethoxypropane	2,100 mg/kg	[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber). Always inspect gloves before use and use proper removal technique.	Protects against skin contact, which can cause irritation.[3] Butyl and nitrile rubber are often recommended for handling organic solvents.
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and vapors that can cause serious eye irritation.[6]
Skin and Body Protection	Flame-retardant lab coat and, if a significant splash risk exists, a chemical-resistant apron.	Provides a barrier against skin contact and protects from fire hazards.
Respiratory Protection	Use in a well-ventilated area, preferably a certified chemical fume hood. If engineering controls are insufficient or for emergency situations, a NIOSH-approved respirator with organic vapor cartridges is required. For higher concentrations, a full-face supplied-air respirator may be necessary.	Vapors can cause respiratory tract irritation.[3][7]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is mandatory when working with 2,2-Dimethoxypentane.

1. Preparation:

• Ensure a certified chemical fume hood is operational.

• Verify that an eyewash station and safety shower are accessible and unobstructed.[3]

• Remove all potential ignition sources from the work area, including open flames, hot plates, and spark-producing equipment.[3]

• Ground and bond all containers and receiving equipment to prevent static discharge.[2]

• Assemble all necessary PPE and ensure it is in good condition.

2. Handling:

• Conduct all manipulations of 2,2-Dimethoxypentane within the chemical fume hood.

• Use non-sparking tools.[2]

• Keep containers tightly closed when not in use.[2]

• Avoid inhalation of vapors and contact with skin and eyes.[7]

• In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.[3]

3. Storage:

• Store 2,2-Dimethoxypentane in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.[7]

• Keep away from heat, sparks, open flames, and other ignition sources.[7]

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[2][3]

Disposal Plan: Step-by-Step Waste Management Protocol

Proper disposal of 2,2-Dimethoxypentane is crucial to prevent environmental contamination and ensure safety.

1. Waste Identification and Collection:

• 2,2-Dimethoxypentane is classified as a hazardous waste due to its flammability.[8]

• Collect all waste containing 2,2-Dimethoxypentane in a dedicated, properly labeled, and sealed container.[9][10] The container should be compatible with the chemical.[10]

• Do not mix with other waste streams unless explicitly permitted by your institution's EHS department.[10]

2. Labeling and Storage of Waste:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "2,2-Dimethoxypentane," and the associated hazards (e.g., "Flammable Liquid").[10]

• Store the waste container in a designated satellite accumulation area that is secure and away from ignition sources.[10]

3. Final Disposal:

• Contact your institution's EHS department to arrange for the collection and disposal of the hazardous waste by a licensed disposal facility.[9]

• Never pour 2,2-Dimethoxypentane down the drain or dispose of it in regular trash.[8][9][11]

Safe Handling Workflow for 2,2-Dimethoxypentane

References

• 1. 2,2-Dimethoxypentane | C7H16O2 | CID 143318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. southwest.tn.edu [southwest.tn.edu]
• 4. synquestlabs.com [synquestlabs.com]
• 5. multichemindia.com [multichemindia.com]
• 6. int-enviroguard.com [int-enviroguard.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. safety.pitt.edu [safety.pitt.edu]
• 9. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]
• 10. How to dispose of flammable liquids – Northbridge Insurance [northbridgeinsurance.ca]
• 11. triumvirate.com [triumvirate.com]